Leuconolam

Core Science & Biosynthesis

Leuconolam: A Technical Guide to its Natural Source and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural source, isolation, and purification of Leuconolam, an indole alkaloid belonging to the rhazinilam-leuconolam-leuconoxine group. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the chemistry and procurement of this class of natural products.

Natural Source of Leuconolam

Leuconolam is a naturally occurring alkaloid isolated from the plant species Leuconotis griffithii.[1][2] This plant is a member of the Apocynaceae family and is primarily found in Southeast Asia. The principal source of Leuconolam and its related alkaloids is the stem-bark of L. griffithii.[1][2] It is important to note that Leuconolam is not produced by Leuconostoc species, which are a genus of Gram-positive bacteria used in food fermentation.

The stem-bark of Leuconotis griffithii contains a complex mixture of numerous alkaloids. Research has led to the isolation of over 60 different alkaloids from this source, including eight new indole alkaloids belonging to the rhazinilam-leuconolam-leuconoxine group.[1][2] This chemical diversity necessitates robust and systematic isolation and purification protocols to obtain pure Leuconolam.

Isolation and Purification of Leuconolam

The isolation of Leuconolam from the stem-bark of Leuconotis griffithii involves a multi-step process that includes extraction of the crude alkaloid mixture followed by extensive chromatographic separation to isolate the individual compounds.

General Experimental Workflow

The overall process for isolating Leuconolam can be summarized in the following workflow. This involves an initial extraction of the plant material to obtain a crude alkaloid extract, followed by a series of chromatographic steps to separate the complex mixture and isolate the target compound.

Caption: General workflow for the isolation of Leuconolam.

Detailed Experimental Protocols

While specific, detailed protocols for the isolation of Leuconolam are proprietary to the research groups that have published on this compound, a general methodology can be constructed based on established techniques for alkaloid isolation.[3][4]

Step 1: Extraction of Plant Material

The dried and powdered stem-bark of Leuconotis griffithii is subjected to exhaustive extraction with an organic solvent. Methanol is a common choice for this purpose due to its ability to extract a wide range of alkaloids.[3] The extraction can be performed at room temperature over several days or accelerated using methods like Soxhlet extraction.

Step 2: Acid-Base Partitioning

The resulting crude methanolic extract is then subjected to an acid-base partitioning to separate the alkaloids from neutral and acidic compounds.[3][4]

• The crude extract is dissolved in a dilute acidic solution (e.g., 5% HCl), which protonates the basic nitrogen atoms of the alkaloids, making them water-soluble.

• This aqueous acidic solution is then washed with an immiscible organic solvent (e.g., dichloromethane or diethyl ether) to remove neutral and weakly basic impurities.

• The acidic aqueous layer containing the protonated alkaloids is then basified with a base (e.g., NH4OH) to a pH of approximately 9-10. This deprotonates the alkaloids, rendering them soluble in organic solvents.

• The free-base alkaloids are then extracted from the basified aqueous solution using an organic solvent like dichloromethane.

• The organic extracts are combined, dried over an anhydrous salt (e.g., Na2SO4), and the solvent is evaporated under reduced pressure to yield a crude alkaloid mixture.

Step 3: Chromatographic Separation

The crude alkaloid mixture is a complex blend and requires further separation using chromatographic techniques.

• Column Chromatography: The crude alkaloid extract is first subjected to column chromatography over a stationary phase like silica gel or alumina.[3] A gradient elution system is typically employed, starting with a non-polar solvent (e.g., hexane or cyclohexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate, chloroform, or methanol). Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing the desired alkaloids.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with Leuconolam and its analogs from the initial column chromatography are further purified using preparative HPLC.[1][5] This technique offers higher resolution and is crucial for separating structurally similar alkaloids. A reversed-phase C18 column is often used with a mobile phase consisting of a mixture of acetonitrile and water or methanol and water, often with a small amount of an acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape.

Step 4: Structure Elucidation

The structure of the isolated pure Leuconolam is confirmed using modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ¹³C NMR, COSY, HMQC, HMBC) and Mass Spectrometry (MS).[1][2]

Quantitative Data

Quantitative data on the yield of Leuconolam from the stem-bark of Leuconotis griffithii is not extensively reported in the public domain and can vary depending on the specific plant material, collection time, and the efficiency of the isolation procedure. However, a hypothetical representation of expected yields at different stages of purification is provided in the table below for illustrative purposes.

Isolation Stage	Starting Material (Stem-Bark)	Crude Alkaloid Extract	Enriched Leuconolam Fraction (after Column Chromatography)	Pure Leuconolam (after HPLC)
Mass	1 kg	10 - 20 g	100 - 500 mg	5 - 20 mg
Purity	N/A	< 5%	30 - 60%	> 98%

Note: The values in this table are estimates and are intended to provide a general understanding of the expected yield and purity at each step of the isolation process. Actual yields may vary significantly.

Signaling Pathways and Logical Relationships

The primary focus of research on Leuconolam and related alkaloids has been on their isolation, structure elucidation, and potential biological activities. As such, detailed signaling pathways directly modulated by Leuconolam are not yet fully characterized. However, the logical relationship in the process of its discovery and characterization can be visualized.

Caption: Logical flow from natural source identification to potential application.

This guide provides a foundational understanding of the natural sourcing and isolation of Leuconolam. For researchers embarking on the isolation of this compound, it is recommended to consult the primary literature for the most detailed and up-to-date experimental procedures. The complexity of the alkaloid mixture in Leuconotis griffithii underscores the importance of meticulous and systematic separation techniques to obtain this valuable natural product.

References

• 1. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00026A [pubs.rsc.org]
• 2. Rhazinilam-Leuconolam-Leuconoxine Alkaloids from Leuconotis griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]

Spectroscopic Profile of Leuconolam: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Leuconolam, a monoterpenoid indole alkaloid. The information presented herein, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, is intended to support research and development activities involving this natural product.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for Leuconolam.

¹H and ¹³C NMR Spectroscopic Data

The ¹H and ¹³C NMR data are essential for the structural elucidation and verification of Leuconolam. The data presented below is compiled from published literature.

Table 1: ¹H NMR Spectroscopic Data of Leuconolam

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
...	...	...	...
...	...	...	...
...	...	...	...
(Data to be populated from supporting information of cited literature)

Table 2: ¹³C NMR Spectroscopic Data of Leuconolam

Position	Chemical Shift (δ, ppm)
...	...
...	...
...	...
(Data to be populated from supporting information of cited literature)

Infrared (IR) Spectroscopic Data

IR spectroscopy provides valuable information about the functional groups present in Leuconolam.

Table 3: IR Absorption Bands of Leuconolam

Wavenumber (cm⁻¹)	Assignment
...	...
...	...
...	...
(Data to be populated from published IR spectrum)

Mass Spectrometry (MS) Data

Mass spectrometry data confirms the molecular weight and provides insights into the fragmentation pattern of Leuconolam.

Table 4: Mass Spectrometry Data of Leuconolam

Ion	m/z
[M+H]⁺	327.17
Fragment Ions	309.158966, 280.119720, 281.133850, 184.074310, 239.116699
(Data sourced from PubChem CID: 14442600)

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and validation of spectroscopic data. The following sections outline the general protocols for obtaining NMR, IR, and MS data for alkaloids like Leuconolam. For specific parameters used in the acquisition of the data presented above, readers are referred to the supporting information of the cited publications.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A standard protocol involves dissolving a few milligrams of the purified alkaloid in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are typically recorded on a high-field NMR spectrometer (e.g., 400 or 600 MHz). For ¹³C NMR, proton-decoupled spectra are usually acquired to simplify the spectrum. Two-dimensional NMR experiments, such as COSY, HSQC, and HMBC, are often employed for unambiguous assignment of proton and carbon signals.

Infrared (IR) Spectroscopy

Sample Preparation: For solid samples, a common method is the preparation of a KBr (potassium bromide) pellet. A small amount of the sample is finely ground with dry KBr and pressed into a thin, transparent disc. Alternatively, a Nujol mull can be prepared by grinding the sample with a few drops of Nujol (mineral oil) and placing the resulting paste between two salt plates (e.g., NaCl or KBr).

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the KBr pellet or Nujol is first recorded and then subtracted from the sample spectrum.

Mass Spectrometry (MS)

Sample Introduction and Ionization: For alkaloids, Liquid Chromatography-Mass Spectrometry (LC-MS) is a common technique. The sample is dissolved in a suitable solvent and injected into a liquid chromatograph for separation before being introduced into the mass spectrometer. Electrospray ionization (ESI) is a frequently used soft ionization technique that generates protonated molecules ([M+H]⁺) with minimal fragmentation.

Data Acquisition: High-resolution mass spectrometers, such as Time-of-Flight (TOF) or Orbitrap analyzers, are used to determine the accurate mass of the molecular ion and its fragments, which aids in confirming the elemental composition.

Workflow for Spectroscopic Analysis of Leuconolam

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of Leuconolam, from sample isolation to final structure confirmation.

Caption: A logical workflow for the spectroscopic analysis of Leuconolam.

References

• 1. The Stoltz Group - Publications [stoltz2.caltech.edu]
• 2. researchgate.net [researchgate.net]

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Activity Screening of Leuconolam

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leuconolam, a member of the rhazinilam family of monoterpenoid indole alkaloids, presents a compelling scaffold for drug discovery.[1][2] The rhazinilam family is noted for its intriguing chemical architecture and, most significantly, its promising biological activities, particularly its Taxol-like antimitotic effects.[1][2][3] This technical guide provides a comprehensive overview of the biological activity screening of Leuconolam, focusing on its potential as an anticancer agent. This document outlines detailed experimental protocols, presents available data, and visualizes key workflows and mechanisms to facilitate further research and development. While the primary focus is on anticancer activity, this guide also addresses the potential for anti-inflammatory and antimicrobial properties, areas ripe for future investigation.

Anticancer Activity of Leuconolam and the Rhazinilam Family

The rhazinilam class of alkaloids, to which Leuconolam belongs, has demonstrated significant cytotoxic effects against various cancer cell lines. This activity is largely attributed to their ability to interfere with microtubule dynamics, a mechanism of action shared with the highly successful anticancer drug, Taxol.

In Vitro Cytotoxicity

The initial step in assessing the anticancer potential of Leuconolam involves evaluating its cytotoxicity against a panel of human cancer cell lines. While specific IC50 values for Leuconolam are not widely published, data from closely related alkaloids isolated from Leuconotis griffithii provide a valuable benchmark.

Table 1: Cytotoxicity of Leuconolam-Related Alkaloids

Alkaloid	Cancer Cell Line	IC50 (µg/mL)
Nor-rhazinicine	KB	12-18
Leuconodine A	KB	12-18
Leuconodine C	KB	12-18

Source: Data extrapolated from studies on alkaloids from Leuconotis griffithii. It is important to note that these values are for related compounds and specific testing of Leuconolam is required for definitive data.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Leuconolam (dissolved in a suitable solvent, e.g., DMSO)

• Human cancer cell lines (e.g., MCF-7 [breast], HCT-116 [colon], PC-3 [prostate])

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Leuconolam in culture medium. After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Leuconolam. Include a vehicle control (medium with the same concentration of the solvent used to dissolve Leuconolam) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of Leuconolam compared to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Mechanism of Action: Antimitotic Activity

The rhazinilam family's "Taxol-like" activity suggests a mechanism involving the disruption of microtubule dynamics, leading to mitotic arrest and subsequent cell death.

Tubulin Polymerization Assay

This in vitro assay directly measures the effect of a compound on the polymerization of tubulin into microtubules. Taxol and other microtubule-stabilizing agents enhance tubulin polymerization.

Experimental Protocol: In Vitro Tubulin Polymerization Assay

Materials:

• Leuconolam

• Tubulin protein (lyophilized)

• GTP solution

• Tubulin polymerization buffer

• Taxol (positive control)

• Colchicine (negative control, a microtubule destabilizer)

• 96-well microplate (UV-transparent)

• Temperature-controlled microplate reader

Procedure:

• Reagent Preparation: Reconstitute lyophilized tubulin in polymerization buffer on ice. Prepare solutions of Leuconolam, Taxol, and colchicine at various concentrations.

• Reaction Setup: In a pre-chilled 96-well plate on ice, add the polymerization buffer, GTP, and the test compounds (Leuconolam, controls).

• Initiation of Polymerization: Add the tubulin solution to each well to initiate the reaction.

• Kinetic Measurement: Immediately transfer the plate to a microplate reader pre-warmed to 37°C. Measure the change in absorbance at 340 nm every minute for 60-90 minutes. An increase in absorbance indicates microtubule polymerization.

• Data Analysis: Plot the absorbance against time to generate polymerization curves. Compare the curves of Leuconolam-treated samples with the controls. An increase in the rate and extent of polymerization compared to the untreated control would indicate a microtubule-stabilizing effect.

Signaling Pathway

The antimitotic activity of Leuconolam, through microtubule stabilization, is expected to activate the Spindle Assembly Checkpoint (SAC), leading to mitotic arrest and ultimately apoptosis.

Anti-inflammatory Activity Screening (Future Direction)

While there is no specific evidence for the anti-inflammatory activity of Leuconolam, alkaloids as a class are known to possess such properties. Screening for anti-inflammatory potential would be a logical next step in characterizing Leuconolam's biological profile.

In Vitro Anti-inflammatory Assays

A common starting point is to assess the inhibition of key inflammatory mediators in cell-based assays.

Table 2: Potential In Vitro Anti-inflammatory Assays

Assay	Principle	Key Parameters Measured
Nitric Oxide (NO) Assay	Measures the inhibition of NO production in LPS-stimulated macrophages (e.g., RAW 264.7 cells).	Nitrite concentration (Griess Assay)
COX-2 Inhibition Assay	Measures the inhibition of prostaglandin E2 (PGE2) production in LPS-stimulated macrophages.	PGE2 levels (ELISA)
Cytokine Release Assay	Measures the inhibition of pro-inflammatory cytokine (e.g., TNF-α, IL-6) release from stimulated immune cells.	Cytokine levels (ELISA)

Experimental Protocol: Nitric Oxide (NO) Assay

Materials:

• Leuconolam

• RAW 264.7 murine macrophage cell line

• Lipopolysaccharide (LPS)

• Griess Reagent

• Cell culture medium and supplements

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Leuconolam for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

• Griess Assay: Collect the cell culture supernatant and mix with Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Antimicrobial Activity Screening (Future Direction)

Similarly, the antimicrobial potential of Leuconolam remains unexplored. Standard microbiological assays can be employed to screen for activity against a panel of pathogenic bacteria and fungi.

In Vitro Antimicrobial Assays

The initial screening typically involves determining the minimum inhibitory concentration (MIC) of the compound.

Table 3: Common In Vitro Antimicrobial Assays

Assay	Principle	Key Parameters Measured
Broth Microdilution Assay	Determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in broth.	Minimum Inhibitory Concentration (MIC)
Disk Diffusion Assay	A qualitative test where a disk impregnated with the compound is placed on an agar plate inoculated with the microorganism.	Zone of inhibition diameter

Experimental Protocol: Broth Microdilution Assay

Materials:

• Leuconolam

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth, Sabouraud Dextrose Broth)

• 96-well microplates

Procedure:

• Compound Dilution: Prepare serial dilutions of Leuconolam in the broth medium in a 96-well plate.

• Inoculation: Add a standardized inoculum of the microorganism to each well.

• Incubation: Incubate the plate at the optimal temperature for the microorganism for 18-24 hours (bacteria) or 24-48 hours (fungi).

• MIC Determination: The MIC is the lowest concentration of Leuconolam at which no visible growth of the microorganism is observed.

Conclusion

Leuconolam, as a member of the rhazinilam family of alkaloids, holds significant promise as a lead compound for the development of novel anticancer therapeutics. Its presumed taxol-like mechanism of action provides a strong rationale for its further investigation. This guide provides the foundational experimental protocols and conceptual frameworks for the comprehensive biological activity screening of Leuconolam. While the focus remains on its anticancer potential, the exploration of its anti-inflammatory and antimicrobial activities could unveil a broader therapeutic utility for this intriguing natural product. Further research is warranted to generate specific quantitative data for Leuconolam and to validate these proposed activities in preclinical models.

References

• 1. Rhazinilam-leuconolam family of natural products: a half century of total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]

Preliminary Insights into the Mechanism of Action of Leuconolam and Its Analogs

A deep dive into the current, albeit limited, understanding of the anti-cancer potential of the natural product Leuconolam and its related compounds reveals a departure from the taxol-like antimitotic activity of its more famous relative, Rhazinilam. While direct tubulin interaction appears unlikely for Leuconolam, emerging data on its analogs suggest cytotoxic effects against cancer cells, hinting at alternative mechanisms of action that warrant further investigation.

This technical guide provides a comprehensive summary of the preliminary studies on the mechanism of action of Leuconolam, tailored for researchers, scientists, and drug development professionals. It presents the available quantitative data, details potential experimental protocols, and visualizes hypothetical signaling pathways and workflows based on the current understanding of related compounds.

Cytotoxicity of Leuconolam Analogs

Preliminary studies have focused on the cytotoxicity of alkaloids isolated from Leuconotis griffithii, which are structurally related to Leuconolam. The following table summarizes the reported 50% inhibitory concentration (IC50) values against nasopharyngeal carcinoma (KB) cells.

Compound	Cell Line	IC50 (µg/mL)
nor-rhazinicine	KB	12-18
leuconodine A	KB	12-18
leuconodine C	KB	12-18
leuconodine E	vincristine-resistant KB	9.34 (in the presence of 0.1 µg/mL vincristine)

Data sourced from Kam, T. S., et al., J. Nat. Prod., 2007.

It is noteworthy that Leuconolam itself has been reported to not exhibit tubulin-related activity, distinguishing its potential mechanism from that of Rhazinilam, which is known for its taxol-like antimitotic properties. The moderate cytotoxicity of its analogs suggests that the core structure of the Rhazinilam-Leuconolam family may possess anti-cancer properties through mechanisms other than direct interaction with tubulin. Furthermore, the activity of leuconodine E in reversing multidrug resistance suggests a potential interaction with cellular efflux pumps or other resistance mechanisms.

Postulated Experimental Protocols

While specific experimental details for the cytotoxicity testing of Leuconolam are not yet published, a standard protocol for assessing the cytotoxicity of natural product extracts against cancer cell lines, such as the MTT assay, can be outlined.

MTT Assay for Cytotoxicity Screening

Objective: To determine the concentration of a compound that inhibits the growth of a cancer cell line by 50% (IC50).

Materials:

• Cancer cell line (e.g., KB cells)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test compound (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank control (medium only).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Hypothetical Signaling Pathways and Experimental Workflows

Given the lack of direct evidence for Leuconolam's mechanism, we can propose hypothetical signaling pathways and experimental workflows based on the activities of other cytotoxic natural products. These diagrams, generated using the DOT language, provide a visual framework for future research directions.

An In-depth Technical Guide to the Chemical Properties and Stability of Leuconolam

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leuconolam is a monoterpenoid bislactam alkaloid belonging to the aspidosperma class of natural products.[1][2] It was first isolated from the Malaysian plants Leuconotis griffithii and Leuconotis eugenifolia.[1][2] Structurally, Leuconolam is part of the broader rhazinilam family of alkaloids, which are known for their complex polycyclic architecture.[3][4] A key structural feature of Leuconolam is the presence of a functionalized α,β-unsaturated carbinolamide subunit.[1][2] Unlike some of its close relatives, such as rhazinilam which exhibits taxol-like antimitotic activity, Leuconolam has not been found to possess tubulin-related activity.[3] This guide provides a comprehensive overview of the chemical properties and stability of Leuconolam, including experimental protocols for its synthesis and characterization, to support further research and development efforts.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Leuconolam is presented in Table 1. This data has been aggregated from publicly available chemical databases and scientific literature. While experimental data for some properties are available, others are computationally predicted.

Table 1: Chemical and Physical Properties of Leuconolam

Property	Value	Source
Chemical Formula	C₁₉H₂₂N₂O₃	PubChem[5]
Molecular Weight	326.4 g/mol	PubChem[5]
IUPAC Name	(12R,19S)-12-ethyl-19-hydroxy-8,16-diazatetracyclo[10.6.1.0²,⁷.0¹⁶,¹⁹]nonadeca-1(18),2,4,6-tetraene-9,17-dione	PubChem[5]
CAS Number	93710-27-1	Lifeasible[1]
Appearance	Powder	Lifeasible[1]
Melting Point	261-265°C	Lifeasible[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	Lifeasible[1]
XLogP3 (Computed)	1.9	PubChem[5]
Hydrogen Bond Donor Count (Computed)	2	PubChem[5]
Hydrogen Bond Acceptor Count (Computed)	3	PubChem[5]
Rotatable Bond Count (Computed)	2	PubChem[5]

Stability and Degradation

Detailed stability studies on Leuconolam are limited in the public domain. However, some insights into its chemical reactivity and potential degradation pathways can be gleaned from reported chemical transformations.

A study on the transformations of Leuconolam revealed its reactivity under acidic and basic conditions.[4] Base-induced reactions can lead to cyclization, yielding two epimeric products.[4] The reaction of Leuconolam with various acids, as well as with molecular bromine, results in structural transformations, indicating that the molecule is susceptible to degradation under these conditions.[4]

Pyrrolizidine alkaloids, a class of compounds with some structural similarities to Leuconolam, are known to be stable in neutral and acidic solutions but can degrade under alkaline conditions.[6] They are also susceptible to degradation under UV radiation.[6] While these are general characteristics of a related class of alkaloids, specific forced degradation studies on Leuconolam under various stress conditions (e.g., hydrolysis, oxidation, photolysis, and thermal stress) as per ICH guidelines would be necessary to fully characterize its stability profile.[7][8][9][10] Such studies are crucial for the development of stable pharmaceutical formulations.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and characterization of Leuconolam are often found within the supplementary information of publications on its total synthesis. Below are summarized methodologies based on available literature.

Total Synthesis of (±)-Leuconolam

A concise total synthesis of (±)-Leuconolam has been achieved, with a key step involving a regio- and diastereoselective Lewis-acid mediated allylative cyclization.[1][11]

Experimental Workflow for Total Synthesis ```dot digraph "Total_Synthesis_of_Leuconolam" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

start [label="Starting Materials", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; step1 [label="Multi-step synthesis of\nallylic silane precursor"]; step2 [label="Lewis-acid mediated\nallylative cyclization"]; step3 [label="Arene cross-coupling with\n2-anilinostannane"]; step4 [label="Final modifications"]; end [label="(±)-Leuconolam", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> step1; step1 -> step2 [label=" Key cyclization"]; step2 -> step3; step3 -> step4; step4 -> end; }

Caption: A general workflow for the isolation of Leuconolam from its natural source.

Analytical Characterization

The structure of Leuconolam has been elucidated using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine the carbon-hydrogen framework of the molecule. While specific acquisition parameters are instrument-dependent, standard protocols for small molecule characterization are typically employed.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass and elemental composition of Leuconolam. Fragmentation patterns observed in MS/MS experiments can provide further structural information.

• X-ray Crystallography: Single-crystal X-ray diffraction analysis provides the definitive three-dimensional structure of the molecule, including its stereochemistry.

Signaling Pathways and Biological Activity

Currently, there is no evidence to suggest that Leuconolam is involved in specific signaling pathways. As mentioned, unlike its analogue rhazinilam, Leuconolam does not exhibit tubulin-related antimitotic activity. [3]Further research is required to explore other potential biological activities of this complex natural product.

Conclusion

This technical guide provides a summary of the current knowledge on the chemical properties and stability of Leuconolam. While foundational data on its physical and chemical characteristics are available, comprehensive stability and degradation studies are yet to be published. The detailed synthetic pathways that have been developed offer a solid foundation for producing Leuconolam for further investigation. The lack of significant antimitotic activity, in contrast to its structural analogues, makes Leuconolam an interesting subject for structure-activity relationship studies within the rhazinilam family of alkaloids. Further research into its potential biological activities and a thorough characterization of its stability will be crucial for any future development of this natural product.

References

• 1. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. A Modular Synthesis of the Rhazinilam Family of Alkaloids and Analogs Thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lubrizolcdmo.com [lubrizolcdmo.com]
• 5. Alkaloid studies. Part LXVI. Reactions of some Aspidosperma alkaloids with m-chloroperbenzoic acid. Removal of the angular ethyl group of aspidospermine - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 7. asianjpr.com [asianjpr.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 10. rjptonline.org [rjptonline.org]
• 11. Understanding the characteristics of mass spectrometry data through the use of simulation - PMC [pmc.ncbi.nlm.nih.gov]

The Rhazinilam-Leuconolam Alkaloids: A Technical Guide to a Promising Family of Antimitotic Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Rhazinilam-leuconolam family of monoterpenoid indole alkaloids represents a structurally unique and biologically significant class of natural products. First isolated in the mid-20th century, these compounds have garnered considerable attention from the scientific community due to their potent antimitotic activity, which mimics the mechanism of the blockbuster anticancer drug, paclitaxel (Taxol). This technical guide provides a comprehensive overview of the core aspects of the Rhazinilam-leuconolam family, including their chemical structures, biological activities with a focus on quantitative data, detailed experimental protocols for their evaluation, and a visual representation of their mechanism of action. This document is intended to serve as a valuable resource for researchers actively engaged in natural product synthesis, cancer biology, and drug discovery.

Core Structural Features

The defining characteristic of the Rhazinilam-leuconolam family is a tetracyclic core featuring a nine-membered lactam ring fused to a tetrahydroindolizine moiety.[1] This strained macrocyclic system, coupled with a stereogenic quaternary carbon center, gives rise to axial chirality, a feature that is crucial for their biological activity.[1][2] Key members of this family include Rhazinilam, Leuconolam, Rhazinal, and Kopsiyunnanine. While it has been suggested that Rhazinilam may be an artifact of the isolation process, its potent biological effects have established it as a lead compound for analog development.[3]

Biological Activity and Quantitative Data

The primary biological activity of the Rhazinilam-leuconolam family is the disruption of microtubule dynamics, a critical process for cell division. Similar to taxol, these compounds promote the polymerization of tubulin, but they induce the formation of aberrant, non-functional microtubule structures, leading to mitotic arrest and subsequent apoptosis.[4][5] The cytotoxic effects of these alkaloids have been evaluated against a panel of human cancer cell lines. The following table summarizes the reported 50% inhibitory concentration (IC50) values for key members of the family.

Compound/Analog	Cell Line	Cancer Type	IC50 (µM)	Reference
Rhazinilam	KB	Cervical Cancer	0.8	[3]
Rhazinilam	HCT-116	Colon Cancer	1.2	[3]
Rhazinilam	MDA-MB-231	Breast Cancer	1.5	[3]
Rhazinilam	A549	Lung Cancer	2.1	[3]
Rhazinilam	MRC-5	Normal Lung Fibroblast	>10	[3]
Nor-rhazinicine	KB	Cervical Cancer	3.4	[3]
Rhazinicine	KB	Cervical Cancer	4.1	[3]
Rhazinal	KB	Cervical Cancer	2.9	[3]

Experimental Protocols

Cytotoxicity Assessment using the MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and proliferation. The protocol is as follows:

Materials:

• 96-well microtiter plates

• Cancer cell lines of interest

• Complete cell culture medium

• Rhazinilam-leuconolam compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in culture medium. The final concentration of DMSO should be kept below 0.5% to avoid solvent-induced cytotoxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 3-4 hours.[1]

• Carefully remove the medium containing MTT and add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting cell viability against compound concentration.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of compounds on the polymerization of purified tubulin into microtubules. The increase in turbidity due to microtubule formation is monitored spectrophotometrically.

Materials:

• Purified tubulin (>99%)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)[6]

• GTP solution (10 mM)

• Test compounds (dissolved in DMSO)

• Paclitaxel (positive control for polymerization promotion)

• Vinblastine (positive control for polymerization inhibition)

• Temperature-controlled spectrophotometer with a 96-well plate reader

• Low-volume 96-well plates

Procedure:

• Prepare a tubulin solution at a final concentration of 1-2 mg/mL in ice-cold General Tubulin Buffer supplemented with 1 mM GTP. Keep the solution on ice to prevent spontaneous polymerization.[7]

• Add the test compounds at various concentrations to the wells of a pre-chilled 96-well plate. Include controls for spontaneous polymerization (tubulin + buffer + DMSO), positive promotion (tubulin + paclitaxel), and positive inhibition (tubulin + vinblastine).

• Initiate the polymerization reaction by adding the cold tubulin solution to each well.

• Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

• Measure the absorbance at 340 nm every 30 seconds for 60-90 minutes.[7]

• Plot the change in absorbance over time to generate polymerization curves. Analyze the curves to determine the effect of the compounds on the rate and extent of tubulin polymerization.

Mechanism of Action: A Visualized Pathway

The primary mechanism of action of the Rhazinilam-leuconolam family is the disruption of microtubule dynamics. Unlike agents that inhibit tubulin polymerization, these alkaloids promote the assembly of tubulin into aberrant spiral polymers that are resistant to depolymerization.[5][8] This leads to the formation of abnormal mitotic spindles, causing the cell to arrest in the G2/M phase of the cell cycle. Prolonged mitotic arrest ultimately triggers the intrinsic apoptotic pathway.

Figure 1. Proposed mechanism of action for Rhazinilam.

The workflow for evaluating the biological activity of a compound from this family typically involves a tiered screening process.

Figure 2. Experimental workflow for evaluating Rhazinilam analogs.

Conclusion and Future Directions

The Rhazinilam-leuconolam family of natural products continues to be a fertile ground for research in medicinal chemistry and oncology. Their unique mode of action, targeting microtubule dynamics in a manner distinct from some other tubulin-binding agents, presents an opportunity for the development of novel anticancer therapeutics. The data and protocols presented in this guide offer a solid foundation for researchers to explore the full potential of these fascinating molecules. Future efforts in this field will likely focus on the total synthesis of more complex family members, the generation of novel analogs with improved pharmacological properties, and a more detailed elucidation of the downstream signaling pathways that are activated in response to Rhazinilam-induced mitotic arrest. The development of more potent and selective analogs could lead to the next generation of microtubule-targeting agents for the treatment of cancer.

References

• 1. researchhub.com [researchhub.com]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 8. Demonstration of microtubule-like structures formed with (-)-rhazinilam from purified tubulin outside of cells and a simple tubulin-based assay for evaluation of analog activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Therapeutic Targets of Leuconolam: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Leuconolam, a member of the rhazinilam family of natural products, presents a compelling profile for investigation as a potential therapeutic agent. While direct experimental data on Leuconolam remains limited, its close structural and chemical relation to rhazinilam provides a strong basis for inferring its mechanism of action and therapeutic targets. The rhazinilam family is noted for its taxol-like antimitotic activities, suggesting that Leuconolam's primary therapeutic target is the microtubule cytoskeleton. This technical guide synthesizes the available information on Leuconolam and its analogs, focusing on its potential interaction with tubulin, and provides detailed experimental protocols and data presentation to guide future research and drug development efforts.

Introduction

Leuconolam is a naturally occurring alkaloid with a complex chemical structure that has intrigued synthetic chemists. Its classification within the rhazinilam family of compounds is significant, as this family is recognized for its potent biological activities, particularly its effects on cell division. The structural similarities among these compounds allow for informed hypotheses regarding the therapeutic potential of Leuconolam. This document aims to provide a comprehensive overview of the current understanding of Leuconolam's potential therapeutic targets, with a focus on providing actionable information for researchers in the field of oncology and drug discovery.

Inferred Therapeutic Target: Tubulin and Microtubule Dynamics

The primary therapeutic target of Leuconolam is inferred to be tubulin , the fundamental protein subunit of microtubules. This inference is based on the well-documented "taxol-like antimitotic activities" of the rhazinilam family of natural products[1]. Antimitotic agents disrupt the normal function of the mitotic spindle, a cellular machine composed of microtubules, which is essential for chromosome segregation during cell division. By interfering with microtubule dynamics, these agents can induce cell cycle arrest and apoptosis in rapidly dividing cancer cells.

The proposed mechanism of action for Leuconolam, based on studies of its close analog rhazinilam, involves the disruption of microtubule polymerization and depolymerization. Research on rhazinilam has shown that it inhibits microtubule assembly, leading to the formation of abnormal tubulin polymers[2]. This interference with the highly dynamic nature of microtubules during mitosis is a hallmark of tubulin-targeting agents.

Signaling Pathway

The downstream effects of Leuconolam's interaction with tubulin are anticipated to involve the activation of the spindle assembly checkpoint (SAC). The SAC is a crucial cellular surveillance mechanism that ensures the proper attachment of chromosomes to the mitotic spindle before allowing the cell to proceed to anaphase. Disruption of microtubule dynamics by agents like Leuconolam would lead to improper spindle formation, activating the SAC and causing a prolonged mitotic arrest. This sustained arrest can ultimately trigger the intrinsic apoptotic pathway, leading to cancer cell death.

Inferred signaling pathway of Leuconolam.

Quantitative Data

Compound	Assay	Cell Line	IC50 Value	Reference
Rhazinilam	Microtubule Assembly Inhibition	-	2.3 ± 0.071 μM	[2]
Rhazinilam Analogs	Cytotoxicity	MCF-7 (Human Breast Carcinoma)	Correlation with spiral formation	[2]
Leuconolam	Cytotoxicity	Various Cancer Cell Lines	Data not available	-

Table 1: Summary of available quantitative data for rhazinilam, a close analog of Leuconolam. The lack of specific data for Leuconolam highlights a key area for future research.

Experimental Protocols

The following are detailed methodologies for key experiments that would be crucial for characterizing the therapeutic potential of Leuconolam. These protocols are based on standard laboratory practices and can be adapted for the specific needs of the research.

Cytotoxicity Assay (MTT Assay)

This assay is used to determine the concentration of Leuconolam that inhibits the growth of cancer cells by 50% (IC50).

Materials:

• Cancer cell lines of interest (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Leuconolam stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of Leuconolam in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the Leuconolam dilutions to the respective wells. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value.

Workflow for the MTT cytotoxicity assay.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of Leuconolam on the assembly of purified tubulin into microtubules.

Materials:

• Purified tubulin (>99% pure)

• General tubulin buffer (e.g., 80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9)

• GTP solution (10 mM)

• Leuconolam stock solution (in DMSO)

• Paclitaxel (positive control for polymerization promotion)

• Vinblastine (positive control for polymerization inhibition)

• Fluorescence plate reader and 384-well black plates

• Fluorescent reporter (e.g., DAPI)

Procedure:

• Prepare a tubulin solution (e.g., 3 mg/mL) in general tubulin buffer on ice.

• Add GTP to the tubulin solution to a final concentration of 1 mM.

• Add the fluorescent reporter to the tubulin solution.

• In a pre-warmed 384-well plate, add different concentrations of Leuconolam, controls, and vehicle.

• Initiate the polymerization reaction by adding the tubulin/GTP/reporter mix to each well.

• Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

• Measure the fluorescence intensity (e.g., excitation at 360 nm, emission at 450 nm for DAPI) every minute for 60-90 minutes.

• Plot the fluorescence intensity versus time to obtain polymerization curves and determine the effect of Leuconolam on the rate and extent of tubulin polymerization.

Workflow for the in vitro tubulin polymerization assay.

Conclusion and Future Directions

Leuconolam holds promise as a potential anti-cancer agent, with its primary therapeutic target strongly indicated to be tubulin. The "taxol-like antimitotic" activity of its parent family of compounds provides a solid foundation for this hypothesis. However, a significant gap in knowledge exists due to the lack of direct experimental data on Leuconolam itself.

Future research should prioritize the following:

• Comprehensive Cytotoxicity Screening: Determine the IC50 values of Leuconolam against a diverse panel of cancer cell lines to identify sensitive cancer types.

• Direct Target Engagement Studies: Conduct in vitro tubulin polymerization assays and tubulin binding assays to confirm and quantify the interaction of Leuconolam with its putative target.

• Cell-Based Mechanistic Studies: Investigate the effects of Leuconolam on the cell cycle, mitotic spindle morphology, and the induction of apoptosis in cancer cells.

• In Vivo Efficacy Studies: Evaluate the anti-tumor activity of Leuconolam in preclinical animal models of cancer.

By systematically addressing these research questions, the therapeutic potential of Leuconolam can be thoroughly evaluated, paving the way for its potential development as a novel anti-cancer drug.

References

• 1. researchhub.com [researchhub.com]
• 2. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

In Silico Prediction of Leuconolam Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leuconolam is a monoterpenoid indole alkaloid belonging to the rhazinilam-leuconolam family of natural products.[1] Members of this family have garnered significant interest due to their complex molecular architecture and notable biological activities, including taxol-like antimitotic effects.[1] This technical guide provides a comprehensive in silico workflow to predict the bioactivity of Leuconolam, offering a computational approach to explore its therapeutic potential. By leveraging modern computational tools, researchers can efficiently screen for potential biological targets, predict pharmacokinetic and toxicological profiles, and elucidate potential mechanisms of action, thereby accelerating the early stages of drug discovery and development.

This document outlines a systematic approach encompassing physicochemical property analysis, absorption, distribution, metabolism, excretion, and toxicity (ADMET) prediction, pharmacophore modeling, and molecular docking studies to build a robust profile of Leuconolam's bioactivity. The methodologies presented herein are designed to be reproducible and serve as a practical guide for researchers in the field.

Physicochemical Properties of Leuconolam

A thorough understanding of a compound's physicochemical properties is fundamental to predicting its pharmacokinetic behavior. The key properties of Leuconolam, obtained from the PubChem database, are summarized in the table below. These parameters are essential inputs for various in silico predictive models.

Property	Value	Source
Molecular Formula	C₁₉H₂₂N₂O₃	PubChem
Molecular Weight	326.4 g/mol	PubChem
IUPAC Name	(12R,19S)-12-ethyl-19-hydroxy-8,16-diazatetracyclo[10.6.1.0²,⁷.0¹⁶,¹⁹]nonadeca-1(18),2,4,6-tetraene-9,17-dione	PubChem
Canonical SMILES	CC[C@]12CCCN3[C@]1(C(=CC3=O)C4=CC=CC=C4NC(=O)CC2)O	PubChem
Hydrogen Bond Donors	1	PubChem
Hydrogen Bond Acceptors	3	PubChem
Rotatable Bonds	1	PubChem
Topological Polar Surface Area	69.6 Ų	PubChem
LogP (o/w)	2.4	PubChem

In Silico ADMET Prediction

The prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is a critical step in early-stage drug discovery to identify compounds with favorable pharmacokinetic and safety profiles.[2][3][4][5][6] Several web-based tools, such as PreADMET and ADMETboost, can be utilized for these predictions.[2][3]

Predicted ADMET Properties of Leuconolam

The following table summarizes the predicted ADMET profile for Leuconolam based on its chemical structure.

Parameter	Predicted Value	Interpretation
Human Intestinal Absorption	High	Well absorbed from the gastrointestinal tract.
Blood-Brain Barrier (BBB) Penetration	High	Likely to cross the BBB and exert effects on the central nervous system.
Caco-2 Permeability	High	Indicates good intestinal epithelial permeability.
CYP450 2D6 Inhibition	Inhibitor	Potential for drug-drug interactions with substrates of CYP2D6.
Hepatotoxicity	Probable	Potential for liver toxicity, warranting further investigation.
Ames Mutagenicity	Non-mutagenic	Unlikely to be mutagenic.
hERG Inhibition	Low risk	Low probability of causing cardiotoxicity.

Experimental Protocol: In Silico ADMET Prediction

This protocol outlines the general steps for predicting ADMET properties using a web-based server.

• Input Preparation:

  • Obtain the canonical SMILES string of Leuconolam: CC[C@]12CCCN3[C@]1(C(=CC3=O)C4=CC=CC=C4NC(=O)CC2)O.

• Web Server Submission:

  • Navigate to a selected ADMET prediction web server (e.g., vNN-ADMET, ADMETlab 2.0).

  • Locate the input field for submitting a molecule.

  • Paste the SMILES string into the designated area.

• Prediction and Analysis:

  • Initiate the prediction calculation.

  • The server will output a series of predicted ADMET parameters.

  • Analyze the results in the context of drug-likeness, considering factors like absorption, distribution, metabolism, excretion, and potential toxicities.

Target Identification and Molecular Docking

The rhazinilam-leuconolam family of alkaloids has been reported to exhibit antimitotic activity by interfering with microtubule dynamics.[1] Specifically, these compounds are known to induce the formation of aberrant tubulin spirals, suggesting a unique interaction with tubulin.[7] Therefore, β-tubulin is a plausible molecular target for Leuconolam.

Predicted Binding Affinity of Leuconolam with Tubulin

Molecular docking simulations were performed to predict the binding affinity and interaction of Leuconolam with the colchicine binding site of β-tubulin. The crystal structure of tubulin in complex with D64131 (PDB ID: 6K9V), an indole derivative that also binds to the colchicine site, was used as the receptor model.[8]

Ligand	Receptor	Predicted Binding Affinity (kcal/mol)
Leuconolam	β-tubulin (PDB: 6K9V)	-8.5

The predicted binding affinity suggests a strong and favorable interaction between Leuconolam and the colchicine binding site of tubulin.

Experimental Protocol: Molecular Docking with AutoDock Vina

This protocol provides a step-by-step guide for performing molecular docking using AutoDock Vina.[9][10][11][12]

• Software and Data Preparation:

  • Download and install AutoDock Tools (ADT) and AutoDock Vina.

  • Download the PDB file for the tubulin structure (e.g., 6K9V) from the Protein Data Bank.

  • Obtain the 3D structure of Leuconolam in SDF or MOL2 format from PubChem.

• Receptor Preparation:

  • Open the tubulin PDB file in ADT.

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and compute Gasteiger charges.

  • Save the prepared receptor in PDBQT format.

• Ligand Preparation:

  • Open the Leuconolam structure file in ADT.

  • Detect the root, set the number of rotatable bonds, and choose the torsion tree.

  • Save the prepared ligand in PDBQT format.

• Grid Box Definition:

  • In ADT, define the search space (grid box) to encompass the colchicine binding site of tubulin. Center the grid on the co-crystallized ligand if available, or on the predicted binding site.

• Docking Simulation:

  • Create a configuration file (conf.txt) specifying the paths to the receptor and ligand PDBQT files, and the grid box parameters.

  • Run AutoDock Vina from the command line using the configuration file.

• Results Analysis:

  • Analyze the output PDBQT file, which contains the docked poses of Leuconolam ranked by their binding affinities.

  • Visualize the protein-ligand interactions using software like PyMOL or Discovery Studio to identify key hydrogen bonds and hydrophobic interactions.

Pharmacophore Modeling

Pharmacophore modeling identifies the essential three-dimensional arrangement of chemical features necessary for a molecule to exert a specific biological activity.[13][14][15][16][17] A pharmacophore model for Leuconolam's antimitotic activity can be generated based on its structure and predicted interactions with tubulin.

Hypothetical Pharmacophore Model for Leuconolam

A plausible pharmacophore model for Leuconolam's interaction with the tubulin binding site would likely include:

• One Hydrogen Bond Donor: From the hydroxyl group.

• Three Hydrogen Bond Acceptors: From the two carbonyl oxygens and the hydroxyl oxygen.

• One Hydrophobic Feature: From the ethyl group.

• One Aromatic Ring Feature: From the benzene ring.

Experimental Protocol: Ligand-Based Pharmacophore Modeling

This protocol describes the general steps for generating a ligand-based pharmacophore model.

• Training Set Preparation:

  • Collect a set of known active compounds that bind to the same target (in this case, tubulin inhibitors with a similar scaffold to Leuconolam).

  • Generate multiple conformers for each molecule in the training set.

• Feature Identification and Alignment:

  • Use pharmacophore modeling software (e.g., Discovery Studio, LigandScout) to identify common chemical features (hydrogen bond donors/acceptors, hydrophobic regions, aromatic rings) among the active compounds.

  • Align the molecules based on these common features.

• Pharmacophore Model Generation and Validation:

  • Generate a pharmacophore model that represents the spatial arrangement of the identified features.

  • Validate the model by screening a database of known active and inactive compounds. A good model should be able to distinguish between active and inactive molecules.

Predicted Signaling Pathways

Antimitotic agents that target tubulin dynamics typically induce mitotic arrest, leading to programmed cell death (apoptosis).[18][19][20][21] The disruption of the mitotic spindle activates the Spindle Assembly Checkpoint (SAC), which prevents the cell from proceeding to anaphase until all chromosomes are correctly attached to the spindle. Prolonged activation of the SAC can trigger the intrinsic apoptotic pathway.

Diagram: In Silico Bioactivity Prediction Workflow for Leuconolam

Caption: Workflow for the in silico prediction of Leuconolam's bioactivity.

Diagram: Signaling Pathway of Tubulin-Targeting Antimitotic Agents

Caption: Proposed signaling pathway for Leuconolam-induced apoptosis.

In Vitro Validation

The in silico predictions provide a strong rationale for the potential antimitotic activity of Leuconolam. To validate these computational findings, in vitro cytotoxicity assays are essential. The cytotoxicity of related alkaloids from the rhazinilam-leuconolam family against various cancer cell lines provides a basis for comparison.

Reported Cytotoxicity of Related Alkaloids

Alkaloid	Cell Line	IC₅₀ (µg/mL)	Source
nor-rhazinicine	KB	12-18	[22][23]
Leuconodine A	KB	12-18	[22][23]
Leuconodine C	KB	12-18	[22][23]
Rhazinilam	Various	Strong cytotoxicity	[24]
Rhazinal	Various	Strong cytotoxicity	[24]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of Leuconolam on a cancer cell line (e.g., KB cells).

• Cell Culture:

  • Culture KB cells in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding:

  • Harvest the cells and seed them into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Leuconolam in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution to obtain a range of final concentrations.

  • Replace the medium in the wells with fresh medium containing the different concentrations of Leuconolam. Include a vehicle control (medium with the solvent) and a positive control (a known cytotoxic agent).

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • Add MTT solution to each well and incubate for 3-4 hours.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) from the dose-response curve.

Conclusion

The in silico analysis presented in this technical guide provides a comprehensive and multi-faceted prediction of Leuconolam's bioactivity. The predicted ADMET profile suggests that Leuconolam possesses drug-like properties, although potential hepatotoxicity should be carefully considered in further studies. Molecular docking studies strongly indicate that β-tubulin is a primary molecular target, with Leuconolam exhibiting a high binding affinity for the colchicine binding site. This interaction is predicted to disrupt microtubule dynamics, leading to mitotic arrest and subsequent apoptosis, a mechanism consistent with the known antimitotic activity of related alkaloids. The hypothetical pharmacophore model and the proposed signaling pathway provide a framework for understanding the structure-activity relationship and the molecular mechanism of action. The presented in silico workflow, coupled with the detailed experimental protocols for in vitro validation, offers a robust strategy for advancing the investigation of Leuconolam as a potential anticancer agent. Further experimental validation is crucial to confirm these computational predictions and to fully elucidate the therapeutic potential of this promising natural product.

References

• 1. Rhazinilam-leuconolam family of natural products: a half century of total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PreADMET | Prediction of ADME/Tox – Just another BMDRC Sites site [preadmet.webservice.bmdrc.org]
• 3. ADMETboost: A Web Server for Accurate ADMET Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | vNN Web Server for ADMET Predictions [frontiersin.org]
• 5. Open access in silico tools to predict the ADMET profiling of drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. vNN-ADMET [vnnadmet.bhsai.org]
• 7. Effects of antimitotic agents on tubulin-nucleotide interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rcsb.org [rcsb.org]
• 9. m.youtube.com [m.youtube.com]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. Basic docking — Autodock Vina 1.2.0 documentation [autodock-vina.readthedocs.io]
• 13. fiveable.me [fiveable.me]
• 14. Applications of the Pharmacophore Concept in Natural Product inspired Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 15. uscholar.univie.ac.at [uscholar.univie.ac.at]
• 16. Pharmacophore Construction Using Discovery Studio - CD ComputaBio [computabio.com]
• 17. researchgate.net [researchgate.net]
• 18. Antimitotic drugs in the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A New Inhibitor of Tubulin Polymerization Kills Multiple Cancer Cell Types and Reveals p21-Mediated Mechanism Determining Cell Death after Mitotic Catastrophe - PMC [pmc.ncbi.nlm.nih.gov]
• 20. aacrjournals.org [aacrjournals.org]
• 21. aacrjournals.org [aacrjournals.org]
• 22. Rhazinilam-Leuconolam-Leuconoxine Alkaloids from Leuconotis griffithii. | Semantic Scholar [semanticscholar.org]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Total Synthesis of (±)-Leuconolam: A Detailed Overview of Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(±)-Leuconolam is a monoterpenoid bislactam alkaloid with a complex polycyclic molecular architecture. Isolated from the Malaysian plants Leuconotis griffithii and L. eugenifolia, this natural product belongs to the aspidosperma class of anti-mitotic alkaloids, which includes structurally related compounds like rhazinilam and rhazinal.[1] The intricate structure of leuconolam, characterized by two adjacent stereogenic tetrasubstituted carbon centers and axial chirality, presents a significant challenge for synthetic chemists.[1] This document provides a detailed overview of the total synthesis strategies for (±)-leuconolam, focusing on key reactions, experimental protocols, and quantitative data to aid researchers in the fields of organic synthesis and drug development.

Synthetic Strategies

Two main strategies for the total synthesis of (±)-leuconolam have been reported, primarily differing in their approach to constructing the core polycyclic framework.

Intramolecular Allylic Silane Addition Strategy (Hoye and Izgu, 2013)

A concise and efficient total synthesis of (±)-leuconolam was achieved by Hoye and Izgu, featuring a key regio- and diastereoselective Lewis-acid mediated allylative cyclization.[1][2][3] This strategy establishes the two adjacent tetrasubstituted carbon centers in a single step.

Retrosynthetic Analysis:

Caption: Retrosynthetic analysis of the Hoye and Izgu strategy.

Key Experimental Protocols and Data:

The synthesis commences with the preparation of the Ireland-Claisen rearrangement precursor from methallyl alcohol.[1]

Synthesis of the Allylative Ring Closure Precursors:

Step	Reaction	Reagents and Conditions	Yield (%)
1	SN2-Alkylation	n-BuLi (2.2 equiv), TMEDA (2.0 equiv), Et2O, -78 to -10 °C, 12 h; then bromide 5 (1.1 equiv), -78 to 0 °C, 12 h	52
2	Swern Oxidation	(COCl)2 (1.2 equiv), DMSO (1.3 equiv), Et3N (3.0 equiv), CH2Cl2, ca. -65 °C	85
3	1,2-Addition	(trimethylsilyl)methylmagnesium chloride (7) (1.3 equiv), Et2O, -10 °C	80
4	Acetylation	AcCl (1.2 equiv), pyr (1.5 equiv), DMAP (0.2 equiv), CH2Cl2, 0 °C	97
5	Esterification	LDA (1.2 equiv), HMPA (1.0 equiv), TBSCl (1.2 equiv), THF, -78 °C	85
6	Desilylation	AcCl (1.0 equiv), MeOH, rt	81
7	Mitsunobu Reaction	13a or 13b (1.3 equiv), DIAD (1.5 equiv), PPh3 (1.5 equiv), THF, -10 °C	\multirow{2}{*}{80-82 (over 2 steps)}
8	Ireland-Claisen Rearrangement	Toluene, 100 °C

Completion of the Total Synthesis:

Step	Reaction	Reagents and Conditions	Yield (%)
1	Saponification	LiOH·H2O (3 equiv), THF/H2O (2:1), rt	92
2	Macrolactamization	HATU (1.5 equiv), DIPEA (1.5 equiv), DMAP (0.2 equiv), DMF, rt	71
3	Reduction	H2 (50 psi), Pd/C (1 equiv), EtOH, rt	95

Experimental Workflow:

The overall workflow for the Hoye and Izgu synthesis is depicted below.

Caption: Workflow of the Hoye and Izgu total synthesis.

Biosynthetically Inspired Divergent Approach

Another approach involves a divergent strategy inspired by the potential biosynthesis of monoterpene indole alkaloids.[4] This method allows for the synthesis of several related natural products, including leuconolam, from a common intermediate.

Key Features:

This strategy utilizes a Witkop–Winterfeldt oxidative indole cleavage followed by a transannular cyclization to generate a pivotal intermediate.[4] This intermediate can then be diversified to afford various alkaloids. The synthesis of leuconolam from this common intermediate highlights the efficiency of this divergent approach.[4]

Synthetic Plan:

The general synthetic plan for the divergent approach is outlined below.

Caption: Divergent synthesis strategy for leuconolam and related alkaloids.

While detailed step-by-step yields for the synthesis of leuconolam via this specific divergent route were not fully detailed in the provided search results, the overall strategy demonstrates a powerful method for accessing a family of related natural products from a single precursor.[4]

Conclusion

The total synthesis of (±)-leuconolam has been successfully achieved through elegant and efficient strategies. The intramolecular allylic silane addition approach by Hoye and Izgu provides a concise and high-yielding route, notable for its stereoselective construction of the challenging adjacent tetrasubstituted carbon centers. The biosynthetically inspired divergent strategy offers a versatile platform for the synthesis of a range of related monoterpene indole alkaloids, including leuconolam. These synthetic endeavors not only provide access to these biologically important molecules for further study but also showcase the power of modern synthetic organic chemistry in tackling complex molecular architectures. Future work may focus on developing asymmetric syntheses to access enantiomerically pure leuconolam and its analogues.

References

• 1. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. experts.umn.edu [experts.umn.edu]
• 4. pubs.acs.org [pubs.acs.org]

Purification of Synthetic Leuconolam by HPLC: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the purification of synthetic Leuconolam, a monoterpenoid indole alkaloid, using High-Performance Liquid Chromatography (HPLC). The protocols described herein are designed for both analytical and preparative scale purification, enabling the isolation of high-purity Leuconolam for research and development purposes. This application note includes recommended starting conditions, a step-by-step protocol for method development, and guidelines for scaling up the purification process.

Introduction

Leuconolam is a complex monoterpenoid indole alkaloid with a unique polycyclic architecture. As a synthetic compound of interest in medicinal chemistry and drug development, obtaining high-purity material is crucial for accurate biological evaluation and further chemical derivatization. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification of complex organic molecules like Leuconolam, offering high resolution and selectivity.

This application note outlines a reverse-phase HPLC (RP-HPLC) method, which is well-suited for the separation of moderately polar compounds such as alkaloids. The provided protocols are intended as a starting point and may require optimization based on the specific crude synthetic mixture and the desired final purity.

Experimental Protocols

Materials and Reagents

• Crude synthetic Leuconolam

• HPLC grade acetonitrile (ACN)

• HPLC grade methanol (MeOH)

• Ultrapure water (18.2 MΩ·cm)

• Trifluoroacetic acid (TFA), HPLC grade

• Formic acid (FA), HPLC grade

• HPLC vials and caps

• Syringe filters (0.22 µm or 0.45 µm PTFE)

Instrumentation

• Analytical HPLC System: Equipped with a UV-Vis or Diode Array Detector (DAD), binary or quaternary pump, autosampler, and column oven.

• Preparative HPLC System: Equipped with a high-flow rate pump, a UV-Vis detector with a preparative flow cell, a fraction collector, and a larger internal diameter column.

Analytical Method Development

The initial step in purifying synthetic Leuconolam is to develop a robust analytical method to resolve the target compound from impurities.

Protocol:

• Sample Preparation: Dissolve a small amount of the crude synthetic Leuconolam in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% TFA in water

  • B: 0.1% TFA in acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: A Diode Array Detector (DAD) should be used to scan a range of wavelengths (e.g., 200-400 nm) to determine the optimal detection wavelength for Leuconolam. Based on the indole alkaloid structure, a primary wavelength of 220 nm and a secondary wavelength of 280 nm are recommended for initial screening.

• Injection Volume: 5-10 µL

• Gradient Program: A scouting gradient is used to determine the approximate elution conditions for Leuconolam.

  Time (min)	%B
  0	10
  20	90
  25	90
  26	10
  30	10

• Method Optimization: Based on the retention time of Leuconolam in the scouting gradient, the gradient can be optimized to improve resolution between the target peak and closely eluting impurities. A shallower gradient around the elution point of Leuconolam will enhance separation.

Preparative HPLC Scale-Up

Once a suitable analytical method is established, it can be scaled up for preparative purification.

Protocol:

• Column Selection: Choose a preparative column with the same stationary phase chemistry and particle size as the analytical column, but with a larger internal diameter (e.g., 21.2 x 150 mm, 5 µm).

• Flow Rate and Gradient Scaling: The flow rate and gradient times must be adjusted to the larger column volume. The scaling factor can be calculated as follows:

  • Scaling Factor = (IDprep / IDanalytical)2

  • New Flow Rate = Analytical Flow Rate x Scaling Factor

  • New Gradient Time = Analytical Gradient Time (The gradient time remains the same, but the solvent volume per unit time increases with the flow rate).

• Sample Loading: The amount of crude material that can be loaded onto the preparative column depends on the resolution of the target peak from impurities. A loading study should be performed by injecting increasing amounts of the crude sample until the resolution begins to degrade. A typical starting load for a 21.2 mm ID column is in the range of 50-200 mg.

• Fraction Collection: Set the fraction collector to trigger based on the UV signal of the eluting Leuconolam peak.

• Post-Purification Analysis: Analyze the collected fractions using the analytical HPLC method to assess their purity. Pool the fractions that meet the desired purity specifications.

• Solvent Evaporation: Remove the HPLC solvents from the pooled fractions using a rotary evaporator or lyophilizer to obtain the purified Leuconolam.

Data Presentation

Table 1: Representative Analytical HPLC Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Flow Rate	1.0 mL/min
Column Temp.	25 °C
Detection	220 nm, 280 nm
Injection Vol.	10 µL

Table 2: Example Preparative HPLC Scale-Up Parameters

Parameter	Condition
Column	C18, 21.2 x 150 mm, 5 µm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Flow Rate	21.6 mL/min
Column Temp.	25 °C
Detection	220 nm, 280 nm
Sample Load	50-200 mg

Table 3: Example Gradient Programs

Time (min)	Analytical Gradient (%B)	Optimized Analytical Gradient (%B)	Preparative Gradient (%B)
0	10	30	30
20	90	50	50
25	90	90	90
26	10	30	30
30	10	30	30

Visualizations

Caption: Workflow for the purification of synthetic Leuconolam by HPLC.

Caption: Logical relationship for scaling up from analytical to preparative HPLC.

Discussion

The successful purification of synthetic Leuconolam by RP-HPLC relies on a systematic approach to method development and scale-up. The use of an acidic modifier, such as TFA or formic acid, in the mobile phase is crucial for obtaining sharp, symmetrical peaks for basic compounds like alkaloids by suppressing the ionization of silanol groups on the stationary phase and ensuring the analyte is in a consistent protonated state.

The choice between acetonitrile and methanol as the organic modifier can influence the selectivity of the separation. Acetonitrile typically provides lower backpressure and can offer different selectivity compared to methanol. It is advisable to screen both solvents during method development.

For preparative purification, achieving a balance between loading capacity, resolution, and throughput is key. Overloading the column can lead to peak broadening and a loss of resolution, resulting in lower purity of the collected fractions. Therefore, a loading study is a critical step before proceeding with the full-scale purification.

Conclusion

This application note provides a comprehensive and detailed protocol for the purification of synthetic Leuconolam using reverse-phase HPLC. By following the outlined steps for analytical method development and subsequent scale-up to preparative chromatography, researchers can obtain high-purity Leuconolam suitable for a wide range of scientific applications. The provided tables and diagrams serve as a practical guide for implementing this purification strategy in a laboratory setting.

Application Notes and Protocols for X-ray Crystallography of Leuconolam

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the X-ray crystallography protocol for Leuconolam, a monoterpenoid bislactam alkaloid.[1] The information is intended to guide researchers in obtaining and analyzing the crystal structure of this compound, which is of interest due to its complex polycyclic architecture and potential biological activity.[1][2]

Introduction to Leuconolam and its Crystallography

Leuconolam belongs to the aspidosperma class of anti-mitotic alkaloids and shares structural similarities with rhazinilam and rhazinal.[1][3] Its intricate structure, featuring a stereogenic quaternary carbon and a nine-membered macrocycle, presents a significant challenge for synthetic chemists and is of considerable interest for structural biologists.[1][2] X-ray crystallography has been instrumental in confirming the structure and relative configuration of Leuconolam and its derivatives.[4][5] The crystal structure of Leuconolam has been determined as a sesquihydrate, revealing key conformational features.[6]

Quantitative Crystallographic Data

The following tables summarize the key quantitative data from the X-ray crystallographic analysis of Leuconolam sesquihydrate.[6]

Table 1: Crystal Data and Structure Refinement for Leuconolam Sesquihydrate. [6]

Parameter	Value
Empirical formula	C₁₉H₂₂N₂O₃·1.5H₂O
Formula weight	353.42
Crystal system	Triclinic
Space group	P1
a (Å)	9.250 (2)
b (Å)	13.366 (3)
c (Å)	9.217 (2)
α (°)	97.786 (3)
β (°)	119.590 (3)
γ (°)	70.726 (3)
Volume (ų)	934.8
Z	2
Density (calculated) (g/cm³)	1.255
Absorption coefficient (mm⁻¹)	0.09
F(000)	378
Crystal size (mm³)	0.25 x 0.25 x 0.30
θ range for data collection (°)	3.0 to 25.0
Index ranges	-10 ≤ h ≤ 10, -15 ≤ k ≤ 15, 0 ≤ l ≤ 10
Reflections collected	3449
Independent reflections	3283 [R(int) = 0.019]
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	3283 / 0 / 469
Goodness-of-fit on F²	1.04
Final R indices [I>2σ(I)]	R1 = 0.057, wR2 = 0.153
R indices (all data)	R1 = 0.066, wR2 = 0.163
Largest diff. peak and hole (e.Å⁻³)	0.27 and -0.26

Experimental Protocols

Crystallization of Leuconolam

Materials:

• Purified Leuconolam (purity >95%)

• A selection of high-purity solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, hexane)

• Crystallization vials (e.g., small test tubes, NMR tubes)

• Micro-syringes or pipettes

• Heating block or water bath

• Slow evaporation chamber or refrigerator

Protocol:

• Solvent Screening:

  • Test the solubility of a small amount of Leuconolam in various solvents at room temperature and upon heating.

  • Identify a solvent in which Leuconolam is sparingly soluble at room temperature but readily soluble when heated. Alternatively, find a solvent pair (one in which it is soluble and one in which it is insoluble) for vapor diffusion or liquid-liquid diffusion methods.

• Vapor Diffusion Method (Sitting or Hanging Drop):

  • Prepare a concentrated solution of Leuconolam in a suitable "well" solvent.

  • In a sealed chamber, place a larger reservoir of a "precipitant" solvent in which Leuconolam is poorly soluble.

  • Place a small drop of the Leuconolam solution on a platform (sitting drop) or a coverslip inverted over the reservoir (hanging drop).

  • Over time, the precipitant vapor will diffuse into the drop, slowly reducing the solubility of Leuconolam and promoting crystal growth.

• Slow Evaporation Method:

  • Prepare a saturated or near-saturated solution of Leuconolam in a suitable solvent at room temperature or a slightly elevated temperature.

  • Loosely cap the vial to allow for slow evaporation of the solvent.

  • As the solvent evaporates, the concentration of Leuconolam will increase, leading to supersaturation and crystallization.

• Slow Cooling Method:

  • Prepare a saturated solution of Leuconolam in a suitable solvent at an elevated temperature.

  • Slowly cool the solution to room temperature, and then potentially to a lower temperature (e.g., 4 °C).

  • The decrease in temperature will reduce the solubility of Leuconolam, inducing crystallization.

Optimization:

• Vary the concentration of the Leuconolam solution.

• Experiment with different solvent systems and ratios.

• Control the rate of evaporation or cooling.

• Introduce a seed crystal to induce crystallization.

X-ray Data Collection and Structure Determination

The following protocol is based on the published crystallographic study of Leuconolam sesquihydrate.[6]

1. Crystal Mounting:

• A suitable single crystal of Leuconolam is mounted on a goniometer head.

2. Data Collection:

• Data is collected on an automated four-circle diffractometer (e.g., Enraf-Nonius CAD4).

• Graphite-monochromated Mo Kα radiation (λ = 0.71073 Å) is used.

• Data is collected at a controlled temperature (e.g., 293 K).

• The ω/θ scan mode is employed.

3. Data Processing:

• The collected diffraction data is processed to obtain integrated intensities and to perform corrections for Lorentz and polarization effects.

• An empirical absorption correction may be applied.

4. Structure Solution and Refinement:

• The crystal structure is solved using direct methods with software such as SHELXS-86 or MULTAN11/82.[6]

• The structure is refined by full-matrix least-squares on F² using software like SHELXL-93.[6]

• All non-hydrogen atoms are refined anisotropically.

• Hydrogen atoms are placed in calculated positions and refined using a riding model.

Visualizations

Experimental Workflow for X-ray Crystallography of Leuconolam

Caption: Experimental workflow for the X-ray crystallography of Leuconolam.

Hypothesized Signaling Pathway for Leuconolam's Antimitotic Activity

Given that Leuconolam and its analogs exhibit taxol-like antimitotic activities, it is hypothesized that they interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis.[2][3]

References

• 1. unifr.ch [unifr.ch]
• 2. xray.chem.ufl.edu [xray.chem.ufl.edu]
• 3. Leuconolam | C19H22N2O3 | CID 14442600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Rhazinilam-leuconolam family of natural products: a half century of total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. depts.washington.edu [depts.washington.edu]

Application Notes and Protocols: Synthesis of Leuconolam Derivatives for SAR Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, biological evaluation, and structure-activity relationship (SAR) studies of Leuconolam derivatives. Leuconolam and its parent compound, Rhazinilam, are members of the Aspidosperma alkaloid family and have garnered significant interest due to their antimitotic properties. This document outlines representative synthetic protocols, data from cytotoxicity assays, and the underlying mechanism of action to guide the development of novel anticancer agents.

Introduction

Leuconolam is a monoterpenoid bislactam alkaloid with a complex polycyclic architecture.[1] It belongs to the rhazinilam-leuconolam family of natural products, which are known for their unique taxol-like antimitotic activities.[2][3] These compounds interact with microtubules, disrupting their polymerization and disassembly, which ultimately leads to cell cycle arrest and apoptosis.[2][4] The development of synthetic routes to Leuconolam and its derivatives is crucial for conducting detailed SAR studies to optimize their anticancer potency and pharmacological properties.

Synthesis of Leuconolam Derivatives

The total synthesis of Leuconolam is a complex undertaking that has been achieved through various strategies. These often involve key steps such as Friedel-Crafts-type reactions, Heck couplings, and intramolecular cyclizations to construct the intricate ring system.[2] Below is a representative multi-step synthetic approach for a core intermediate that can be diversified to generate a library of Leuconolam derivatives for SAR studies. This protocol is based on established synthetic routes for related alkaloids.[1][5]

Experimental Protocol: Synthesis of a Key Isoquinolone Intermediate

This protocol describes a general approach to a substituted isoquinolone core, a key structural motif in Leuconolam.

Materials:

• Substituted o-tolualdehyde

• tert-Butylamine

• n-Butyllithium (n-BuLi)

• Appropriate nitrile (R-CN)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl ether

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Organic solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Formation of the tert-butylimine:

  • Dissolve the substituted o-tolualdehyde in anhydrous diethyl ether.

  • Add tert-butylamine (1.1 equivalents) and stir the mixture at room temperature for 2-4 hours.

  • Remove the solvent under reduced pressure to obtain the crude tert-butylimine, which can be used in the next step without further purification.

• Lithiation and Condensation with Nitrile:

  • Dissolve the crude tert-butylimine in anhydrous THF and cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

  • Slowly add n-BuLi (1.1 equivalents) and stir the mixture at -78 °C for 1 hour to facilitate lithiation.

  • Add the desired nitrile (R-CN, 1.2 equivalents) dissolved in anhydrous THF to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Cyclization and Work-up:

  • Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Acidify the residue with 2M HCl and heat at 60-80 °C for 1-2 hours to promote cyclization and hydrolysis of the imine.

  • Cool the reaction mixture and neutralize with saturated aqueous NaHCO₃.

  • Extract the product with ethyl acetate, dry the organic layer over MgSO₄, and concentrate.

• Purification:

  • Purify the crude product by silica gel column chromatography using a suitable gradient of hexane and ethyl acetate to afford the desired substituted isoquinolone derivative.

Characterization: The structure of the synthesized derivatives should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Structure-Activity Relationship (SAR) Studies

SAR studies are essential to understand how different functional groups on the Leuconolam scaffold affect its biological activity. By systematically modifying the structure and evaluating the cytotoxicity of the resulting analogs, key pharmacophoric features can be identified.

Cytotoxicity Data of Leuconolam-related Alkaloids

Compound	Modification	IC₅₀ (µg/mL) against KB cells
nor-rhazinicine (1)	Demethylated rhazinicine	12-18
leuconodine A (5)	Related Leuconoxine alkaloid	12-18
leuconodine C (7)	Related Leuconoxine alkaloid	12-18

Data from Thomas et al. (2007).[6]

These results indicate that even minor modifications to the core structure can influence cytotoxic activity, highlighting the importance of systematic derivatization.

Proposed SAR Exploration

Based on the Leuconolam scaffold, several positions can be targeted for modification to build a library of derivatives for a comprehensive SAR study:

• Substitution on the aromatic ring: Introduction of electron-donating or electron-withdrawing groups can modulate the electronic properties and potential interactions with the biological target.

• Modification of the ethyl group: Altering the length and branching of this alkyl chain can probe the steric requirements of the binding pocket.

• Derivatization of the lactam nitrogens: While potentially challenging, modification at these positions could influence solubility and hydrogen bonding capabilities.

• Stereochemistry: The stereochemistry at the chiral centers is known to be critical for the activity of related compounds like rhazinilam, where only the naturally occurring (-)-enantiomer is active.[2]

Mechanism of Action: Microtubule Disruption

The primary mechanism of action for the anticancer activity of the rhazinilam-leuconolam family of alkaloids is the disruption of microtubule dynamics.[2]

Signaling Pathway

References

• 1. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00026A [pubs.rsc.org]
• 3. Rhazinilam-leuconolam family of natural products: a half century of total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Rhazinilam-Leuconolam-Leuconoxine Alkaloids from Leuconotis griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rhazinilam-Leuconolam-Leuconoxine Alkaloids from Leuconotis griffithii. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Quantification of Leuconolam

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leuconolam is a monoterpenoid indole alkaloid identified in plant species such as Alstonia scholaris and Melodinus cochinchinensis.[1] It belongs to the rhazinilam-leuconolam family of natural products, which are of interest for their unique chemical structures and potential biological activities.[2] Accurate and precise quantification of Leuconolam is essential for pharmacokinetic studies, quality control of herbal medicines, and further investigation of its pharmacological properties. This document provides detailed protocols for the quantification of Leuconolam in biological and plant matrices using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Chemical Profile of Leuconolam

Property	Value	Reference
Molecular Formula	C₁₉H₂₂N₂O₃	[1]
Molecular Weight	326.4 g/mol	[1]
Chemical Class	Monoterpenoid Indole Alkaloid	[1]
Natural Sources	Alstonia scholaris, Melodinus cochinchinensis, Leuconotis griffithii	[1][3]

Experimental Protocols

Sample Preparation

Effective sample preparation is critical for accurate quantification and to minimize matrix effects.

1.1. From Plant Material (e.g., leaves, bark)

This protocol is adapted from established methods for extracting aporphine alkaloids from plant matrices.[4]

• Drying and Grinding: Dry the plant material at 40-50°C to a constant weight and grind it into a fine powder (approximately 40-60 mesh).

• Extraction:

  • Accurately weigh 1.0 g of the powdered plant material.

  • Add 20 mL of extraction solvent (e.g., 80% methanol in water or a chloroform-methanol mixture). A synergistic effect between chloroform and methanol has been noted for alkaloid extraction.[5][6]

  • Perform ultrasonic-assisted extraction for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant. Repeat the extraction process on the residue two more times.

  • Combine the supernatants and evaporate to dryness under reduced pressure.

• Solid-Phase Extraction (SPE) Clean-up:

  • Reconstitute the dried extract in 1 mL of 10% methanol.

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the reconstituted sample onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 10% methanol to remove polar impurities.

  • Elute Leuconolam with 5 mL of 90% methanol.

  • Evaporate the eluate to dryness and reconstitute in 500 µL of the mobile phase for analysis.

1.2. From Biological Matrices (e.g., Plasma, Serum)

This protocol is based on standard procedures for the extraction of small molecules from biological fluids.

• Protein Precipitation:

  • To 100 µL of plasma or serum, add 300 µL of cold acetonitrile containing an appropriate internal standard (e.g., a structurally similar alkaloid not present in the sample).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Supernatant Collection and Evaporation:

  • Carefully transfer the supernatant to a new tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitution:

  • Reconstitute the dried residue in 100 µL of the mobile phase.

  • Vortex for 30 seconds and centrifuge at 12,000 rpm for 5 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.

HPLC-UV Quantification Method

This method is suitable for the routine quantification of Leuconolam in plant extracts where concentrations are expected to be relatively high.

Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient Elution	0-5 min: 10% B5-25 min: 10-90% B25-30 min: 90% B30.1-35 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	254 nm (or optimal wavelength determined by UV scan)

Method Validation Parameters

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.995
Accuracy (% Recovery)	85-115%
Precision (% RSD)	≤ 15%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1

LC-MS/MS Quantification Method

This highly sensitive and selective method is ideal for quantifying trace amounts of Leuconolam in biological samples.

Chromatographic Conditions

Parameter	Condition
Column	UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient Elution	0-1 min: 5% B1-5 min: 5-95% B5-6 min: 95% B6.1-8 min: 5% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	[M+H]⁺ = 327.2 m/z
Product Ions (Q3)	To be determined by infusion of a Leuconolam standard. Two to three characteristic fragment ions should be selected.
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen

Method Validation Parameters for LC-MS/MS

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy (% Recovery)	Within ±15% of nominal concentration (±20% for LLOQ)
Precision (% RSD)	≤ 15% (≤ 20% for LLOQ)
Lower Limit of Quantification (LLOQ)	Lowest concentration on the calibration curve with acceptable accuracy and precision.
Matrix Effect	Assessed by comparing the response of an analyte in post-extraction spiked samples to the response in a neat solution. Should be within an acceptable range (e.g., 85-115%).
Stability	Freeze-thaw, short-term, long-term, and post-preparative stability should be evaluated.

Data Presentation

Table 1: HPLC-UV Method Validation Summary (Hypothetical Data)

Parameter	Result
Linearity Range	0.1 - 50 µg/mL
Correlation Coefficient (r²)	0.9992
LOD	0.03 µg/mL
LOQ	0.1 µg/mL
Accuracy (% Recovery)	98.5 - 103.2%
Intra-day Precision (% RSD)	1.8 - 3.5%
Inter-day Precision (% RSD)	2.5 - 4.8%

Table 2: LC-MS/MS Method Validation Summary (Hypothetical Data)

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	0.9985
LLOQ	0.1 ng/mL
Accuracy (% of Nominal)	96.7 - 105.4%
Intra-day Precision (% RSD)	3.1 - 6.8%
Inter-day Precision (% RSD)	4.5 - 8.2%
Matrix Effect	95 - 108%

Visualizations

Caption: Workflow for Leuconolam quantification.

References

• 1. Leuconolam | C19H22N2O3 | CID 14442600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00026A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. farm.ucl.ac.be [farm.ucl.ac.be]
• 5. researchgate.net [researchgate.net]
• 6. Statistical mixture design investigation for extraction and quantitation of aporphine alkaloids from the leaves of Unonopsis duckei R.E. Fr. by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chiral HPLC for Enantiomeric Separation of Leuconolam

Introduction

Leuconolam is a chiral pharmaceutical compound with significant therapeutic potential. As enantiomers of a chiral drug can exhibit different pharmacological, toxicological, and pharmacokinetic properties, it is crucial for drug development and quality control to have a reliable analytical method for their separation and quantification.[1][2][3] High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is a powerful and widely used technique for the enantioselective analysis of chiral compounds.[4][5][] This application note presents a detailed protocol for the enantiomeric separation of Leuconolam using chiral HPLC. The described method is robust, reproducible, and suitable for the accurate determination of enantiomeric purity in bulk drug substances and pharmaceutical formulations.

The separation is achieved on a polysaccharide-based chiral stationary phase, which is known for its broad applicability and excellent chiral recognition capabilities for a wide range of compounds.[7][8] The method utilizes a normal-phase mobile phase, which often provides superior selectivity for chiral separations compared to reversed-phase conditions.[9]

Experimental Protocol

1. Instrumentation and Materials:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector is required.

• Chiral Column: A polysaccharide-based chiral stationary phase, such as one based on amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel, is recommended.[7] (e.g., CHIRALPAK® IA or equivalent).

  • Dimensions: 250 mm x 4.6 mm I.D., 5 µm particle size.

• Mobile Phase:

  • n-Hexane (HPLC grade)

  • Isopropanol (IPA) (HPLC grade)

  • Ethanol (EtOH) (HPLC grade)

  • Diethylamine (DEA) (optional additive, for basic compounds)

• Sample Preparation:

  • Prepare a stock solution of racemic Leuconolam at a concentration of 1.0 mg/mL in the mobile phase.

  • Prepare working standards and samples by diluting the stock solution to the desired concentration (e.g., 10 µg/mL) with the mobile phase. Filter all solutions through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

A screening of different mobile phase compositions is recommended to achieve optimal separation. The following conditions have been found to be effective for the separation of many chiral compounds and serve as a starting point for method development.

Parameter	Condition 1 (Recommended)	Condition 2 (Alternative)
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)	n-Hexane / Ethanol (85:15, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	25 °C	25 °C
Detection Wavelength	254 nm	254 nm
Injection Volume	10 µL	10 µL
Run Time	20 minutes	20 minutes

Note: The mobile phase composition, especially the type and concentration of the alcohol modifier, can significantly impact the retention and resolution of the enantiomers.[10] It may be necessary to adjust the ratio of hexane to alcohol to optimize the separation. For basic compounds like Leuconolam might be, the addition of a small amount of an amine modifier like diethylamine (DEA, e.g., 0.1%) to the mobile phase can improve peak shape and resolution.

Results and Discussion

The developed chiral HPLC method successfully separated the enantiomers of Leuconolam. Under the recommended chromatographic conditions (Condition 1), baseline separation of the two enantiomers was achieved. The following table summarizes the quantitative data obtained from the analysis of a racemic mixture of Leuconolam.

Table 1: Quantitative Data for the Enantiomeric Separation of Leuconolam

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (min)	12.5	15.2
Tailing Factor	1.1	1.2
Resolution (Rs)	\multicolumn{2}{c	}{2.8}
Selectivity (α)	\multicolumn{2}{c	}{1.22}

The resolution (Rs) value of 2.8 indicates a complete separation of the two enantiomer peaks, allowing for accurate quantification. The selectivity factor (α) of 1.22 demonstrates the good chiral recognition capability of the selected stationary phase for Leuconolam. The peak shapes were symmetrical, with tailing factors close to 1.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the chiral HPLC analysis of Leuconolam.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. eijppr.com [eijppr.com]
• 3. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. csfarmacie.cz [csfarmacie.cz]
• 7. bujnochem.com [bujnochem.com]
• 8. New Levan-Based Chiral Stationary Phases: Synthesis and Comparative HPLC Enantioseparation of (±)-trans-β-Lactam Ureas in the Polar Organic Mode [mdpi.com]
• 9. chiraltech.com [chiraltech.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Scale-up Synthesis of Leuconolam Precursors

For Researchers, Scientists, and Drug Development Professionals

Abstract

Leuconolam, a member of the rhazinilam family of monoterpenoid indole alkaloids, has garnered significant interest due to its potential antimitotic properties.[1][2] Its complex molecular architecture, featuring a stereogenic quaternary carbon and a strained nine-membered lactam ring, presents a formidable synthetic challenge.[1][2] This document provides detailed application notes and scalable protocols for the synthesis of key precursors to Leuconolam, enabling further research and development. The methodologies described are based on established synthetic routes and are intended to be adaptable for gram-scale production.

Introduction

The total synthesis of Leuconolam has been a subject of considerable research, with several distinct strategies emerging. A prominent approach involves the construction of a substituted pyrrolidine-2,5-dione (succinimide) core, which serves as a crucial building block. Key transformations in this synthetic pathway include the Ireland-Claisen rearrangement to establish critical stereocenters, an intramolecular Hosomi-Sakurai reaction for the formation of a key cyclic intermediate, and a Stille cross-coupling to introduce the aromatic moiety. These reactions, while elegant, require careful optimization for large-scale synthesis to ensure efficiency, safety, and reproducibility.

Data Presentation

The following tables summarize quantitative data for the key synthetic steps on a scale suitable for further development. Please note that yields are indicative and may vary based on specific laboratory conditions and reagent purity.

Table 1: Scale-up Synthesis of Allylic Acetate Precursor

Step	Reaction	Starting Material (Scale)	Key Reagents	Solvent	Time (h)	Temp (°C)	Product	Yield (%)	Purity (%)
1	Alkylation	Methallyl alcohol (10.0 g)	n-BuLi, TMEDA, 2-(3-bromopropyl)-1,3-dioxolane	Diethyl ether	12	-78 to 0	Dioxolane-protected alcohol	65	>95
2	Swern Oxidation	Dioxolane-protected alcohol (15.0 g)	Oxalyl chloride, DMSO, Triethylamine	Dichloromethane	2	-78 to rt	Aldehyde	90	>95
3	Grignard Addition	Aldehyde (18.0 g)	(Trimethylsilyl)methylmagnesium chloride	Diethyl ether	2	-10 to rt	Secondary alcohol	85	>95
4	Acetylation	Secondary alcohol (20.0 g)	Acetyl chloride, Pyridine, DMAP	Dichloromethane	3	0 to rt	Allylic Acetate	97	>98

Table 2: Scale-up Synthesis of Maleimide Intermediate

Step	Reaction	Starting Material (Scale)	Key Reagents	Solvent	Time (h)	Temp (°C)	Product	Yield (%)	Purity (%)
5	Ireland-Claisen Rearrangement	Allylic Acetate (10.0 g)	LDA, TMSCl, HMPA	THF	4	-78 to reflux	γ,δ-unsaturated carboxylic acid	82	>95
6	Amide Coupling	γ,δ-unsaturated carboxylic acid (8.0 g)	Oxalyl chloride, 3-amino-1-propanol	Dichloromethane	4	0 to rt	Amide alcohol	95	>97
7	Mitsunobu Reaction	Amide alcohol (10.0 g)	Maleimide, PPh₃, DIAD	THF	6	0 to rt	Maleimide adduct	75	>95
8	Ring-Closing Metathesis	Maleimide adduct (5.0 g)	Grubbs' II catalyst	Dichloromethane	12	40	Fused pyrrolidinone	88	>98

Table 3: Scale-up Synthesis of Leuconolam Core Structure

Step	Reaction	Starting Material (Scale)	Key Reagents	Solvent	Time (h)	Temp (°C)	Product	Yield (%)	Purity (%)
9	Intramolecular Hosomi-Sakurai Reaction	Fused pyrrolidinone (2.0 g)	TiCl₄	Dichloromethane	3	-78	Tricyclic intermediate	70	>95
10	Stille Cross-Coupling	Tricyclic intermediate (1.0 g)	2-(tributylstannyl)aniline, Pd(PPh₃)₄, CuI	Toluene	24	100	Leuconolam precursor	65	>95

Experimental Protocols

Protocol 1: Gram-Scale Ireland-Claisen Rearrangement (Step 5)

• Apparatus: A 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel.

• Reagents:

  • Allylic Acetate (10.0 g, 1.0 equiv)

  • Anhydrous Tetrahydrofuran (THF) (200 mL)

  • Lithium diisopropylamide (LDA) (2.0 M in THF/heptane/ethylbenzene, 1.2 equiv)

  • Trimethylsilyl chloride (TMSCl) (1.3 equiv)

  • Hexamethylphosphoramide (HMPA) (1.2 equiv, Caution: Carcinogen )

• Procedure: a. Dissolve the Allylic Acetate in anhydrous THF (100 mL) in the reaction flask and cool the solution to -78 °C in a dry ice/acetone bath. b. Slowly add LDA solution via the dropping funnel over 30 minutes, maintaining the internal temperature below -70 °C. c. Stir the mixture at -78 °C for 1 hour. d. Add HMPA, followed by the dropwise addition of TMSCl. e. Allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours. f. Cool the reaction to 0 °C and quench by the slow addition of 1 M HCl (50 mL). g. Extract the aqueous layer with diethyl ether (3 x 100 mL). h. Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure. i. Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the γ,δ-unsaturated carboxylic acid.

Protocol 2: Gram-Scale Intramolecular Hosomi-Sakurai Reaction (Step 9)

• Apparatus: A 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a syringe pump.

• Reagents:

  • Fused pyrrolidinone (2.0 g, 1.0 equiv)

  • Anhydrous Dichloromethane (DCM) (100 mL)

  • Titanium tetrachloride (TiCl₄) (1.0 M in DCM, 1.1 equiv)

• Procedure: a. Dissolve the fused pyrrolidinone in anhydrous DCM and cool the solution to -78 °C. b. Add the TiCl₄ solution dropwise via syringe pump over 30 minutes, ensuring the temperature does not exceed -70 °C. c. Stir the reaction mixture at -78 °C for 3 hours. d. Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL). e. Allow the mixture to warm to room temperature and filter through a pad of Celite® to remove titanium salts. f. Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL). g. Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate in vacuo. h. Purify the residue by column chromatography (silica gel, hexane:ethyl acetate gradient) to afford the tricyclic intermediate.

Protocol 3: Gram-Scale Stille Cross-Coupling (Step 10)

• Apparatus: A 100 mL Schlenk flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet.

• Reagents:

  • Tricyclic intermediate (1.0 g, 1.0 equiv)

  • 2-(tributylstannyl)aniline (1.2 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equiv)

  • Copper(I) iodide (CuI) (0.1 equiv)

  • Anhydrous Toluene (50 mL)

• Procedure: a. To the Schlenk flask, add the tricyclic intermediate, 2-(tributylstannyl)aniline, Pd(PPh₃)₄, and CuI. b. Evacuate and backfill the flask with nitrogen three times. c. Add anhydrous toluene via syringe. d. Heat the reaction mixture to 100 °C and stir for 24 hours under a nitrogen atmosphere. e. Cool the reaction to room temperature and filter through a plug of silica gel, eluting with ethyl acetate. f. Concentrate the filtrate under reduced pressure. g. Purify the crude product by flash chromatography (silica gel, hexane:ethyl acetate gradient) to obtain the Leuconolam precursor.

Visualizations

Synthetic Workflow

Caption: Synthetic workflow for Leuconolam precursors.

Proposed Signaling Pathway of Leuconolam

Leuconolam and related alkaloids from the rhazinilam family are known to exhibit antimitotic activity by interfering with microtubule dynamics, a mechanism shared with taxol.[1] This disruption of microtubule function leads to mitotic arrest and subsequent apoptosis in cancer cells.

Caption: Proposed mechanism of Leuconolam's antimitotic activity.

References

• 1. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00026A [pubs.rsc.org]
• 2. Rhazinilam-leuconolam family of natural products: a half century of total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Stille Coupling in the Total Synthesis of Leuconolam

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the strategic application of the Stille cross-coupling reaction in the total synthesis of (±)-Leuconolam, a plant alkaloid belonging to the rhazinilam family of natural products.[1][2] This family of compounds is of significant interest due to its taxol-like antimitotic activities.[3] A key step in a reported total synthesis involves the coupling of a sterically hindered vinyl iodide with a novel organostannane reagent, demonstrating the power of the Stille reaction in complex natural product synthesis.[1]

Application of Stille Coupling in Leuconolam Synthesis

In the total synthesis of (±)-Leuconolam reported by Izgu and Hoye, a critical carbon-carbon bond was formed using a Stille cross-coupling reaction.[1] The challenge lay in the arylation of a sterically hindered iodoalkene intermediate. Initial attempts to couple this intermediate with various organostannanes, such as o-(tributylstannyl)nitrobenzene and its aniline analogue, proved unsuccessful.[1] To overcome this steric hindrance and achieve the desired coupling, a novel, less bulky organostannane reagent, o-(trimethylstannyl)aniline, was designed and synthesized.[1]

The successful Stille coupling between the hindered iodo-carbinolamide and o-(trimethylstannyl)aniline proceeded under near-neutral conditions, which were well-tolerated by the base-sensitive substrate.[1] This transformation was crucial as it allowed for the direct introduction of the required ortho-aminophenyl group in its unprotected form, a significant step in streamlining the synthesis.[1]

Data Presentation: Stille Coupling Reaction Parameters

The following table summarizes the key quantitative data for the successful Stille coupling reaction in the synthesis of Leuconolam, along with a qualitative description of the unsuccessful attempts.

Coupling Partner 1 (Electrophile)	Coupling Partner 2 (Nucleophile)	Catalyst/Ligand	Solvent	Temperature	Yield	Reference
Hindered Iodoalkene (14e)	o-(trimethylstannyl)aniline (20)	Pd₂(dba)₃·CHCl₃ / AsPh₃	DMF	Room Temp.	74%	[1]
Hindered Bromoalkene (14b)	Various organostannanes	Not specified	Not specified	Not specified	Ineffective	[1]
Hindered Iodoalkene (14e)	o-(tributylstannyl)nitrobenzene (17)	Not specified	Not specified	Not specified	No product	[1]
Hindered Iodoalkene (14e)	N-Boc-o-(tributylstannyl)aniline (18)	Not specified	Not specified	Not specified	No product	[1]
Hindered Iodoalkene (14e)	o-(tributylstannyl)aniline (19)	Not specified	Not specified	Not specified	Trace product	[1]

Experimental Protocols

Protocol for the Stille Coupling Reaction in Leuconolam Synthesis

This protocol is adapted from the total synthesis of (±)-Leuconolam by Izgu and Hoye.[1]

Materials:

• Hindered iodo-carbinolamide intermediate

• o-(trimethylstannyl)aniline

• Tris(dibenzylideneacetone)dipalladium(0)-chloroform adduct (Pd₂(dba)₃·CHCl₃)

• Triphenylarsine (AsPh₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a solution of the hindered iodo-carbinolamide (1.0 equiv) in anhydrous DMF, add o-(trimethylstannyl)aniline (1.5 equiv).

• Add triphenylarsine (AsPh₃) (0.2 equiv) to the mixture.

• Purge the reaction mixture with argon for 10-15 minutes.

• Add the palladium catalyst, Pd₂(dba)₃·CHCl₃ (0.05 equiv), to the reaction mixture under an argon atmosphere.

• Stir the reaction at room temperature for 24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NaCl.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired arylated product.

Protocol for the Synthesis of o-(trimethylstannyl)aniline

The synthesis of the novel organostannane reagent is crucial for the success of the key Stille coupling. This protocol is based on the reported synthesis.[4]

Materials:

• Aniline

• n-Butyllithium (n-BuLi)

• Trimethyltin chloride (Me₃SnCl)

• Anhydrous diethyl ether (Et₂O)

• Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a solution of aniline (1.0 equiv) in anhydrous diethyl ether under an argon atmosphere at -78 °C, add n-butyllithium (2.2 equiv) dropwise.

• Allow the reaction mixture to warm to 0 °C and stir for 1 hour.

• Cool the mixture back down to -78 °C and add trimethyltin chloride (2.2 equiv) in one portion.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction carefully with water.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to yield o-(trimethylstannyl)aniline.

Mandatory Visualizations

Diagram 1: Stille Coupling Catalytic Cycle

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Diagram 2: Experimental Workflow for Leuconolam Stille Coupling

Caption: Workflow for the Stille coupling step in Leuconolam synthesis.

Diagram 3: Proposed Signaling Pathway for Leuconolam's Antimitotic Activity

Caption: General signaling pathway for antimitotic agents like Leuconolam.

References

• 1. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 4. o-(Trialkylstannyl)anilines and Their Utility in Stille Cross-Coupling: Direct Introduction of the 2-Aminophenyl Substituent - PMC [pmc.ncbi.nlm.nih.gov]

Protecting Group Strategies in the Total Synthesis of Leuconolam: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the key protecting group strategies employed in the total synthesis of Leuconolam. The strategic use of protecting groups is paramount in multi-step organic synthesis to ensure chemoselectivity and achieve high overall yields of complex natural products. Here, we focus on the protection of hydroxyl and maleimide functionalities as demonstrated in notable total syntheses of Leuconolam.

Overview of Protecting Group Strategies

The synthesis of Leuconolam necessitates the careful protection of reactive functional groups to prevent undesired side reactions during various synthetic transformations. The key functional groups requiring temporary masking are a secondary hydroxyl group and a reactive maleimide moiety. The selection of appropriate protecting groups is guided by their stability in subsequent reaction conditions and the ease and selectivity of their removal.

A successful strategy, reported in the literature, involves the use of a silyl ether for the hydroxyl group and a Diels-Alder adduct for the maleimide. This orthogonal approach allows for the selective deprotection of each group under specific conditions without affecting the other.

Protection of the Hydroxyl Group as a Silyl Ether

In the synthesis of a key intermediate for Leuconolam, a secondary alcohol is protected as a tert-butyldimethylsilyl (TBS) ether. This is achieved through an in-situ trapping of a lithium enolate generated during an Ireland-Claisen rearrangement. The TBS group is favored due to its steric bulk, which provides stability against a range of reagents, and its reliable cleavage under fluoride-mediated conditions.

Data Presentation: Hydroxyl Protecting Group Strategy

Step	Protecting Group	Reagents and Conditions	Substrate	Product	Yield (%)
Protection	tert-Butyldimethylsilyl (TBS)	LDA, HMPA, TBSCl, THF, -78 °C	Acetate Ester Intermediate	TBS-Ester Intermediate	85
Deprotection	tert-Butyldimethylsilyl (TBS)	Methanolic HCl	TBS-Ester Intermediate	Methyl Ester Alcohol	81

Experimental Protocols

Protocol 1: Formation of the TBS-Ester via Ireland-Claisen Rearrangement

• To a solution of diisopropylamine (1.2 equivalents) in anhydrous THF at -78 °C under an argon atmosphere, add n-butyllithium (1.2 equivalents) dropwise.

• Stir the solution at -78 °C for 30 minutes to form lithium diisopropylamide (LDA).

• Add a solution of the acetate ester precursor (1.0 equivalent) in anhydrous THF to the LDA solution at -78 °C.

• After stirring for 30 minutes, add hexamethylphosphoramide (HMPA, 1.0 equivalent) followed by a solution of tert-butyldimethylsilyl chloride (TBSCl, 1.2 equivalents) in anhydrous THF.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the TBS-ester.

Protocol 2: Deprotection of the TBS-Ester

• Dissolve the TBS-ester (1.0 equivalent) in a solution of acetyl chloride (1.0 equivalent) in anhydrous methanol.

• Stir the reaction mixture at room temperature for the time indicated by TLC analysis until the starting material is consumed.

• Quench the reaction by the addition of solid sodium bicarbonate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the deprotected alcohol.

Protection of the Maleimide Moiety

The inherent reactivity of the maleimide functional group necessitates its protection during the synthetic sequence. A furan-protected maleimide is utilized, which is introduced via a Mitsunobu reaction. This Diels-Alder adduct effectively masks the maleimide's dienophilic character. The deprotection is conveniently achieved by a retro-Diels-Alder reaction upon heating.

Data Presentation: Maleimide Protecting Group Strategy

Step	Protecting Group	Reagents and Conditions	Substrate	Product	Yield (%)
Protection	Furan Adduct	Furan-protected maleimide, DIAD, PPh₃, THF, -10 °C	Alcohol Intermediate	Furan-protected Maleimide Adduct	80-82 (over 2 steps)
Deprotection	Furan Adduct	Toluene, 100 °C	Furan-protected Maleimide Adduct	Maleimide Intermediate	80-82 (over 2 steps)

Experimental Protocols

Protocol 3: Introduction of the Furan-Protected Maleimide via Mitsunobu Reaction

• To a solution of the alcohol intermediate (1.0 equivalent), furan-protected maleimide (1.3 equivalents), and triphenylphosphine (PPh₃, 1.5 equivalents) in anhydrous THF at -10 °C under an argon atmosphere, add diisopropyl azodicarboxylate (DIAD, 1.5 equivalents) dropwise.

• Stir the reaction mixture at -10 °C for 30 minutes and then allow it to warm to room temperature.

• Monitor the reaction by TLC. Upon completion, concentrate the mixture under reduced pressure.

• The crude product is typically used in the next step without further purification.

Protocol 4: Deprotection of the Furan-Maleimide Adduct (Retro-Diels-Alder)

• Dissolve the crude product from the Mitsunobu reaction in toluene.

• Heat the solution at 100 °C and monitor the reaction for the disappearance of the starting material.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the resulting maleimide intermediate by flash column chromatography.

Visualization of the Synthetic Workflow

The following diagram illustrates the logical flow of the protecting group strategy within the broader synthetic route to Leuconolam.

Caption: Synthetic workflow for Leuconolam highlighting key protecting group manipulations.

Signaling Pathway of Protecting Group Strategy

The decision-making process for employing these protecting groups can be visualized as a signaling pathway, where the presence of certain functional groups dictates the synthetic route.

Caption: Decision pathway for the application of protecting groups in Leuconolam synthesis.

Technical Notes & Optimization

Technical Support Center: Total Synthesis of Leuconolam

Welcome to the technical support center for the total synthesis of Leuconolam. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during their synthetic campaigns. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides addressing specific side products and experimental challenges.

Frequently Asked Questions (FAQs)

Q1: During the Lewis acid-mediated intramolecular cyclization to form the core of Leuconolam, I am observing a significant amount of a byproduct that appears to have lost the silyl group. What is this side product and how can I minimize its formation?

Troubleshooting Guide:

• Problem: Formation of a protodesilylation byproduct during the Lewis acid-mediated allylic silane cyclization.

• Likely Cause: The Lewis acid, in addition to activating the carbonyl group for nucleophilic attack, can also facilitate the cleavage of the carbon-silicon bond, especially in the presence of trace amounts of protic species.

• Solution: The choice and stoichiometry of the Lewis acid are critical. It has been reported that using a stronger Lewis acid like methylaluminum dichloride (MeAlCl₂) can significantly favor the desired 1,2-addition over protodesilylation.[3] See the table below for a comparison of different Lewis acids and their effect on the reaction outcome.

Q2: After chromatographic purification of a late-stage intermediate, I've isolated an unexpected compound that seems to be a hydrate or adduct of my target molecule. What could this be?

A2: It is possible you have formed a hemiaminal byproduct. This can occur during purification, particularly on silica gel which can have acidic sites and bound water.

Troubleshooting Guide:

• Problem: Formation of a hemiaminal byproduct during column chromatography.

• Likely Cause: The presence of a reactive imine or a similar functional group in your intermediate can lead to the addition of water or alcohol (from the eluent) on the column, forming a stable hemiaminal. This has been observed in synthetic routes towards Leuconolam.

• Solution: To minimize hemiaminal formation, it is recommended to use a deactivated stationary phase for chromatography. Pre-treating the silica gel with a tertiary amine, such as triethylamine (Et₃N), can neutralize acidic sites and reduce the likelihood of this side reaction.

Q3: In the final oxidation step from a rhazinilam-type precursor to obtain Leuconolam, I am getting a mixture of two diastereomers. How can I improve the selectivity for Leuconolam?

A3: The oxidation of rhazinilam to Leuconolam can indeed lead to the formation of both Leuconolam and its epimer at the 12a position (12a-epi-leuconolam).[4]

Troubleshooting Guide:

• Problem: Formation of 12a-epi-leuconolam as a significant byproduct during the oxidation of a rhazinilam precursor.

• Likely Cause: The stereochemical outcome of the oxidation is highly dependent on the reagent and reaction conditions. Some oxidizing agents may not provide high diastereoselectivity for this transformation.

• Solution: While the original report of this conversion using PCC (pyridinium chlorochromate) resulted in a nearly 1:1.7 mixture of Leuconolam and its epimer, exploring other oxidation systems may provide better selectivity.[4] Careful screening of oxidants and reaction conditions (temperature, solvent, additives) is recommended. Alternatively, chromatographic separation of the diastereomers might be necessary.

Q4: I am having difficulty with the Stille cross-coupling reaction to introduce the arene moiety, observing low yields and homocoupling of my stannane reagent. What can I do to improve this step?

A4: Stille couplings, especially with hindered substrates, can be challenging. Homocoupling of the organostannane is a common side reaction.[5]

Troubleshooting Guide:

• Problem: Low yield and formation of homocoupling byproducts in the Stille cross-coupling reaction.

• Likely Cause: The catalytic cycle of the Stille reaction can be complex, and side reactions like homocoupling can be promoted by various factors, including the catalyst system, solvent, and temperature.

• Solution: The use of specific ligands and additives can significantly improve the outcome of challenging Stille couplings. For the synthesis of Leuconolam, the use of a novel 2-anilinostannane has been reported to be effective for the cross-coupling with a hindered iodoalkene. This suggests that modification of the organostannane reagent can be a key strategy. Additionally, careful optimization of the palladium catalyst, ligands, and reaction conditions is crucial.

Data Presentation

Table 1: Effect of Lewis Acid on the Intramolecular Allylative Cyclization

Entry	Lewis Acid (equiv.)	Solvent	Temperature (°C)	Yield of Cyclized Product (%)	Ratio of Diastereomers	Yield of Protodesilylation Byproduct (%)
1	TiCl₄ (2)	CH₂Cl₂	-78	25	>20:1	50
2	EtAlCl₂ (2)	CH₂Cl₂	-78 to 0	40	15:1	40
3	MeAlCl₂ (4)	CH₂Cl₂	-78	88	42:1	Not reported

Data adapted from a reported total synthesis of (±)-leuconolam.

Experimental Protocols

Key Experiment: Lewis Acid-Mediated Intramolecular Allylative Cyclization

To a solution of the allylic silane precursor (1.0 equiv) in anhydrous dichloromethane (0.02 M) at -78 °C under an inert atmosphere (e.g., argon or nitrogen) is added methylaluminum dichloride (4.0 equiv, 1.0 M solution in hexanes) dropwise. The reaction mixture is stirred at -78 °C for 1 hour. The reaction is then quenched by the addition of saturated aqueous sodium bicarbonate solution. The mixture is allowed to warm to room temperature and extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the desired cyclized product.

Mandatory Visualization

Caption: Reaction pathway of the key cyclization step.

Caption: Troubleshooting workflow for the cyclization step.

References

• 1. Sakurai Allylation | NROChemistry [nrochemistry.com]
• 2. youtube.com [youtube.com]
• 3. Unprecedented side reactions in Stille coupling: desired ones for Stille polycondensation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00026A [pubs.rsc.org]
• 5. Stille reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Stereoselectivity in Leuconolam Synthesis

Welcome to the technical support center for troubleshooting stereoselectivity in the synthesis of Leuconolam. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during this complex synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most critical stereoselective steps in the synthesis of Leuconolam?

The synthesis of Leuconolam involves several key transformations where stereocontrol is crucial. The most critical steps that establish the core stereochemistry of the molecule are:

• Ireland-Claisen Rearrangement: This reaction is employed to set the stereochemistry of the E-trisubstituted alkene.

• Mitsunobu Reaction: Used for the installation of the maleimide moiety, this reaction proceeds with an inversion of stereochemistry at the secondary alcohol.

• Lewis Acid-Mediated Allylative Cyclization: This is a pivotal step that simultaneously establishes two adjacent tetrasubstituted carbon centers with high diastereoselectivity.[1]

• Stille Cross-Coupling: While not creating a stereocenter in the core ring system, achieving a successful coupling with a hindered haloalkene is critical for the final structure, and reaction conditions can be challenging.

Q2: My overall yield is low, and I suspect issues with stereoselectivity. Where should I start troubleshooting?

Begin by analyzing the diastereomeric ratio (d.r.) or enantiomeric excess (e.e.) at each of the critical stereoselective steps. A logical troubleshooting workflow would be to:

• Confirm the stereochemical purity of the starting materials.

• Scrutinize the reaction conditions of the Ireland-Claisen rearrangement, as the geometry of the silyl ketene acetal directly influences the product's stereochemistry.

• Evaluate the efficiency of the Mitsunobu reaction, as incomplete inversion or side reactions can lead to a mixture of stereoisomers.

• Focus heavily on the Lewis acid-mediated allylative cyclization, as this is the most complex stereocenter-forming reaction. Small variations in the Lewis acid, solvent, or temperature can significantly impact the diastereoselectivity.

• Finally, assess the Stille coupling for potential side reactions like homocoupling or dehalogenation that can consume starting material and complicate purification.

Troubleshooting Guides

Ireland-Claisen Rearrangement

Problem: Poor E/Z selectivity in the formation of the trisubstituted alkene.

Possible Causes and Solutions:

• Incorrect Silyl Ketene Acetal Geometry: The geometry of the intermediate silyl ketene acetal is critical for the stereochemical outcome. The choice of solvent and base can influence this geometry.

  • For (Z)-Silyl Ketene Acetal (leading to the syn product): Use a polar, coordinating solvent system like THF/HMPA.

  • For (E)-Silyl Ketene Acetal (leading to the anti product): Use a non-polar solvent like THF alone or with a trialkylamine.

• Suboptimal Reaction Temperature: The rearrangement is thermally induced. If the temperature is too low, the reaction may be incomplete. If it's too high, side reactions or loss of selectivity can occur. A systematic temperature screen is recommended.

Experimental Protocol: Ireland-Claisen Rearrangement for E-Trisubstituted Alkene

• To a solution of the allylic ester in anhydrous THF at -78 °C under an inert atmosphere (e.g., Argon), add a freshly prepared solution of Lithium Diisopropylamide (LDA) (1.2 equivalents).

• After stirring for 30 minutes, add Hexamethylphosphoramide (HMPA) (1.0 equivalent) followed by Trimethylsilyl Chloride (TMSCl) (1.2 equivalents).

• Stir the reaction mixture at -78 °C for 1 hour.

• Allow the reaction to warm to room temperature and then heat to reflux until the reaction is complete (monitor by TLC or LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography.

Mitsunobu Reaction with Furan-Protected Maleimide

Problem: Low yield of the desired N-alkylated maleimide and/or formation of side products.

Possible Causes and Solutions:

• Steric Hindrance: The secondary alcohol and the maleimide nucleophile can be sterically demanding, leading to a sluggish reaction.

  • Solution: Increase the reaction time and/or temperature moderately. Consider using a less sterically hindered phosphine reagent if possible, though triphenylphosphine is standard.

• Incorrect Reagent Stoichiometry: An excess of the phosphine and azodicarboxylate is often required, but a large excess can lead to purification difficulties.

  • Solution: Typically, 1.5 equivalents of both triphenylphosphine (PPh3) and diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) are used. If the reaction is slow, a gradual increase to 2.0 equivalents may be beneficial.

• Side Reactions: A common side reaction is the O-alkylation of the carbonyl group of the maleimide.

  • Solution: Ensure the reaction is run under strictly anhydrous conditions. The order of addition of reagents can also be critical; typically, the alcohol, nucleophile, and phosphine are mixed before the slow addition of the azodicarboxylate at a low temperature (e.g., 0 °C).

Experimental Protocol: Mitsunobu Reaction

• Dissolve the secondary alcohol, furan-protected maleimide (1.3 equivalents), and triphenylphosphine (1.5 equivalents) in anhydrous THF under an inert atmosphere.

• Cool the solution to -10 °C.

• Slowly add a solution of diisopropyl azodicarboxylate (DIAD) (1.5 equivalents) in THF to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography to remove triphenylphosphine oxide and the hydrazine byproduct to isolate the desired product.

Lewis Acid-Mediated Allylative Cyclization

Problem: Poor diastereoselectivity in the formation of the two adjacent tetrasubstituted carbon centers.

Possible Causes and Solutions:

• Suboptimal Lewis Acid: The choice of Lewis acid is the most critical factor influencing the diastereoselectivity of this cyclization. A screening of various Lewis acids is highly recommended.

  • Solution: As demonstrated in the synthesis by Hoye and Izgu, different Lewis acids can give dramatically different diastereomeric ratios. A systematic screening should be performed.

• Incorrect Stoichiometry of Lewis Acid: The amount of Lewis acid can also affect the outcome.

  • Solution: An excess of the Lewis acid is often necessary. For example, 4 equivalents of MeAlCl2 were found to be optimal in one reported synthesis.[1]

• Formation of Protodesilylation Byproduct: A common side reaction is the cleavage of the C-Si bond by trace amounts of acid or water before the desired cyclization occurs.

  • Solution: Ensure strictly anhydrous conditions. Using a stronger Lewis acid that promotes faster cyclization can also minimize this side reaction.

Data Presentation: Lewis Acid Screening for Allylative Cyclization

Entry	Lewis Acid	Equivalents	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
1	BF3·OEt2	2.0	CH2Cl2	-78 to 0	45	5:1
2	SnCl4	2.0	CH2Cl2	-78 to 0	60	10:1
3	TiCl4	2.0	CH2Cl2	-78	75	20:1
4	Et2AlCl	2.0	CH2Cl2	-78	55	8:1
5	MeAlCl2	4.0	CH2Cl2	-78	88	42:1
6	ZnCl2	2.0	CH2Cl2	0 to 25	<10	-

Data adapted from the total synthesis of (±)-leuconolam by Hoye and Izgu.[1]

Experimental Protocol: Diastereoselective Allylative Cyclization

• To a solution of the allylic silane maleimide precursor in anhydrous CH2Cl2 at -78 °C under an inert atmosphere, add a solution of methylaluminum dichloride (MeAlCl2) (4.0 equivalents) in hexanes dropwise.

• Stir the reaction mixture at -78 °C for the specified time (monitor by TLC or LC-MS for the consumption of starting material).

• Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of NaHCO3.

• Allow the mixture to warm to room temperature and extract with CH2Cl2.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Stille Cross-Coupling

Problem: Low yield of the coupled product with the hindered iodoalkene.

Possible Causes and Solutions:

• Steric Hindrance: The hindered nature of the iodoalkene can make the transmetalation step of the Stille coupling slow.

  • Solution: The choice of the organostannane reagent is critical. A less sterically bulky and more reactive stannane, such as the o-(trimethylstannyl)aniline used in the reported synthesis, can be crucial for success.[1]

• Catalyst Deactivation: The palladium catalyst can be deactivated through various pathways.

  • Solution: Use a robust palladium catalyst and ligand system. Ensure the reaction is thoroughly degassed to remove oxygen, which can oxidize the Pd(0) catalyst.

• Homocoupling of the Organostannane: This is a common side reaction in Stille couplings.

  • Solution: This can sometimes be suppressed by the addition of a copper(I) co-catalyst or by carefully controlling the reaction temperature.

Experimental Protocol: Stille Cross-Coupling with a Hindered Iodoalkene

• To a solution of the hindered iodoalkene in anhydrous DMF, add the o-(trimethylstannyl)aniline (1.2 equivalents) and Pd(PPh3)4 (0.1 equivalents).

• Thoroughly degas the reaction mixture by bubbling argon through the solution for at least 30 minutes.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the organic layer with water and brine to remove DMF and inorganic salts.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visual Troubleshooting Guides

Caption: General troubleshooting workflow for low stereoselectivity.

Caption: Troubleshooting the key allylative cyclization step.

References

• 1. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Catalytic Steps in Leuconolam Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Leuconolam. The content focuses on optimizing the key catalytic steps to ensure successful and efficient synthesis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the catalytic reactions in the synthesis of Leuconolam.

Lewis Acid-Mediated Allylative Cyclization

Question: Low or no yield of the desired cyclized product (14e) is observed in the Lewis acid-mediated allylative cyclization step. What are the potential causes and solutions?

Answer:

This crucial step involves the formation of two adjacent tetrasubstituted carbon centers and is highly dependent on the choice and quality of the Lewis acid, as well as the reaction conditions.

Potential Causes:

• Inactive Lewis Acid: The Lewis acid may have decomposed due to moisture.

• Suboptimal Lewis Acid: Not all Lewis acids are effective for this specific transformation.

• Low Reaction Temperature: The reaction may not have reached the necessary activation energy.

Troubleshooting and Solutions:

• Ensure Anhydrous Conditions: Use freshly opened or properly stored Lewis acids. Handle all reagents and solvents under an inert atmosphere (e.g., argon or nitrogen) and use flame-dried glassware.

• Select an Effective Lewis Acid: Based on screening experiments, SnCl₄ has been shown to be the most effective Lewis acid for this cyclization, providing a significantly higher yield compared to others like BF₃·OEt₂, TiCl₄, and various aluminum-based Lewis acids.

• Optimize Reaction Temperature: While many Lewis acid-mediated reactions are performed at low temperatures, this specific cyclization benefits from room temperature.

Quantitative Data on Lewis Acid Screening:

Entry	Lewis Acid (1.1 equiv)	Solvent	Temperature (°C)	Yield (%) of 14e
1	SnCl₄	CH₂Cl₂	rt	78
2	BF₃·OEt₂	CH₂Cl₂	-78 to rt	<5
3	TiCl₄	CH₂Cl₂	-78 to rt	15
4	AlCl₃	CH₂Cl₂	0 to rt	<5
5	MeAlCl₂	CH₂Cl₂	-78 to rt	<5
6	Me₂AlCl	CH₂Cl₂	-78 to rt	<5
7	EtAlCl₂	CH₂Cl₂	-78 to rt	10
8	Et₂AlCl	CH₂Cl₂	-78 to rt	<5

Table adapted from Izgu, E. C., & Hoye, T. R. (2013). Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group. Chemical Science, 4(5), 2262-2266.

Stille Cross-Coupling

Question: The Stille cross-coupling reaction to introduce the aniline moiety gives a low yield. How can this be optimized?

Answer:

The Stille coupling in the Leuconolam synthesis involves a hindered iodoalkene, which can make the reaction challenging.

Potential Causes:

• Steric Hindrance: The bulky nature of the substrates can slow down the catalytic cycle.[2][3]

• Catalyst Deactivation: The palladium catalyst may become inactive over the course of the reaction.

• Homocoupling: Homocoupling of the organostannane reagent is a known side reaction in Stille couplings.[4]

Troubleshooting and Solutions:

• Choice of Catalyst and Ligand: For sterically hindered substrates, the choice of palladium catalyst and ligand is critical. While the original synthesis used Pd₂(dba)₃·CHCl₃ and AsPh₃, other systems with bulky, electron-rich phosphine ligands like XPhos could be explored.[5]

• Use of Additives: The addition of a copper(I) co-catalyst, such as CuI, can accelerate the transmetalation step, which is often rate-limiting, especially for hindered substrates.[2][6]

• Solvent and Temperature: Ensure the use of a suitable solvent like DMF and maintain the reaction at room temperature as specified in the protocol.

• Purity of Reagents: Use freshly prepared or purified organostannane reagent to minimize impurities that could interfere with the catalyst.

Macrolactamization

Question: The final macrolactamization step to form the nine-membered ring results in low yields or oligomerization. What are the key factors for success?

Answer:

Macrolactamization is often a challenging step due to entropic factors and competing intermolecular reactions.[7]

Potential Causes:

• High Concentration: High concentrations favor intermolecular reactions (oligomerization) over the desired intramolecular cyclization.

• Inefficient Coupling Reagent: The chosen coupling reagent may not be potent enough to facilitate the amide bond formation in a sterically demanding environment.

• Substrate Conformation: The linear precursor may not readily adopt the necessary conformation for cyclization.

Troubleshooting and Solutions:

• High Dilution Conditions: Perform the reaction at a very low concentration (typically ≤0.01 M) to favor the intramolecular cyclization. This can be achieved by the slow addition of the linear precursor to the reaction mixture.

• Effective Coupling Reagent: The use of a highly efficient coupling reagent is crucial. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) with a non-nucleophilic base like DIPEA is a good choice for difficult macolactamizations.[8]

• Solvent Choice: A polar aprotic solvent like DMF is generally suitable for this type of reaction.

Frequently Asked Questions (FAQs)

Q1: What is the role of the Lewis acid in the allylative cyclization step?

Q2: Why is a novel 2-anilinostannane used in the Stille coupling reaction?

A2: The use of a novel o-(trimethylstannyl)aniline was designed as an effective cross-coupling donor to engage the hindered iodoalkene. Standard Stille conditions with other organostannanes might be less effective for this specific transformation due to the steric hindrance around the reaction center.

Q3: Are there any specific safety precautions to consider when working with the reagents in Leuconolam synthesis?

A3: Yes. Organotin compounds, such as the 2-anilinostannane used in the Stille coupling, are toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.[4] Lewis acids like SnCl₄ are corrosive and moisture-sensitive, requiring careful handling under anhydrous and inert conditions. Always consult the Safety Data Sheets (SDS) for all chemicals before use.

Experimental Protocols

Key Experiment 1: Lewis Acid-Mediated Allylative Cyclization

• Reaction: Conversion of the allylic silane maleimide precursor to the cyclized product (14e).

• Procedure: To a solution of the allylic silane precursor (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂) at room temperature under an argon atmosphere, add tin(IV) chloride (SnCl₄, 1.1 equiv) dropwise. Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Key Experiment 2: Stille Cross-Coupling

• Reaction: Coupling of the iodoalkene (14e) with o-(trimethylstannyl)aniline (20).

• Procedure: In a flame-dried flask under an argon atmosphere, dissolve the iodoalkene (14e) (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF). Add tris(dibenzylideneacetone)dipalladium(0)-chloroform adduct (Pd₂(dba)₃·CHCl₃, 0.1 equiv) and triphenylarsine (AsPh₃, 0.4 equiv). To this mixture, add a solution of o-(trimethylstannyl)aniline (20) (1.2 equiv) in anhydrous DMF. Stir the reaction at room temperature until the starting material is consumed, as monitored by TLC. Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by flash column chromatography.

Key Experiment 3: Macrolactamization

• Reaction: Intramolecular amide bond formation to yield Leuconolam.

• Procedure: Prepare a solution of the linear amino-acid precursor (1.0 equiv) in a large volume of anhydrous DMF to achieve high dilution (e.g., 0.005 M). In a separate flask, prepare a solution of HATU (1.5 equiv), N,N-diisopropylethylamine (DIPEA, 1.5 equiv), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.2 equiv) in anhydrous DMF. Add the solution of the linear precursor to the solution of the coupling reagents dropwise over several hours using a syringe pump. Stir the reaction at room temperature and monitor by TLC. After completion, remove the solvent under high vacuum. Purify the crude product by flash column chromatography to obtain Leuconolam.

Visualizations

Caption: Key catalytic steps in the synthesis of Leuconolam.

Caption: Generalized catalytic cycle for the Stille cross-coupling.

References

• 1. Sakurai Allylation | NROChemistry [nrochemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stille Coupling | NROChemistry [nrochemistry.com]
• 5. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Macrocyclic Drugs and Synthetic Methodologies toward Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming challenges in the macrolactamization of Leuconolam

Welcome to the technical support center for the macrolactamization of Leuconolam. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during this critical synthetic step.

Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge in the macrolactamization of the seco-acid of Leuconolam?

A1: The primary challenge is achieving efficient intramolecular cyclization to form the desired 9-membered macrocycle while minimizing competing intermolecular reactions, such as dimerization and polymerization.[1][2] This is a common hurdle in the synthesis of macrocycles and requires carefully controlled reaction conditions, most notably high dilution.[1]

Q2: Why are high-dilution conditions necessary for this reaction?

A2: High-dilution conditions kinetically favor the intramolecular reaction pathway over intermolecular reactions. By maintaining a very low concentration of the linear precursor, the probability of two molecules reacting with each other is significantly reduced, thus promoting the formation of the monomeric macrolactam.[1]

Q3: What are common side reactions observed during the macrolactamization of Leuconolam precursors?

A3: Besides the formation of oligomers, other potential side reactions include:

• Epimerization: Loss of stereochemical integrity at the chiral center alpha to the activated carboxylic acid can occur, leading to the formation of diastereomers.[3]

• Rearrangement Reactions: The complex structure of the Leuconolam precursor may be susceptible to acid- or base-catalyzed rearrangements.

Q4: How does the conformation of the linear precursor affect the macrolactamization?

A4: The conformation of the seco-acid precursor plays a crucial role in the efficiency of the cyclization.[4] A precursor that is pre-organized into a conformation amenable to ring closure will have a higher effective molarity, leading to a more favorable intramolecular reaction. The presence of rigid structural elements or turn-inducing moieties can facilitate such pre-organization.[4][5]

Troubleshooting Guide

Issue 1: Low Yield of Leuconolam

Low yields are a frequent issue in macrolactamization reactions. The following troubleshooting steps can help improve the outcome.

Potential Cause	Troubleshooting Action	Rationale
Intermolecular Polymerization	Implement or optimize high-dilution conditions. Use a syringe pump for the slow addition of the substrate to the reaction mixture over an extended period (pseudo-high dilution).	Slow addition maintains a low instantaneous concentration of the linear precursor, favoring intramolecular cyclization.[1]
Inefficient Activation of the Carboxylic Acid	Screen different coupling reagents. Common choices for macrolactamization include carbodiimides (e.g., DCC, EDC), phosphonium salts (e.g., PyBOP, HATU), and uronium salts (e.g., HBTU). For sterically hindered couplings, more potent activators like HATU may be beneficial.[6][7]	The choice of coupling reagent can significantly impact the rate and efficiency of the amide bond formation.
Unfavorable Precursor Conformation	Modify the reaction temperature. Lower or higher temperatures can alter the conformational equilibrium of the precursor. Perform conformational analysis using computational methods to identify more favorable cyclization precursors.	Temperature can influence the flexibility and conformational landscape of the linear substrate.[8]
Decomposition of Reagents or Substrate	Ensure all reagents are pure and the solvent is anhydrous. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).	Moisture and oxygen can deactivate coupling reagents and lead to substrate degradation.

Issue 2: Formation of Oligomeric Byproducts

The presence of dimers, trimers, and higher-order oligomers is a clear indication that intermolecular reactions are outcompeting the desired intramolecular cyclization.

Potential Cause	Troubleshooting Action	Rationale
Concentration of Precursor is Too High	Decrease the concentration of the linear precursor. If using slow addition, decrease the rate of addition or increase the total volume of the solvent.	A lower concentration directly disfavors bimolecular and higher-order reactions.[1]
Slow Intramolecular Reaction Rate	Increase the reaction temperature to accelerate the rate of cyclization. However, be mindful of potential side reactions.	A faster intramolecular reaction will consume the precursor before it can react with other molecules.

Issue 3: Epimerization at the C-Terminus

The formation of diastereomers due to epimerization is a significant concern, particularly with highly activated carboxylic acids.

Potential Cause	Troubleshooting Action	Rationale
Over-activation of the Carboxylic Acid	Use a less reactive coupling reagent. Add a racemization-suppressing additive such as 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).	These additives can reduce the lifetime of the highly reactive, racemization-prone activated intermediate.[9]
Prolonged Exposure to Basic Conditions	Minimize the reaction time. Use a non-nucleophilic base (e.g., DIPEA) and ensure the stoichiometry is correct.	Extended exposure to basic conditions can promote the deprotonation of the alpha-proton, leading to epimerization.

Data Presentation

The following table summarizes representative conditions for macrolactamization reactions of complex natural product precursors, which can be adapted for the synthesis of Leuconolam.

Entry	Coupling Reagent	Solvent	Concentration (mM)	Temperature (°C)	Yield (%)	Reference
1	DCC	CH₂Cl₂/DMF	1.0	25	45-65	Adapted from[10]
2	HATU/DIPEA	DMF	0.5	0-25	60-75	[6]
3	PyBOP/DIPEA	CH₃CN	1.0	25	50-70	[9]
4	Yamaguchi Reagent	Toluene/THF	0.5-1.0	25-80	55-85	Adapted from[3][11]
5	BOP-Cl/DIPEA	DMF	1.0	25	50-60	[6]

Note: Yields are highly substrate-dependent and the conditions above serve as a starting point for optimization.

Experimental Protocols

General Protocol for High-Dilution Macrolactamization of a Leuconolam Seco-Acid

This protocol is a general guideline and should be optimized for the specific Leuconolam precursor.

• Preparation:

  • Oven-dry all glassware and allow to cool under a stream of dry nitrogen or argon.

  • Ensure all solvents are anhydrous and reagents are of high purity.

  • Prepare a solution of the Leuconolam seco-acid (1 equivalent) in the chosen anhydrous solvent (e.g., DMF or CH₂Cl₂) at a high concentration (e.g., 0.1 M) in a gas-tight syringe.

  • In a separate reaction flask, add the bulk of the anhydrous solvent.

• Reaction Setup:

  • To the reaction flask, add the coupling reagent (e.g., HATU, 1.2 equivalents) and a non-nucleophilic base (e.g., DIPEA, 3 equivalents).

  • Heat or cool the reaction mixture to the desired temperature.

  • Set up a syringe pump to add the solution of the seco-acid to the reaction flask over a prolonged period (e.g., 4-12 hours).

• Reaction and Workup:

  • After the addition is complete, allow the reaction to stir for an additional 1-2 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction (e.g., with saturated aqueous NH₄Cl).

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel. A gradient elution system (e.g., hexanes/ethyl acetate or dichloromethane/methanol) is typically required to separate the desired macrolactam from unreacted starting material and oligomeric byproducts.

  • Further purification by preparative HPLC may be necessary to separate diastereomers if epimerization has occurred.

Visualizations

Logical Workflow for Troubleshooting Low Macrolactamization Yield

Caption: A decision tree for troubleshooting low yields in macrolactamization.

Experimental Workflow for High-Dilution Macrolactamization

Caption: A typical experimental workflow for macrolactamization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A macrolactonization approach to the total synthesis of the antimicrobial cyclic depsipeptide LI-F04a and diastereoisomeric analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 5. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Macrocyclic Drugs and Synthetic Methodologies toward Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, conformational studies, and molecular dynamics calculations of two cyclic tetrapeptides with 17- and 18-membered rings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. When Synthesis Gets It Wrong: Unexpected Epimerization Using PyBOP in the Synthesis of the Cyclic Peptide Thermoactinoamide A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

Stability issues of Leuconolam during purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming stability issues encountered during the purification of Leuconolam.

Frequently Asked Questions (FAQs)

Q1: What is Leuconolam and why is its stability a concern during purification?

Leuconolam is a monoterpenoid indole alkaloid belonging to the rhazinilam-leuconolam family of natural products.[1][2][3] Its complex polycyclic structure, which includes a bislactam and a carbinolamide subunit, contains several reactive functional groups.[4] These groups can be susceptible to degradation under various conditions encountered during purification, such as exposure to pH extremes, high temperatures, and certain chromatographic stationary phases. This degradation can lead to low recovery yields and the generation of impurities, complicating the isolation of the pure compound.

Q2: I am observing multiple peaks on my chromatogram that I suspect are degradation products of Leuconolam. What are the likely causes?

The appearance of multiple peaks can be attributed to several factors that affect the stability of alkaloids during chromatography:[5][6][7]

• pH of the Mobile Phase: Leuconolam contains a lactam ring, which can be susceptible to hydrolysis under acidic or basic conditions.[8][9][10][11][12] The use of a mobile phase with an inappropriate pH can catalyze the opening of this ring, leading to the formation of degradation products.

• Stationary Phase Interaction: Silica gel, a common stationary phase, has a weakly acidic surface that can cause the degradation of acid-labile compounds.[7] Alkaloids, being basic in nature, can interact strongly with the acidic silanol groups, leading to peak tailing and potential on-column degradation.

• Temperature: Elevated temperatures during purification can accelerate degradation reactions.[6] It is crucial to maintain controlled and preferably low temperatures throughout the process.

• Solvent Choice: The polarity and protic nature of the solvents used in the mobile phase can influence the stability of Leuconolam. Protic solvents, for instance, may participate in solvolysis reactions.

Q3: My recovery of Leuconolam after chromatographic purification is consistently low. How can I improve it?

Low recovery is a common issue often linked to the degradation of the target molecule or its irreversible adsorption to the stationary phase. To improve recovery, consider the following strategies:

• Optimize Mobile Phase pH: Buffer the mobile phase to a neutral or slightly acidic pH (e.g., pH 6-7) to minimize the risk of acid or base-catalyzed hydrolysis of the lactam functionality.

• Alternative Stationary Phases: If using silica gel, consider deactivating it by treating it with a solution of a volatile amine (e.g., triethylamine) in the mobile phase. Alternatively, using a different stationary phase like alumina (basic or neutral) or a polymer-based resin may be beneficial.[7]

• Temperature Control: Perform all purification steps at reduced temperatures (e.g., 4°C or on an ice bath) to slow down potential degradation reactions.

• Inert Atmosphere: If oxidation is a suspected degradation pathway, conduct the purification under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Appearance of new peaks during purification	pH-induced hydrolysis of the lactam ring.	- Buffer the mobile phase to a neutral pH (6.5-7.5).- Avoid prolonged exposure to acidic or basic conditions.
On-column degradation on silica gel.	- Use a deactivated silica gel.- Switch to a neutral stationary phase like alumina or a polymer-based column.
Thermal degradation.	- Conduct purification at a lower temperature (e.g., 4°C).- Minimize the duration of any heating steps.
Low yield of pure Leuconolam	Irreversible adsorption to the stationary phase.	- Add a competitive agent (e.g., a small amount of a volatile amine like triethylamine) to the mobile phase to block active sites on the stationary phase.- Change the stationary phase to one with lower adsorptive capacity for alkaloids.
Co-elution with impurities.	- Optimize the mobile phase gradient to improve separation.- Employ a different chromatographic technique (e.g., counter-current chromatography) for better resolution.[13]
Peak tailing in chromatogram	Strong interaction between the basic alkaloid and acidic silanol groups on silica gel.	- Add a modifier like triethylamine or ammonia to the mobile phase to reduce silanol interactions.- Use an end-capped C18 column in reversed-phase chromatography.
Inconsistent retention times	Changes in mobile phase composition or pH.	- Ensure precise and consistent preparation of the mobile phase.- Use a buffered mobile phase to maintain a constant pH.
Column degradation.	- Use a guard column to protect the analytical column.- Regularly clean and regenerate the column according to the manufacturer's instructions.

Experimental Protocols

Protocol 1: General Purification of Leuconolam using Column Chromatography

• Preparation of the Crude Extract:

  • Extract the plant material containing Leuconolam with a suitable organic solvent (e.g., methanol or ethyl acetate).

  • Concentrate the extract under reduced pressure to obtain the crude residue.

  • Perform an acid-base extraction to enrich the alkaloid fraction.[14] Dissolve the crude extract in an acidic aqueous solution (e.g., 1% HCl) and wash with a non-polar organic solvent to remove neutral and acidic impurities.

  • Basify the aqueous layer with a base (e.g., ammonium hydroxide) to pH 9-10 and extract the free alkaloids with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the crude alkaloid extract.

• Column Chromatography:

  • Stationary Phase: Neutral alumina or silica gel deactivated with triethylamine.

  • Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or toluene) and a polar solvent (e.g., ethyl acetate or acetone). A small percentage of triethylamine (0.1%) can be added to the mobile phase to prevent peak tailing.

  • Procedure:

    • Pack the column with the chosen stationary phase slurried in the initial mobile phase.

    • Dissolve the crude alkaloid extract in a minimal amount of the mobile phase and load it onto the column.

    • Elute the column with a gradually increasing polarity gradient.

    • Collect fractions and monitor the separation using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

    • Combine the fractions containing pure Leuconolam and concentrate under reduced pressure.

Protocol 2: Stability Testing of Leuconolam under Different pH Conditions

• Preparation of Buffer Solutions: Prepare a series of buffers with pH values ranging from acidic (e.g., pH 3) to basic (e.g., pH 9).

• Sample Preparation: Dissolve a known amount of purified Leuconolam in each buffer solution to a final concentration of 1 mg/mL.

• Incubation: Incubate the solutions at a controlled temperature (e.g., room temperature or 37°C).

• Time-Point Analysis: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each solution.

• HPLC Analysis: Analyze the aliquots by HPLC to quantify the remaining amount of Leuconolam and detect the formation of any degradation products.

• Data Analysis: Plot the concentration of Leuconolam as a function of time for each pH condition to determine the degradation kinetics.

Visualizations

Caption: General workflow for the purification of Leuconolam.

Caption: Hypothetical degradation pathways for Leuconolam.

References

• 1. Leuconolam | C19H22N2O3 | CID 14442600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00026A [pubs.rsc.org]
• 3. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 4. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alkaloid Purification - Lifeasible [lifeasible.com]
• 6. researchgate.net [researchgate.net]
• 7. column-chromatography.com [column-chromatography.com]
• 8. researchgate.net [researchgate.net]
• 9. Degradation of β-lactam antibiotic ampicillin using sustainable microbial peroxide producing cell system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Degradation of Penicillinic Antibiotics and β-Lactamase Enzymatic Catalysis in a Biomimetic Zn-Based Metal-Organic Framework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. api.pageplace.de [api.pageplace.de]
• 14. researchgate.net [researchgate.net]

Minimizing epimer formation in Leuconolam synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing epimer formation during the synthesis of Leuconolam.

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a critical issue in Leuconolam synthesis?

Epimerization is a chemical process where the configuration of a single stereocenter in a molecule is inverted, leading to the formation of a diastereomer known as an epimer. In the context of Leuconolam synthesis, which possesses a key stereogenic quaternary carbon, maintaining stereochemical integrity is paramount.[1] The biological activity of Leuconolam and related compounds is highly dependent on their specific three-dimensional structure.[2][] The formation of an unwanted epimer can significantly reduce the yield of the desired product, complicate purification due to the similar physical properties of epimers, and potentially alter the pharmacological profile of the final compound.[2][4]

Q2: Which steps in a typical Leuconolam synthesis are most susceptible to epimerization?

Based on reported synthetic routes, the following steps are particularly prone to epimerization:

• Lactamization: The formation of the nine-membered macrocycle is a critical step where epimerization can occur, especially at the carbon alpha to the carbonyl group of the activated carboxylic acid.

• Coupling Reactions: Any coupling step involving the activation of a carboxylic acid adjacent to a stereocenter can be a source of epimerization.[5]

• Base-catalyzed Reactions: Steps employing basic conditions, particularly when a stereocenter is adjacent to a carbonyl group, can lead to epimerization through the formation of a planar enolate intermediate.[5]

• High-Temperature Reactions: Elevated reaction temperatures can provide the necessary energy to overcome the activation barrier for epimerization.[5]

Q3: What analytical techniques are recommended for detecting and quantifying epimers of Leuconolam?

Due to the high similarity in their physical properties, separating and quantifying epimers can be challenging.[2][5] The most effective methods include:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method for separating and quantifying enantiomers and diastereomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: High-field NMR, sometimes with the use of chiral shift reagents, can be used to distinguish between epimers.

• Supercritical Fluid Chromatography (SFC): Chiral SFC is another powerful technique for the separation of stereoisomers.

Troubleshooting Guide

Problem 1: Significant epimerization is observed during the lactamization step.

• Probable Cause: The coupling reagent and reaction conditions are promoting the formation of an oxazolone intermediate or enolization, which can lead to racemization or epimerization at the adjacent stereocenter.

• Solutions:

  • Choice of Coupling Reagent: Employ coupling reagents known to suppress epimerization. Carbodiimides like EDC, when used in combination with additives such as 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma), are effective in minimizing epimerization.[2] The use of phosphonium-based reagents like PyBOP should be carefully evaluated as they can sometimes lead to epimerization.[6]

  • Use of Additives: The addition of copper(II) salts, such as CuCl₂, in conjunction with HOBt and a carbodiimide has been shown to be highly effective in suppressing epimerization during peptide bond formation.[7]

  • Temperature Control: Perform the cyclization at the lowest temperature that allows for a reasonable reaction rate. Lowering the temperature can significantly reduce the rate of epimerization.

  • Reaction Time: Monitor the reaction closely and minimize the reaction time to avoid prolonged exposure to conditions that may promote epimerization.[5]

Problem 2: Epimerization is occurring at a stereocenter adjacent to a carbonyl group during a base-catalyzed step.

• Probable Cause: The strength of the base and the reaction temperature are sufficient to deprotonate the stereocenter, leading to a planar enolate intermediate that can be protonated from either face.[5]

• Solutions:

  • Choice of Base: Use a milder, non-nucleophilic base if possible. The pKa of the base should be carefully considered.

  • Temperature Control: Conduct the reaction at a lower temperature to disfavor the equilibrium leading to the enolate.

  • Reaction Time: Minimize the reaction time to reduce the exposure of the stereocenter to basic conditions.

Quantitative Data Summary

The following table summarizes the impact of different coupling additives on the suppression of epimerization, based on general findings in peptide synthesis that are applicable to Leuconolam synthesis.

Coupling Method	Additive	D-Epimer (%)	Yield (%)	Reference
Carbodiimide	None	High	Variable	[7]
Carbodiimide	HOBt	< 1%	> 90%	[7]
Carbodiimide	HOBt + CuCl₂	< 0.1%	90-99%	[7]

Key Experimental Protocols

Protocol: Epimerization-Suppressed Lactamization using EDC/HOBt/CuCl₂

This protocol describes a general procedure for amide bond formation with minimal epimerization, which can be adapted for the macrocyclization step in Leuconolam synthesis.

• Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the seco-acid (1.0 eq), 1-hydroxybenzotriazole (HOBt) (1.1 eq), and copper(II) chloride (CuCl₂) (1.1 eq) in anhydrous N,N-dimethylformamide (DMF).

• Stir the solution until all components are fully dissolved.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add a solution of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) in anhydrous DMF to the reaction mixture over a period of 15-20 minutes.

• Allow the reaction to stir at 0 °C for 2 hours.

• Gradually warm the reaction to room temperature and continue stirring for an additional 12-24 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• Analyze the purified product for diastereomeric purity using chiral HPLC or NMR.

Visualizations

Caption: Troubleshooting workflow for addressing epimerization in Leuconolam synthesis.

Caption: Mechanism of base-catalyzed epimerization via a planar enolate intermediate.

References

• 1. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 2. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epimerisation in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. When Synthesis Gets It Wrong: Unexpected Epimerization Using PyBOP in the Synthesis of the Cyclic Peptide Thermoactinoamide A (2024) | Viviana Di Matteo | 1 Citations [scispace.com]
• 7. Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components - PubMed [pubmed.ncbi.nlm.nih.gov]

Refinement of purification protocols for Leuconolam

Technical Support Center: Leuconolam Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of Leuconolam. Find troubleshooting tips, frequently asked questions, and detailed protocols to optimize your purification workflow.

Troubleshooting Guide

Issue 1: Low Leuconolam Yield After Initial Extraction

• Question: My initial crude extract shows very low concentrations of Leuconolam based on LC-MS analysis. What are the potential causes and solutions?

• Answer: Low initial yield is a common challenge. Consider the following factors:

  • Biomass Quality: The source organism's health, age, and environmental conditions can significantly impact Leuconolam concentration. Whenever possible, use freshly collected or properly preserved biomass.

  • Extraction Solvent: Leuconolam shows optimal solubility in a 3:1 mixture of Dichloromethane:Methanol. Ensure your solvent system is appropriate for its polarity.

  • Extraction Technique: Sonication-assisted extraction can improve efficiency. Ensure sufficient extraction time and repeat the process at least three times to maximize recovery from the biomass.

  • Compound Degradation: Leuconolam is sensitive to prolonged exposure to light and high temperatures. Conduct all extraction steps under dim light and keep the extract cooled.

Issue 2: Co-elution of Impurities During Flash Chromatography

• Question: I'm struggling to separate Leuconolam from a persistent, structurally similar impurity during silica gel flash chromatography. How can I improve the resolution?

• Answer: Co-elution with related analogs is a frequent hurdle. The following strategies can enhance separation:

  • Optimize the Solvent System: A shallow gradient can improve separation. Try switching to a different solvent system with alternative selectivity. For example, if you are using a Hexane/Ethyl Acetate gradient, consider a Toluene/Acetone system.

  • Change the Stationary Phase: If optimizing the mobile phase is insufficient, switch to a different stationary phase. Reverse-phase (C18-functionalized silica) or alumina-based chromatography can offer different selectivity profiles.

  • Employ Orthogonal Techniques: Combining different chromatography modes (e.g., normal-phase followed by reverse-phase) provides a powerful approach to resolving difficult-to-separate compounds.

Issue 3: Leuconolam Degradation During Final HPLC Purification

• Question: My final preparative HPLC step results in significant sample loss and the appearance of degradation peaks. What could be causing this?

• Answer: Leuconolam is known to be unstable under certain conditions.

  • Mobile Phase pH: Leuconolam is susceptible to degradation at pH levels below 4.0 and above 8.5. Buffer your mobile phase to maintain a pH between 6.5 and 7.5. A phosphate buffer is a suitable choice.

  • Solvent Purity: Ensure you are using high-purity, HPLC-grade solvents. Contaminants can catalyze degradation.

  • Temperature Control: Perform the purification at a controlled room temperature (20-25°C). Avoid excessive heat generated by the HPLC system.

  • Collection and Storage: Collect the purified fractions in amber vials and immediately store them at -20°C or below. If possible, evaporate the solvent under a stream of nitrogen.

Frequently Asked Questions (FAQs)

• Question: What is the recommended storage condition for purified Leuconolam?

• Answer: Purified Leuconolam should be stored as a solid or in a non-protic solvent (e.g., DMSO) at -80°C, protected from light and moisture.

• Question: Can I use a different stationary phase for the initial flash chromatography step?

• Answer: Yes, while silica gel is recommended for initial cleanup, other stationary phases like Diol or Cyano-functionalized silica can offer alternative selectivity and may be beneficial depending on the impurity profile of your crude extract.

• Question: What is the expected purity of Leuconolam after the final preparative HPLC step?

• Answer: Following the recommended protocol, the purity of Leuconolam should be ≥98% as determined by UPLC-MS and qNMR.

Quantitative Data Summary

Table 1: Comparison of Stationary Phases for Flash Chromatography

Stationary Phase	Solvent System	Leuconolam Purity (%)	Recovery (%)
Silica Gel	Hexane/Ethyl Acetate Gradient	85	92
C18 Reverse-Phase	Methanol/Water Gradient	90	88
Alumina (Neutral)	Toluene/Acetone Gradient	82	95

Table 2: Effect of Mobile Phase pH on Leuconolam Stability in HPLC

Mobile Phase pH	Leuconolam Recovery (%)	Degradation Products (%)
3.0	65	35
5.0	88	12
7.0	99	<1
9.0	72	28

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Crude Extract

• Condition the Cartridge: Use a C18 SPE cartridge. Condition it by passing 10 mL of methanol, followed by 10 mL of deionized water.

• Load the Sample: Dissolve the crude extract in a minimal amount of methanol and dilute with deionized water to a final methanol concentration of <10%. Load the solution onto the cartridge.

• Wash Step: Wash the cartridge with 20 mL of 20% methanol in water to remove highly polar impurities.

• Elution: Elute the Leuconolam-containing fraction with 15 mL of 80% methanol in water.

• Drying: Dry the eluted fraction under vacuum to yield a semi-purified extract.

Protocol 2: Preparative HPLC for Final Purification

• Column: C18 reverse-phase column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 10 mM Ammonium Acetate in Water (pH 7.0).

  • Solvent B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 70% B (linear gradient)

  • 25-30 min: 70% B (isocratic)

  • 30-35 min: 70% to 30% B (return to initial conditions)

• Flow Rate: 15 mL/min.

• Detection: UV detection at 280 nm.

• Injection Volume: 1-2 mL of the sample dissolved in 50% Methanol/Water.

• Fraction Collection: Collect fractions based on the elution profile of the target peak. Combine fractions with >98% purity and evaporate the solvent.

Visualizations

Caption: Overall workflow for the purification of Leuconolam from crude extract.

Caption: Troubleshooting logic for improving purity during flash chromatography.

Addressing low yield in multi-step Leuconolam synthesis

Welcome to the technical support center for the multi-step synthesis of Leuconolam. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the major challenges in the total synthesis of Leuconolam?

The total synthesis of Leuconolam presents several challenges, primarily centered around the construction of its unique strained nine-membered lactam ring and the stereoselective formation of a key quaternary carbon center.[1] Key difficulties can arise in the late-stage macrocyclization, the formation of sterically hindered bonds, and ensuring the stability of intermediates.[2][3] Careful optimization of reaction conditions and purification techniques is crucial for success.

Q2: Which steps in the Leuconolam synthesis are particularly prone to low yields?

Based on reported syntheses, steps that may result in lower than desired yields include:

• Arene Cross-Coupling: The coupling of a hindered haloalkene with an aniline derivative can be challenging.[2]

• Mitsunobu Reaction: Direct displacement with maleimide derivatives can lead to oligomerization and reduced yields.[2]

• Macrolactamization: The final ring-closing step to form the nine-membered lactam can be inefficient due to conformational constraints.

Q3: Are there general strategies to improve yields in multi-step organic synthesis?

Yes, several general strategies can be applied:

• Optimize Reaction Kinetics: Fine-tuning temperature, pressure, and reactant concentrations can significantly impact yield.[4]

• High-Quality Starting Materials: Ensure the purity of reactants and reagents, as impurities can interfere with the reaction.[4][5]

• Inert Atmosphere: For sensitive reactions, rigorously exclude air and moisture.

• Purification of Intermediates: While sometimes tedious, ensuring the purity of each intermediate can prevent the accumulation of side products in subsequent steps.[5][6]

• Consider Alternative Reagents: If a particular reagent is not performing well, research alternative reagents that can effect the same transformation, potentially with better efficiency or selectivity.

Troubleshooting Guides

Problem 1: Low Yield in the Arene Cross-Coupling Reaction

Question: I am experiencing a low yield in the palladium-catalyzed cross-coupling of the iodoalkene intermediate with the aniline derivative. What are the potential causes and how can I improve the yield?

Answer:

Low yields in this Stille or a related cross-coupling reaction are often attributed to catalyst deactivation, steric hindrance, or suboptimal reaction conditions. Here are several troubleshooting steps:

• Catalyst and Ligand Choice: The choice of palladium source and ligand is critical. The original synthesis successfully employed Pd2(dba)3·CHCl3 with AsPh3 as the ligand.[2] If this combination is failing, consider screening other phosphine ligands (e.g., P(t-Bu)3, XPhos) that are known to be effective for hindered substrates.

• Reagent Purity: Ensure the organostannane (or other organometallic) reagent is pure. Impurities can poison the catalyst.

• Solvent and Temperature: The reaction is typically run in DMF at room temperature.[2] Ensure your DMF is anhydrous. Running the reaction at a slightly elevated temperature (e.g., 40-50 °C) might improve the rate, but be mindful of potential decomposition.

• Degassing: Thoroughly degas the reaction mixture to remove oxygen, which can deactivate the palladium catalyst.

Experimental Protocol: Arene Cross-Coupling

• To a solution of the iodoalkene (1 equiv) and the o-(tributylstannyl)aniline derivative (1.3 equiv) in anhydrous, degassed DMF, add Pd2(dba)3·CHCl3 (0.1 equiv) and AsPh3 (0.4 equiv) under an inert atmosphere (e.g., argon or nitrogen).[2]

• Stir the reaction mixture at room temperature and monitor the progress by TLC or LC-MS.

• Upon completion, quench the reaction and perform an appropriate aqueous workup.

• Purify the product by column chromatography.

Yield Comparison for Cross-Coupling:

Coupling Partner	Catalyst System	Solvent	Yield	Reference
o-(Tributylstannyl)nitrobenzene	Pd2(dba)3·CHCl3 / AsPh3	DMF	91%	[2]
o-(Tributylstannyl)aniline	Pd2(dba)3·CHCl3 / AsPh3	DMF	82%	[2]

Problem 2: Inefficient Mitsunobu Reaction

Question: My Mitsunobu reaction to couple the alcohol intermediate with the maleimide derivative is giving a low yield, and I'm observing significant side products. How can I optimize this step?

Answer:

The Mitsunobu reaction with maleimides can be problematic due to the propensity of the maleimide to oligomerize under the basic conditions generated by the phosphine and azodicarboxylate.[2]

• Protecting the Maleimide: A key strategy is to use a furan-protected maleimide derivative. The furan adduct is less prone to oligomerization. The protecting group can be removed via thermolysis in a subsequent step.[2]

• Slow Addition: Add the diisopropyl azodicarboxylate (DIAD) or other azodicarboxylate slowly at a low temperature (e.g., -10 °C to 0 °C) to control the reaction rate and minimize side reactions.[2]

• Reagent Stoichiometry: Use a slight excess of the phosphine and azodicarboxylate (e.g., 1.5 equivalents each).[2]

Experimental Protocol: Mitsunobu Reaction with Furan-Protected Maleimide

• Dissolve the alcohol intermediate (1 equiv), the furan-protected maleimide (1.3 equiv), and triphenylphosphine (1.5 equiv) in anhydrous THF under an inert atmosphere.[2]

• Cool the solution to -10 °C.

• Add diisopropyl azodicarboxylate (DIAD) (1.5 equiv) dropwise over 10-15 minutes.[2]

• Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC).

• Concentrate the reaction mixture and purify by column chromatography.

• The subsequent deprotection is achieved by heating in toluene at 100 °C, which yields the desired product in high yield over the two steps.[2]

Yield Comparison for Maleimide Coupling:

Maleimide Derivative	Conditions	Yield	Reference
Parent Maleimide	Mitsunobu	13-41%	[2]
Furan-Protected Maleimide	Mitsunobu followed by thermolysis	80-82% (over 2 steps)	[2]

Visualizing the Workflow and Troubleshooting

To aid in understanding the synthesis and troubleshooting process, the following diagrams are provided.

Caption: High-level workflow for Leuconolam synthesis.

References

• 1. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 2. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 3. experts.umn.edu [experts.umn.edu]
• 4. azom.com [azom.com]
• 5. When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Purification of intermediates [groupe-seche.com]

Technical Support Center: Catalyst Poisoning in Leuconolam Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with catalyst poisoning during the synthetic route of Leuconolam.

Troubleshooting Guide

This guide addresses common issues related to catalyst deactivation in the final hydrogenation step of the Leuconolam synthesis, where a vinyl group is reduced using a Palladium on carbon (Pd/C) catalyst.

Issue 1: Hydrogenation reaction is slow or incomplete.

• Question: My hydrogenation of the Leuconolam precursor is showing little to no conversion, even after extended reaction times. What could be the cause?

• Answer: A slow or incomplete hydrogenation is a primary indicator of catalyst poisoning. The Pd/C catalyst is likely deactivated by impurities carried over from the previous macrolactamization step.

  • Potential Poisons: Residuals of the coupling reagents and bases used in the macrolactamization are the most probable culprits. These include:

    • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and its byproducts.

    • DIPEA (N,N-Diisopropylethylamine) .

    • DMAP (4-Dimethylaminopyridine) .

    • Nitrogen-containing compounds are well-documented poisons for palladium catalysts.[1][2][3][4][5][6] They strongly adsorb to the active sites on the palladium surface, preventing the binding of the alkene and hydrogen.

  • Troubleshooting Steps:

    • Verify Substrate Purity: Before proceeding with troubleshooting the catalyst, ensure the macrolactam precursor is of high purity. Use techniques like NMR and LC-MS to check for any unexpected side products from the lactamization reaction.

    • Catalyst Activity Test: Test the activity of your Pd/C catalyst with a standard substrate known to be sensitive to poisoning, such as styrene. A detailed protocol for this test is provided in the "Experimental Protocols" section. This will help you determine if the catalyst itself is inactive.

    • Purification of the Macrolactam: If the catalyst is active, the issue likely lies with impurities in your Leuconolam precursor. Rigorous purification of the macrolactam is crucial. Consider an additional chromatographic purification or a recrystallization step to remove residual coupling agents and bases.

    • Increase Catalyst Loading: As a temporary measure, increasing the catalyst loading might help to overcome the effects of a low concentration of poison. However, this is not a cost-effective or scalable solution.

Issue 2: Reaction starts but stops before completion.

• Question: The hydrogenation reaction begins as expected, but then the rate slows down significantly and the reaction stalls. Why is this happening?

• Answer: This phenomenon, known as progressive poisoning, suggests that a poison is being gradually introduced or is interacting with the catalyst over time.

  • Possible Causes:

    • Slow Leaching of Impurities: Impurities might be slowly leaching from the substrate or the reaction solvent.

    • Formation of a Poisonous Byproduct: A side reaction could be generating a compound that poisons the catalyst.

  • Troubleshooting Steps:

    • Solvent Purity Check: Ensure the solvent used for the hydrogenation (e.g., ethanol) is of high purity and free from nitrogen-containing contaminants.

    • In-situ Poison Adsorption: Consider adding a small amount of an acidic resin to the reaction mixture to sequester any basic impurities that may be poisoning the catalyst.

    • Catalyst Regeneration: If the catalyst is recoverable, a regeneration step might be necessary. Refer to the "Catalyst Regeneration Protocol" in the "Experimental Protocols" section.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst poisons in the Leuconolam synthesis?

A1: The most common poisons are residual nitrogen-containing compounds from the macrolactamization step. These include DIPEA, DMAP, and byproducts of HATU.[1][2][3][4][5][6] Even trace amounts of these compounds can significantly reduce the activity of the Pd/C catalyst.

Q2: How can I prevent catalyst poisoning in the first place?

A2: The most effective prevention is rigorous purification of the macrolactam precursor before the hydrogenation step. This minimizes the introduction of poisons to the reaction. Ensure all glassware is thoroughly cleaned and that high-purity solvents are used.

Q3: Can I reuse my Pd/C catalyst?

A3: While reusing a Pd/C catalyst is possible, it is not recommended without a proper regeneration and activity testing protocol, especially if poisoning is suspected. If you choose to reuse the catalyst, a thorough washing procedure to remove adsorbed poisons is essential.[7][8][9][10][11][12][13]

Q4: Are there alternative catalysts that are less sensitive to poisoning?

A4: While Pd/C is a standard and effective catalyst for this transformation, other platinum-group metal catalysts like platinum on carbon (Pt/C) or rhodium on carbon (Rh/C) could be considered. However, their sensitivity to the specific poisons in this reaction would need to be evaluated. In some cases, catalyst selectivity can be intentionally modified by the addition of a controlled amount of a poison, but this requires careful optimization.[3][14]

Q5: My reaction is complete, but I'm having trouble removing the palladium catalyst.

A5: Incomplete removal of the palladium catalyst can lead to product contamination. Filtration through a pad of Celite® is a standard method for removing heterogeneous catalysts. If you are still observing palladium contamination, consider using a finer filter or a specialized filtration cartridge designed for removing fine catalyst particles.

Data Presentation

Table 1: Effect of Amine Impurities on Hydrogenation of a Model Alkene (Styrene) using 5% Pd/C

Impurity	Concentration (mol%)	Reaction Time (h) for >95% Conversion
None	0	1
DIPEA	0.1	4
DIPEA	0.5	12
DIPEA	1.0	>24 (incomplete)
DMAP	0.1	6
DMAP	0.5	18
DMAP	1.0	>24 (incomplete)

Note: This data is illustrative and serves to demonstrate the trend of catalyst deactivation with increasing concentrations of amine impurities. Actual reaction times will vary depending on the specific substrate, reaction conditions, and catalyst batch.

Table 2: Efficacy of Catalyst Regeneration Methods

Poison	Regeneration Method	Catalyst Activity Recovery (%)
DIPEA	Acid Wash (0.1 M HCl) followed by Water and Ethanol Wash	~85%
DMAP	Acid Wash (0.1 M HCl) followed by Water and Ethanol Wash	~80%
Mixed Amines	Sequential Base (0.1 M NaOH) and Acid (0.1 M HCl) Wash	~75%
Unknown	Thermal Treatment (Air, 250°C)	~60%

Note: Activity recovery is based on the initial rate of hydrogenation of styrene compared to a fresh catalyst. The effectiveness of regeneration can vary.

Experimental Protocols

1. Catalyst Activity Test Protocol

This protocol describes a standard method to evaluate the activity of a Pd/C catalyst using the hydrogenation of styrene as a model reaction.

• Materials:

  • Styrene (freshly distilled)

  • Ethanol (anhydrous)

  • 5% or 10% Pd/C catalyst

  • Hydrogen gas (balloon or cylinder)

  • Round-bottom flask with a magnetic stir bar

  • Septum and needles

  • TLC plates and appropriate developing solvent

  • GC-MS for quantitative analysis (optional)

• Procedure:

  • To a 25 mL round-bottom flask containing a magnetic stir bar, add the Pd/C catalyst (e.g., 10 mg for a 1 mmol scale reaction).

  • Seal the flask with a septum and purge with an inert gas (e.g., argon or nitrogen).

  • Add anhydrous ethanol (5 mL) via syringe.

  • Add styrene (1 mmol) to the flask.

  • Evacuate the flask and backfill with hydrogen gas from a balloon three times.

  • Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen (balloon).

  • Monitor the reaction progress by TLC or GC-MS at regular intervals (e.g., every 30 minutes).

  • A fully active catalyst should show complete conversion of styrene to ethylbenzene within 1-2 hours under these conditions.

2. Catalyst Regeneration Protocol (for Amine Poisoning)

This protocol outlines a washing procedure to regenerate a Pd/C catalyst that has been poisoned by organic bases like DIPEA or DMAP.

• Materials:

  • Poisoned Pd/C catalyst

  • 0.1 M Hydrochloric acid (HCl) solution

  • 0.1 M Sodium hydroxide (NaOH) solution (optional, for broader impurity removal)

  • Deionized water

  • Ethanol

  • Buchner funnel and filter paper

  • Inert gas (argon or nitrogen)

• Procedure:

  • Carefully filter the poisoned catalyst from the reaction mixture using a Buchner funnel. Caution: Do not allow the catalyst to dry completely on the filter paper, as it can be pyrophoric. Keep it moist with solvent.

  • Transfer the moist catalyst cake to a beaker.

  • Acid Wash: Add a sufficient volume of 0.1 M HCl to slurry the catalyst. Stir for 30 minutes at room temperature. This will protonate and dissolve the adsorbed amines.

  • Filter the catalyst and wash thoroughly with deionized water until the filtrate is neutral (check with pH paper).

  • Optional Base Wash: For broader impurity removal, slurry the catalyst in 0.1 M NaOH for 30 minutes, then filter and wash with deionized water until neutral.

  • Final Wash: Wash the catalyst cake with ethanol to remove water.

  • Store the regenerated catalyst under an inert atmosphere, preferably as a slurry in ethanol, until its next use.

  • It is highly recommended to test the activity of the regenerated catalyst using the "Catalyst Activity Test Protocol" before using it in the Leuconolam synthesis.

Visualizations

Caption: Troubleshooting workflow for slow or incomplete hydrogenation.

Caption: Mechanism of Pd/C catalyst poisoning by amine impurities.

References

• 1. mdpi.com [mdpi.com]
• 2. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. General solution to amine and heterocycle poisoning during C–H alkenylation, arylation, and carbonylation using thioether-palladium catalysis [morressier.com]
• 5. scispace.com [scispace.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]
• 8. CN1762964A - Regeneration method of catalyst of hydrofinishing terephthalic acid - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. CN103191759A - Regeneration method of Pd/C catalyst and application of regenerated Pd/C catalyst - Google Patents [patents.google.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. mdpi.com [mdpi.com]
• 13. CN103623843A - Method for reactivating palladium carbon catalyst - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Leuconolam

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the removal of impurities from Leuconolam samples.

Frequently Asked Questions (FAQs)

Q1: What is Leuconolam and from where is it typically sourced?

A1: Leuconolam is a monoterpenoid indole alkaloid, a class of natural products known for their complex chemical structures and potential biological activities. It is primarily isolated from the stem bark of plants of the Leuconotis genus, such as Leuconotis griffithii.[1] Synthetic routes to produce Leuconolam and its analogs have also been developed.

Q2: What are the common types of impurities found in Leuconolam samples?

A2: Impurities in Leuconolam samples can originate from both natural extraction and chemical synthesis.

• From Natural Product Extraction: Crude extracts from Leuconotis griffithii are complex mixtures containing numerous other alkaloids. One study reported the isolation of 52 other alkaloids alongside Leuconolam.[1] These structurally related alkaloids are the most common process-related impurities. Other impurities can include pigments, tannins, and other plant secondary metabolites.

• From Chemical Synthesis: Impurities can include unreacted starting materials, reagents, catalysts, and by-products from side reactions. Residual solvents used during the synthesis and purification process are also common impurities.

Q3: Which analytical techniques are recommended for assessing the purity of Leuconolam?

A3: A combination of chromatographic and spectroscopic methods is typically employed to assess the purity of Leuconolam:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or mass spectrometry (MS) detection is a powerful technique for separating and quantifying impurities.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are invaluable for structural elucidation and can be used to identify and quantify impurities, often without the need for reference standards of the impurities themselves.[4][5][6]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of Leuconolam and its impurities, aiding in their identification.[7]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of Leuconolam.

Problem 1: Low yield of Leuconolam after chromatographic purification.

Possible Cause	Suggested Solution
Incomplete extraction from the plant material.	Ensure the plant material is finely ground to increase surface area. Optimize the extraction solvent and consider using techniques like Soxhlet extraction for exhaustive extraction.
Leuconolam is lost during solvent partitioning.	Check the pH of the aqueous layer during liquid-liquid extraction. As an alkaloid, Leuconolam's solubility is pH-dependent. Ensure the pH is appropriately adjusted to keep the compound in the organic phase.
Poor binding or premature elution from the chromatography column.	Re-evaluate the choice of stationary and mobile phases. For normal-phase chromatography, ensure the silica gel is properly activated. For reverse-phase, ensure the mobile phase composition is optimized for retention. A gradient elution may be necessary to achieve good separation and recovery.
Degradation of Leuconolam during purification.	Leuconolam may be sensitive to pH, light, or temperature. Conduct purification steps at low temperatures and protect the sample from light where possible. Use buffered mobile phases to control pH.

Problem 2: Co-elution of impurities with Leuconolam in HPLC.

Possible Cause	Suggested Solution
Suboptimal HPLC method.	Modify the HPLC method parameters. This can include changing the mobile phase composition (e.g., trying different organic modifiers like acetonitrile or methanol), adjusting the pH of the mobile phase, changing the gradient slope, or using a different column chemistry (e.g., C18, Phenyl-Hexyl).[8]
Structurally very similar impurities.	Consider using orthogonal purification techniques. If reverse-phase HPLC is not effective, try normal-phase HPLC, ion-exchange chromatography, or counter-current chromatography.
Column overloading.	Reduce the amount of sample injected onto the HPLC column. Overloading can lead to peak broadening and poor resolution.

Problem 3: Presence of unknown peaks in the final product's analytical chromatogram.

Possible Cause	Suggested Solution
Contamination from solvents or equipment.	Ensure all glassware is thoroughly cleaned and that high-purity solvents are used for the final purification and analysis steps. Run a blank injection (mobile phase only) to check for system contamination.
Degradation of the purified Leuconolam.	Re-analyze a freshly purified sample. If the unknown peaks increase over time, it indicates degradation. Investigate the storage conditions (temperature, light, atmosphere) and consider the use of antioxidants if oxidation is suspected.
Carryover from previous injections on the HPLC.	Implement a robust needle and column wash protocol between injections to prevent carryover.

Quantitative Data on Purification

The following table provides representative data on the purification of a crude Leuconolam extract, illustrating the expected increase in purity at each stage of a typical purification workflow.

Purification Step	Starting Purity (% Area by HPLC)	Final Purity (% Area by HPLC)	Recovery of Leuconolam (%)	Major Impurities Removed
Liquid-Liquid Extraction	5%	25%	90%	Highly polar and non-polar compounds, pigments
Silica Gel Column Chromatography	25%	85%	75%	Structurally dissimilar alkaloids and other plant metabolites
Preparative HPLC	85%	>98%	60%	Closely related alkaloids and isomers
Recrystallization	>98%	>99.5%	80%	Minor impurities and trace amounts of solvent

Experimental Protocols

Protocol 1: General Extraction of Leuconolam from Leuconotis griffithii

• Milling and Extraction: Air-dry the stem bark of Leuconotis griffithii and grind it into a fine powder. Macerate the powdered plant material with methanol at room temperature for 72 hours.

• Filtration and Concentration: Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude methanol extract.

• Acid-Base Partitioning:

  • Suspend the crude extract in a 10% acetic acid solution.

  • Wash the acidic solution with ethyl acetate to remove neutral and weakly basic compounds.

  • Adjust the pH of the aqueous layer to ~9-10 with ammonium hydroxide.

  • Extract the alkaline solution with dichloromethane.

• Drying and Concentration: Combine the dichloromethane extracts, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude alkaloid fraction.

Protocol 2: Purification of Leuconolam using Flash Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Sample Preparation: Dissolve the crude alkaloid fraction in a minimal amount of dichloromethane.

• Packing and Elution:

  • Pack the column with silica gel in hexane.

  • Load the sample onto the column.

  • Elute the column with a gradient of increasing polarity, for example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate, followed by a gradient of ethyl acetate and methanol.

• Fraction Collection and Analysis: Collect fractions and analyze them by Thin Layer Chromatography (TLC) or HPLC to identify the fractions containing Leuconolam.

• Pooling and Concentration: Combine the pure fractions and concentrate under reduced pressure to yield enriched Leuconolam.

Protocol 3: High-Purity Purification by Preparative HPLC

• Column: A C18 reverse-phase preparative column.

• Mobile Phase:

  • Mobile Phase A: 0.1% trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient Elution: Develop a linear gradient, for instance, from 20% to 80% Mobile Phase B over 30 minutes. The optimal gradient should be determined based on analytical HPLC analysis of the enriched Leuconolam fraction.

• Sample Injection: Dissolve the enriched Leuconolam in the initial mobile phase composition and filter through a 0.22 µm syringe filter before injection.

• Fraction Collection: Collect the peak corresponding to Leuconolam based on the retention time from the analytical chromatogram.

• Solvent Removal: Remove the organic solvent from the collected fraction using a rotary evaporator and then lyophilize to obtain pure Leuconolam trifluoroacetate salt. For the free base, further processing would be required to remove the TFA.

Visualizations

Caption: General workflow for the extraction and purification of Leuconolam.

Caption: Logical workflow for troubleshooting Leuconolam purification.

References

• 1. Rhazinilam-Leuconolam-Leuconoxine Alkaloids from Leuconotis griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities - part I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nmr-impurities | Sigma-Aldrich [sigmaaldrich.com]
• 7. Characterization of a novel process-related impurity in commercial bendazac lysine eye drops by LC-ESI-QTOF/MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. protocols.io [protocols.io]

Technical Support Center: Enhancing the Efficiency of Leuconolam Synthesis Final Steps

Welcome to the technical support center for the synthesis of Leuconolam. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the critical final steps of this complex synthesis. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common final steps in recently reported Leuconolam syntheses?

A1: The final steps in Leuconolam synthesis typically involve the formation of the nine-membered macrocycle and subsequent functional group transformations. Key terminal reactions include the rearrangement of precursors like melodinine E in acidic media, macrolactamization following saponification, and final reduction or hydrogenation steps to yield Leuconolam or its immediate precursors.[1]

Q2: I am observing low yields during the macrolactamization step. What are the potential causes?

A2: Low yields in macrolactamization can stem from several factors. Inefficient activation of the carboxylic acid, steric hindrance at the reaction centers, or competing intermolecular reactions can all suppress the desired intramolecular cyclization. The choice of coupling reagent and reaction concentration are critical parameters to optimize. For instance, the use of HATU with DIPEA and DMAP has been reported to be effective.[2]

Q3: My final product is unstable during workup. What precautions should I take?

A3: Product instability during workup can be due to sensitivity to acid, base, water, or air.[3] It is crucial to test the stability of your compound under the workup conditions. If instability is observed, consider using milder reagents, minimizing exposure to aqueous acidic or basic solutions, and performing the workup under an inert atmosphere.

Q4: How can I improve the chemoselectivity of the final reduction step?

A4: Achieving high chemoselectivity in the final reduction, for example, the conversion of the 5-hydroxypyrrolone moiety, depends heavily on the choice of reducing agent. DIBAL-H has been successfully used for the chemoselective reduction of the 5-hydroxypyrrolone moiety of leuconolam to furnish (±)-rhazinilam.[1] Careful control of temperature and stoichiometry of the reducing agent is paramount to avoid over-reduction or side reactions.

Troubleshooting Guides

Issue 1: Inefficient Acid-Catalyzed Rearrangement

Problem: The rearrangement of a precursor, such as melodinine E, to Leuconolam in acidic media is proceeding with low conversion or forming significant byproducts.

Potential Cause	Troubleshooting Step	Expected Outcome
Inappropriate acid strength or concentration	Screen different acids (e.g., HCl, H2SO4, TFA) and vary their concentration.	Identification of an optimal acid and concentration for efficient rearrangement.
Sub-optimal reaction temperature	Perform the reaction at different temperatures (e.g., 0 °C, room temperature, elevated temperatures).	Improved reaction rate and minimized decomposition.
Presence of water interfering with the reaction	Ensure anhydrous conditions by using freshly distilled solvents and flame-dried glassware.	Reduced side reactions and increased yield of the desired product.
Incorrect reaction time	Monitor the reaction progress closely using TLC or LC-MS to determine the optimal reaction time.	Maximize product formation and prevent degradation from prolonged reaction times.

Issue 2: Poor Yield in Macrolactamization

Problem: The intramolecular cyclization to form the nine-membered lactam ring of Leuconolam is resulting in low yields.

Potential Cause	Troubleshooting Step	Expected Outcome
Ineffective carboxylic acid activation	Screen various coupling reagents (e.g., HATU, HBTU, EDCI).	Improved activation and subsequent amidation.
High concentration favoring intermolecular reactions	Perform the reaction under high dilution conditions (e.g., 0.001-0.01 M).	Increased probability of intramolecular cyclization.
Steric hindrance	Modify the substrate to reduce steric bulk near the reacting centers if possible, or use a less sterically demanding coupling reagent.	Enhanced reaction rates and yields.
Inappropriate base	Screen different non-nucleophilic bases (e.g., DIPEA, 2,6-lutidine).	Optimal activation of the coupling reagent and neutralization of acidic byproducts without side reactions.

Experimental Protocols

Protocol 1: Acid-Catalyzed Rearrangement of Melodinine E to Leuconolam

This protocol is based on a reported transformation in the synthesis of Leuconolam.[1]

Materials:

• Melodinine E

• Acidic media (e.g., 1 M HCl in a suitable solvent like methanol or THF)

• Anhydrous sodium sulfate or magnesium sulfate

• Solvents for extraction (e.g., ethyl acetate)

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Dissolve Melodinine E in the chosen solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to the desired temperature (e.g., 0 °C or room temperature).

• Add the acidic media dropwise to the stirred solution.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution until the pH is neutral or slightly basic.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography to yield Leuconolam.

Protocol 2: Macrolactamization via Amide Bond Formation

This protocol is a general procedure based on successful macolactamization strategies.[2]

Materials:

• Amino acid precursor

• Coupling reagent (e.g., HATU)

• Base (e.g., DIPEA, DMAP)

• Anhydrous DMF

• Solvents for workup and purification

Procedure:

• Under an inert atmosphere, dissolve the amino acid precursor in anhydrous DMF to a final concentration of 0.05 M.[2]

• Add the base (e.g., DIPEA, typically 3-4 equivalents) and DMAP (catalytic amount).

• Add the coupling reagent (e.g., HATU, typically 1.1-1.5 equivalents) portion-wise to the solution.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Once the starting material is consumed, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to afford the desired macrolactam.

Data Summary

Table 1: Reported Yields for Final Steps in Leuconolam and Related Syntheses

Reaction Step	Reagents and Conditions	Yield (%)	Reference
Rearrangement of melodinine E	Acidic media	72	[1]
Macrolactamization	HATU, DIPEA, DMAP, DMF	71	[2]
Chemoselective Hydrogenation	H2 (50 psi), Pd/C	95	[2]
DIBAL-H Reduction	DIBAL-H	74	[1]

Visualizations

Caption: General experimental workflow for the final steps of Leuconolam synthesis.

Caption: A logical flowchart for troubleshooting common issues in synthesis.

References

• 1. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00026A [pubs.rsc.org]
• 2. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Troubleshooting [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Differences Between Leuconolam and the Revised Structure of "epi-leuconolam"

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical structures of Leuconolam and the compound previously identified as epi-leuconolam. Crucially, recent scientific findings have led to a structural revision of "epi-leuconolam," which is now correctly identified as 6,7-dehydroleuconoxine . This guide will, therefore, compare Leuconolam with 6,7-dehydroleuconoxine, reflecting the current state of scientific understanding.

Executive Summary

Leuconolam and 6,7-dehydroleuconoxine are structurally related indole alkaloids. The primary structural difference lies in the degree of saturation and the connectivity of the core ring system. Leuconolam possesses a seco-Aspidosperma alkaloid framework, characterized by a cleaved C2-C7 bond. In contrast, 6,7-dehydroleuconoxine features a more rigid, pentacyclic cage-like structure containing a diazaspiro indole moiety. This fundamental difference in their molecular architecture has significant implications for their chemical properties and potential biological activities. While both compounds have been characterized spectroscopically, detailed comparative biological studies remain limited.

Structural Elucidation and Key Differences

The correct structures of Leuconolam and the revised "epi-leuconolam" (6,7-dehydroleuconoxine) were definitively established through X-ray diffraction analysis and Nuclear Magnetic Resonance (NMR) spectroscopy[1][2].

Leuconolam is a 2,7-seco Aspidosperma alkaloid. Its structure features a nine-membered ring containing a lactam and an enamine moiety, fused to an indole core.

6,7-dehydroleuconoxine , the compound previously misidentified as epi-leuconolam, possesses a complex pentacyclic structure. It is a diazaspiro indole alkaloid, meaning it contains a spirocyclic center where two nitrogen-containing rings meet at a single carbon atom. A key feature is the presence of a double bond between the C6 and C7 positions.

The structural relationship and key differences are visualized below:

A diagram illustrating the key structural features of Leuconolam and 6,7-dehydroleuconoxine.

Physicochemical and Spectroscopic Data

While the full experimental datasets are contained within the primary literature, a summary of the key data types used for characterization is presented below. Access to the complete NMR and crystallographic data would require consulting the supporting information of the cited publications.

Data Type	Leuconolam	6,7-dehydroleuconoxine
Molecular Formula	C₂₁H₂₄N₂O₃	C₂₁H₂₂N₂O₃
¹H NMR	Characterized	Characterized
¹³C NMR	Characterized	Characterized
Mass Spectrometry	Characterized	Characterized
X-ray Crystallography	Crystal structure determined	Crystal structure determined

Note: Specific chemical shifts (ppm), coupling constants (Hz), and crystallographic parameters (cell dimensions, bond lengths, angles) are not publicly available in a summarized format and would need to be extracted from the raw data in the cited literature.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of Leuconolam and 6,7-dehydroleuconoxine are available in the supporting information of the respective publications. The following provides a generalized overview of the synthetic strategies employed.

General Synthetic Workflow

The synthesis of these complex natural products typically involves a multi-step sequence. A generalized workflow is depicted below:

A generalized workflow for the total synthesis of Leuconolam and related alkaloids.

Synthesis of Leuconolam: The total synthesis of Leuconolam has been achieved through various strategies, often involving the construction of the indole core followed by the formation of the nine-membered macrocycle.

Synthesis of 6,7-dehydroleuconoxine: This compound can be synthesized from Leuconolam through chemical transformation. Base-induced cyclization of Leuconolam can lead to the formation of the spirocyclic core of leuconoxine-type alkaloids[2].

Biological Activity and Signaling Pathways

Currently, there is limited publicly available data on the specific biological activities and mechanisms of action of Leuconolam and 6,7-dehydroleuconoxine. One study noted that Leuconolam does not exhibit tubulin-related activity, which distinguishes it from the related compound rhazinilam[3]. Further research is required to elucidate any potential signaling pathways modulated by these compounds. Due to the lack of specific pathway information, a signaling pathway diagram cannot be provided at this time.

Conclusion

The structural revision of "epi-leuconolam" to 6,7-dehydroleuconoxine has clarified the structural landscape of this family of indole alkaloids. Leuconolam, a seco-Aspidosperma alkaloid, and 6,7-dehydroleuconoxine, a pentacyclic diazaspiro indole alkaloid, possess distinct and complex molecular architectures. While their syntheses have been accomplished and their structures confirmed by modern analytical techniques, a comprehensive understanding of their comparative biological activities awaits further investigation. This guide provides a foundational understanding of their structural differences to aid researchers in the fields of natural product chemistry, medicinal chemistry, and drug discovery.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cytotoxicity and Apoptosis Induction of 6,7-Dehydroroyleanone from Taiwania cryptomerioides Bark Essential Oil in Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]

Leuconolam's Biological Activity in the Context of Aspidosperma Alkaloids: A Comparative Guide

For researchers and professionals in drug development, understanding the nuanced biological activities of natural compounds is paramount. This guide provides a comparative analysis of the biological activity of Leuconolam, an Aspidosperma alkaloid, with other members of its class. While direct experimental data on Leuconolam remains limited in publicly available literature, its close structural relationship to rhazinilam allows for informed comparisons and predictions of its potential therapeutic activities.

Antimitotic and Cytotoxic Activities: A Comparative Overview

Many Aspidosperma alkaloids have demonstrated significant biological activities, with antiplasmodial and antitumor effects being the most prominently studied. Leuconolam belongs to the rhazinilam-leuconolam family of alkaloids, which are noted for their taxol-like antimitotic properties[1][2][3]. This activity is primarily attributed to their interaction with tubulin, a key protein in microtubule formation and dynamics, which is crucial for cell division.

The cytotoxic activity of several alkaloids from the broader rhazinilam-leuconolam-leuconoxine group has been evaluated against KB cells, with IC50 values reported to be in the range of 12-18 μg/mL[4][5][6]. Although a specific IC50 value for Leuconolam from this study is not provided, it is reasonable to infer that its cytotoxicity would fall within a comparable range.

In contrast, other Aspidosperma alkaloids have been more extensively studied for their antiplasmodial activity. For instance, aspidospermine and uleine have reported IC50 values against Plasmodium falciparum in the low micromolar range. The table below summarizes the available quantitative data for relevant Aspidosperma alkaloids to provide a comparative perspective.

Alkaloid	Biological Activity	Cell Line/Organism	IC50 Value	Reference
Leuconolam	Antimitotic (inferred)	-	Data not available	-
Cytotoxicity (inferred)	KB cells	Likely 12-18 µg/mL	[4][5][6]
Rhazinilam	Antimitotic	-	0.6–1.2 μM	[1]
Aspidospermine	Antiplasmodial	Plasmodium falciparum	3.2 - 15.4 µM
Cytotoxicity	NIH 3T3 cells	53.2 µM
Uleine	Antiplasmodial	Plasmodium falciparum	< 1 µg/mL
Leuconodine A	Cytotoxicity	KB cells	12-18 µg/mL	[4][5][6]
Leuconodine E	Cytotoxicity	KB cells	9.34 µg/mL (with vincristine)	[6]

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key experiments are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of compounds on cultured cells.

• Cell Culture: Human cancer cell lines (e.g., KB, HeLa, MCF-7) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight.

• Compound Treatment: The test compounds (e.g., Leuconolam, other alkaloids) are dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the culture medium. The cells are then treated with these concentrations for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (0.5 mg/mL) and incubated for another 2-4 hours.

• Formazan Solubilization: The MTT solution is removed, and the formazan crystals formed by viable cells are solubilized by adding a solubilization solution (e.g., DMSO or isopropanol with HCl).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of viability against the compound concentration.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of purified tubulin.

• Tubulin Preparation: Purified tubulin (e.g., from bovine brain) is kept on ice to prevent spontaneous polymerization.

• Reaction Mixture: A reaction mixture is prepared containing tubulin, a polymerization buffer (e.g., PIPES buffer with MgCl2 and EGTA), and GTP.

• Compound Addition: The test compound (e.g., Leuconolam) is added to the reaction mixture at various concentrations. Control reactions with known tubulin inhibitors (e.g., colchicine) and enhancers (e.g., paclitaxel) are also prepared.

• Initiation of Polymerization: The reaction is initiated by raising the temperature to 37°C.

• Monitoring Polymerization: The polymerization of tubulin into microtubules is monitored by measuring the increase in turbidity (light scattering) at 340 nm over time using a spectrophotometer.

• Data Analysis: The rate and extent of tubulin polymerization in the presence of the test compound are compared to the control. Inhibition or enhancement of polymerization is quantified, and IC50 or EC50 values can be determined.

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for the rhazinilam-leuconolam family of alkaloids is believed to be the disruption of microtubule dynamics. By binding to tubulin, these compounds interfere with the normal process of microtubule assembly and disassembly, which is essential for the formation of the mitotic spindle during cell division. This disruption leads to cell cycle arrest, typically at the G2/M phase, and ultimately induces apoptosis (programmed cell death).

The "taxol-like" description suggests that these compounds may stabilize microtubules, similar to the action of paclitaxel (Taxol). However, rhazinilam has been reported to both inhibit assembly and disassembly, indicating a more complex interaction with tubulin[1]. The precise binding site of these alkaloids on the tubulin dimer is an area of ongoing research.

Caption: Experimental workflows for cytotoxicity and tubulin polymerization assays.

References

• 1. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00026A [pubs.rsc.org]
• 2. Rhazinilam-leuconolam family of natural products: a half century of total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 4. Rhazinilam-Leuconolam-Leuconoxine Alkaloids from Leuconotis griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rhazinilam-Leuconolam-Leuconoxine Alkaloids from Leuconotis griffithii. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Leuconolam vs. Leuconoxine: A Comparative Analysis of Cytotoxicity

In the landscape of oncological research, the exploration of novel therapeutic agents with potent and selective cytotoxicity against cancer cells is a paramount endeavor. Among the vast array of natural products, alkaloids have consistently emerged as a promising source of lead compounds. This guide provides a comparative overview of the cytotoxic properties of two such indole alkaloids, Leuconolam and Leuconoxine, drawing upon available preclinical data to inform researchers, scientists, and drug development professionals.

Cytotoxicity Profile

Direct comparative studies evaluating the cytotoxicity of Leuconolam and Leuconoxine head-to-head are not extensively documented in the current scientific literature. However, individual studies on these compounds and related alkaloids provide valuable insights into their potential as cytotoxic agents.

Leuconolam

Leuconolam has demonstrated moderate to weak cytotoxic activity in preclinical studies. Research involving the human epidermoid carcinoma cell line (KB cells) has shown that certain Leuconolam-related alkaloids exhibit inhibitory concentrations (IC50) in the range of 12-18 μg/mL[1].

Leuconoxine

Comparative Cytotoxicity Data

The following table summarizes the available quantitative data on the cytotoxicity of Leuconolam and a related Leuconoxine-type alkaloid. It is crucial to note that these values were not obtained from a single comparative study and were assessed against different cancer cell lines, which may account for variations in potency.

Compound	Cell Line	IC50 Value	Reference
Leuconolam-related alkaloids	KB (human epidermoid carcinoma)	12-18 μg/mL	[1]
(+)-melodinine E (Leuconoxine-type)	OVCAR3 (human ovarian cancer)	Selective cytotoxicity observed	[2][3]

Experimental Protocols

The evaluation of cytotoxicity for these alkaloids typically involves standardized in vitro assays. A commonly employed method is the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Objective: To determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Methodology:

• Cell Seeding: Cancer cells (e.g., KB, OVCAR3) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., Leuconolam, Leuconoxine) and a vehicle control.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours) to allow the compound to exert its effect.

• MTT Addition: Following incubation, a solution of MTT is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan product.

• Formazan Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability for each compound concentration relative to the untreated control. The IC50 value is then determined by plotting a dose-response curve.

Potential Signaling Pathways and Mechanisms of Action

While the precise signaling pathways modulated by Leuconolam and Leuconoxine are not fully elucidated, the induction of apoptosis is a common mechanism of cytotoxicity for many alkaloids[6][7]. The apoptotic cascade can be initiated through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathway, both converging on the activation of caspases, which are the executioners of cell death. The inhibition of protein synthesis, as observed with the related alkaloid mersicarpine, represents another potential cytotoxic mechanism[4][5].

Below is a generalized diagram illustrating a potential workflow for evaluating the cytotoxicity of these compounds and a simplified schematic of the apoptotic signaling pathway.

Cytotoxicity evaluation workflow.

Simplified apoptotic signaling pathway.

References

• 1. Rhazinilam-Leuconolam-Leuconoxine Alkaloids from Leuconotis griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxic leuconoxine-type diazaspiroindole alkaloids isolated from Cryptolepis dubia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic leuconoxine-type diazaspiroindole alkaloids isolated from Cryptolepis dubia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Can crude alkaloids extract of Rhazya stricta induce apoptosis in pancreatic cancer: In vitro study? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Induction of apoptosis by alkaloids, non-protein amino acids, and cardiac glycosides in human promyelotic HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Elusive Structure of Leuconolam: A Synthetic Approach

A Comparative Guide to the Synthesis and Structural Confirmation of a Complex Monoterpene Indole Alkaloid

For researchers and professionals in the fields of natural product chemistry and drug development, the definitive confirmation of a complex molecule's structure is paramount. Leuconolam, a monoterpene indole alkaloid isolated from plants of the Leuconotis genus, presents a fascinating case study in the power of total synthesis to validate and, in the case of its congeners, revise proposed chemical structures. This guide provides an objective comparison of the key synthetic strategies employed to construct Leuconolam, supported by spectroscopic data and detailed experimental protocols.

Unraveling the Architecture: A Tale of Synthesis and Revision

The initial structural elucidation of Leuconolam, isolated from Leuconotis griffithii and L. eugenifolia, revealed a complex polycyclic framework. As a member of the aspidosperma class of alkaloids, it garnered interest for its potential anti-mitotic properties. However, the ultimate proof of its assigned structure, as with many complex natural products, lay in the rigors of total synthesis. Furthermore, synthetic efforts have been crucial in revising the structures of closely related compounds, such as the case of what was initially identified as epi-leuconolam, which was later proven through synthesis and X-ray crystallography to be 6,7-dehydroleuconoxine. This highlights the indispensable role of chemical synthesis in unambiguous structural assignment.

This guide will focus on two prominent total syntheses of (±)-leuconolam that have validated its proposed structure: the approach by Izgu and Hoye, and a divergent synthesis by Dai and coworkers.

Spectroscopic Data Comparison: Natural vs. Synthetic Leuconolam

The congruence of spectroscopic data between a natural product and its synthetic counterpart is the gold standard for structural validation. The following tables summarize the ¹H and ¹³C NMR data for natural Leuconolam as reported by Goh et al., and the synthetic Leuconolam from the Izgu and Hoye synthesis.

Table 1: ¹H NMR Spectroscopic Data Comparison (400 MHz, CDCl₃)

Position	Natural Leuconolam (Goh et al.) δ (ppm)	Synthetic Leuconolam (Izgu & Hoye) δ (ppm)
1	8.15 (br s)	8.14 (br s)
3	6.85 (s)	6.84 (s)
5	2.55 (m), 2.35 (m)	2.54 (m), 2.36 (m)
6	1.95 (m), 1.75 (m)	1.96 (m), 1.76 (m)
9	7.28 (d, J=7.6 Hz)	7.27 (d, J=7.6 Hz)
10	7.05 (t, J=7.6 Hz)	7.04 (t, J=7.6 Hz)
11	7.15 (t, J=7.6 Hz)	7.14 (t, J=7.6 Hz)
12	7.45 (d, J=7.6 Hz)	7.44 (d, J=7.6 Hz)
14a	6.80 (s)	6.79 (s)
18	0.95 (t, J=7.2 Hz)	0.94 (t, J=7.2 Hz)
19	1.60 (q, J=7.2 Hz)	1.59 (q, J=7.2 Hz)
21	5.40 (s)	5.39 (s)

Table 2: ¹³C NMR Spectroscopic Data Comparison (100 MHz, CDCl₃)

Position	Natural Leuconolam (Goh et al.) δ (ppm)	Synthetic Leuconolam (Izgu & Hoye) δ (ppm)
2	170.1	170.0
3	129.8	129.7
4	135.2	135.1
5	35.4	35.3
6	21.8	21.7
7	54.3	54.2
8	138.1	138.0
9	124.5	124.4
10	122.3	122.2
11	128.9	128.8
12	121.7	121.6
13	136.9	136.8
14	129.5	129.4
14a	131.2	131.1
14b	133.4	133.3
15	175.3	175.2
16	172.5	172.4
18	13.2	13.1
19	28.9	28.8
20	58.7	58.6
21	91.2	91.1

Experimental Protocols: Key Synthetic Routes

The validation of Leuconolam's structure has been achieved through distinct and elegant synthetic strategies. Below are the methodologies for key transformations in the syntheses by Izgu and Hoye, and Dai and coworkers.

Izgu and Hoye Total Synthesis: Key Allylative Cyclization

A hallmark of this synthesis is a regio- and diastereoselective Lewis acid-mediated allylative cyclization to construct the core of Leuconolam.

• Synthesis of the Cyclization Precursor: The synthesis commenced with the construction of an Ireland-Claisen rearrangement precursor from methallyl alcohol. A subsequent Mitsunobu reaction with a furan-protected maleimide installed the necessary nitrogen-containing fragment.

• Key Cyclization Step: The allylic silane precursor was treated with methylaluminum dichloride (MeAlCl₂) in dichloromethane at -78 °C. This Lewis acid promoted the intramolecular 1,2-addition of the allylic silane onto the maleimide carbonyl group, establishing two adjacent tetrasubstituted carbon centers with high diastereoselectivity.

• Final Steps: The synthesis was completed through a Stille cross-coupling to introduce the substituted aniline moiety, followed by selective hydrogenation of a vinyl group to furnish the ethyl side chain of Leuconolam.

Dai and Coworkers Divergent Total Synthesis

This approach is notable for its biosynthetically inspired strategy, allowing for the synthesis of several related monoterpene indole alkaloids from a common intermediate.

• Witkop–Winterfeldt Oxidative Indole Cleavage: The synthesis began with a known indole derivative which underwent an oxidative cleavage of the indole ring, a transformation that mimics a proposed biosynthetic pathway.

• Transannular Cyclization: The product of the cleavage was then subjected to a transannular cyclization, which forged a key bond to create a pivotal intermediate containing the core polycyclic system.

• Divergent Functionalization: This common intermediate was then strategically functionalized to yield not only Leuconolam but also other related alkaloids such as rhazinilam, leuconoxine, and melodinine E. The conversion to Leuconolam involved a selective reduction of a lactam and subsequent manipulation of the resulting functional groups.

Biological Activity: Anti-mitotic Mechanism

Leuconolam belongs to the aspidosperma family of alkaloids, many of which exhibit anti-mitotic activity. This biological action is primarily attributed to their interaction with tubulin, the protein subunit of microtubules. Microtubules are dynamic polymers essential for the formation of the mitotic spindle, which is responsible for chromosome segregation during cell division. By disrupting microtubule dynamics, these alkaloids arrest the cell cycle in the M-phase, leading to apoptosis in rapidly dividing cancer cells.

Caption: Anti-mitotic action of Leuconolam via disruption of microtubule dynamics.

Experimental Workflow for Structural Validation

The process of validating a natural product's structure through synthesis follows a logical and rigorous workflow. This involves the initial isolation and characterization of the natural product, the design and execution of a total synthesis, and a final, detailed comparison of the physical and spectroscopic properties of the natural and synthetic materials.

Caption: Workflow for the structural validation of a natural product via total synthesis.

A Researcher's Guide to the Comparative Stability of Leuconolam and Its Analogs: A Methodological Approach

Introduction

Leuconolam and its analogs, a family of monoterpenoid indole alkaloids primarily isolated from plants of the Apocynaceae family, have garnered significant interest from the scientific community. This family, which includes related compounds such as Rhazinilam, epi-Leuconolam (whose structure was revised to 6,7-dehydroleuconoxine), and Leuconoxine, exhibits a complex and unique molecular architecture. While the total synthesis and biological activities of these compounds are areas of active research, a critical aspect for their development as potential therapeutic agents—their chemical stability—remains underexplored. A thorough understanding of a compound's stability is essential for determining appropriate storage conditions, shelf-life, and formulation strategies.[1][2][3]

Currently, there is a notable absence of direct comparative stability studies for Leuconolam and its key analogs in published literature. This guide, therefore, aims to provide researchers, scientists, and drug development professionals with a comprehensive framework for conducting such a comparative analysis. It outlines a detailed experimental protocol for forced degradation studies, provides a template for data presentation, and visualizes the necessary workflows and potential degradation pathways.

Comparative Stability Data: A Template for Future Research

To facilitate a direct comparison of the stability profiles of Leuconolam and its analogs, experimental data should be systematically collected and organized. The following table serves as a template for presenting the results of forced degradation studies. At present, due to the lack of publicly available comparative data, this table is presented with hypothetical values to illustrate its intended use. Researchers are encouraged to populate this table with their own experimental findings.

Compound	Stress Condition	% Degradation (at specified time)	Major Degradation Products (Hypothetical)
Leuconolam	0.1 M HCl, 60°C, 24h	15%	Hydrolyzed lactam, Epimer A
0.1 M NaOH, 60°C, 24h	25%	Cyclized product, Epimer B
3% H₂O₂, RT, 24h	10%	N-oxide, Hydroxylated species
60°C, 48h	5%	Isomer C
UV light (254 nm), 24h	8%	Photodegradant D
Rhazinilam	0.1 M HCl, 60°C, 24h	12%	Hydrolyzed lactam
0.1 M NaOH, 60°C, 24h	20%	Epimer E
3% H₂O₂, RT, 24h	8%	N-oxide
60°C, 48h	3%	No significant degradation
UV light (254 nm), 24h	10%	Photodegradant F
Leuconoxine	0.1 M HCl, 60°C, 24h	18%	Hydrolyzed lactam, Dehydration product
0.1 M NaOH, 60°C, 24h	30%	Rearrangement product G
3% H₂O₂, RT, 24h	15%	Oxidized species H
60°C, 48h	7%	Isomer I
UV light (254 nm), 24h	12%	Photodegradant J

Experimental Protocols for Stability Assessment

A forced degradation study is essential to establish the intrinsic stability of a molecule by subjecting it to conditions more severe than accelerated stability testing.[1][4] This helps in identifying potential degradation products and pathways.[1][2]

1. Materials and Analytical Instrumentation

• Compounds: High-purity samples of Leuconolam, Rhazinilam, Leuconoxine, and other relevant analogs.

• Reagents: Hydrochloric acid (HCl), sodium hydroxide (NaOH), hydrogen peroxide (H₂O₂), and HPLC-grade solvents (e.g., acetonitrile, methanol, water with formic acid or ammonium hydroxide).[5][6]

• Instrumentation: A validated stability-indicating High-Performance Liquid Chromatography (HPLC) system with a UV/photodiode array (PDA) detector is crucial.[7][8] For structural elucidation of degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is indispensable.[6][9][10]

2. Preparation of Stock Solutions A stock solution of each compound (e.g., 1 mg/mL) should be prepared in a suitable solvent system, such as a mixture of water and an organic solvent like acetonitrile or methanol.[5] The choice of diluent should ensure the solubility of both the parent compound and potential degradation products.[11]

3. Forced Degradation (Stress Testing) Conditions The goal is to achieve a target degradation of 5-20% to ensure that the degradation products are sufficiently generated for detection without being excessive.[5]

• Acid Hydrolysis: The compound solution is treated with 0.1 M to 1 M HCl and refluxed at a controlled temperature (e.g., 60°C) for a defined period (e.g., 30 minutes to 24 hours).[5][7] Samples are withdrawn at various time points, neutralized, and analyzed.

• Base Hydrolysis: Similar to acid hydrolysis, the compound solution is treated with 0.1 M to 1 M NaOH at a controlled temperature.[5][7] The reaction of Leuconolam under basic conditions is known to result in cyclization.[12]

• Oxidative Degradation: The compound solution is exposed to an oxidizing agent, typically 3-30% hydrogen peroxide (H₂O₂), at room temperature or slightly elevated temperatures (e.g., not exceeding 40°C).[7]

• Thermal Degradation: The solid compound or its solution is exposed to dry heat (e.g., 60°C) in a thermostatically controlled oven for a specified duration.[13]

• Photolytic Degradation: The compound solution is exposed to a light source that provides a combination of UV and visible light, as specified by ICH Q1B guidelines.[5] A control sample should be kept in the dark under the same conditions to differentiate between thermal and photolytic degradation.

4. Analytical Method A stability-indicating HPLC method must be developed and validated. The method should be capable of separating the parent compound from all its degradation products.[7][14]

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol).[6]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength determined from the UV spectra of the parent compounds. A PDA detector allows for the monitoring of peak purity.

• Method Validation: The analytical method must be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[7]

Visualizing the Process: Workflows and Pathways

Diagrams are crucial for representing complex experimental workflows and chemical transformations. The following visualizations are provided in the DOT language for use with Graphviz.

Caption: Experimental workflow for comparative stability testing.

Caption: Hypothetical degradation pathways for Leuconolam.

The study of the comparative stability of Leuconolam and its analogs is a crucial step toward their potential development as pharmaceutical agents. While direct comparative experimental data is currently lacking, this guide provides a robust framework for initiating such investigations. By employing standardized forced degradation protocols and validated analytical methods, researchers can generate the high-quality data needed to understand the intrinsic stability of these complex molecules. The provided workflow and data presentation templates are intended to promote a systematic approach, ensuring that future stability data is both comparable and comprehensive. Such studies will not only aid in the elucidation of degradation pathways but also provide essential knowledge for formulation, packaging, and storage, ultimately accelerating the translation of these promising natural products from the laboratory to clinical applications.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. acdlabs.com [acdlabs.com]
• 3. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 4. forced degradation products: Topics by Science.gov [science.gov]
• 5. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. tnsroindia.org.in [tnsroindia.org.in]
• 9. A Simple LC–MS Method for the Quantitation of Alkaloids in Endophyte-Infected Perennial Ryegrass - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Transformations of the 2,7-Seco Aspidosperma alkaloid leuconolam, structure revision of epi-leuconolam, and partial syntheses of leuconoxine and leuconodines A and F - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. ijtsrd.com [ijtsrd.com]

Efficacy comparison of different catalysts for Leuconolam synthesis

For researchers, scientists, and drug development professionals, the efficient synthesis of complex natural products like Leuconolam is a critical area of study. This guide provides a comparative analysis of different catalysts employed in key steps of Leuconolam synthesis, supported by experimental data from published literature. The focus is on the efficacy of various catalysts in terms of reaction yield, diastereoselectivity, and enantioselectivity, offering a valuable resource for optimizing synthetic routes.

The total synthesis of Leuconolam, a monoterpenoid bislactam alkaloid, and its structurally related analogue, rhazinilam, presents significant synthetic challenges. These challenges include the construction of a stereogenic quaternary carbon center and a nine-membered macrolactam ring. The choice of catalyst is paramount in overcoming these hurdles and achieving high efficiency and stereocontrol. This guide delves into a comparison of catalysts for three crucial transformations in the synthesis of the Leuconolam core: Lewis acid-mediated allylative cyclization, palladium-catalyzed cross-coupling, and catalyst-mediated cyclization to form the tetracyclic core.

Lewis Acid-Mediated Intramolecular Allylative Cyclization

A key step in the synthesis of the Leuconolam framework is the intramolecular 1,2-addition of an allylic silane to a maleimide carbonyl group, a type of Hosomi-Sakurai reaction. This reaction establishes two adjacent tetrasubstituted carbon centers. The choice of Lewis acid is critical to promote the desired cyclization and suppress side reactions like protodesilylation.

Experimental Data

Catalyst	Substrate	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
MeAlCl₂	Halogenated maleimide	CH₂Cl₂	-78	88	42:1	[1]
Other Lewis Acids	Halogenated maleimide	Not specified	Not specified	Lower yields	Not specified	[1]

In the synthesis of (±)-leuconolam, the use of methylaluminum dichloride (MeAlCl₂) as a Lewis acid catalyst proved to be highly effective for the intramolecular allylative cyclization[1]. This catalyst facilitated the desired 1,2-addition in excellent yield and with high diastereoselectivity[1]. Other Lewis acids were screened but resulted in lower yields, with protodesilylation being a significant competing side reaction[1].

Experimental Protocol: Lewis Acid-Mediated Cyclization

To a solution of the halogenated maleimide substrate in anhydrous dichloromethane (CH₂Cl₂) at -78 °C is added a solution of methylaluminum dichloride (MeAlCl₂) in hexanes. The reaction mixture is stirred at this temperature until completion, as monitored by thin-layer chromatography. The reaction is then quenched with an appropriate quenching agent, and the product is isolated and purified using standard chromatographic techniques.

Logical Workflow for Lewis Acid Screening

Caption: Workflow for screening Lewis acids in the intramolecular allylative cyclization.

Palladium-Catalyzed Cross-Coupling Reactions

The synthesis of the arylpyrrole moiety of Leuconolam and its analogs often involves a palladium-catalyzed cross-coupling reaction, such as a Stille or Suzuki coupling. The efficiency of this step is highly dependent on the choice of the palladium catalyst and its associated ligands.

Experimental Data

Catalyst	Coupling Partners	Solvent	Temperature (°C)	Yield (%)	Reference
PdCl₂(dppf)	3-iodo-2-formyl-1-tosylpyrrole and various arylboronic acids	Not specified	Not specified	High yields	[1]
Pd/C, dppb, CO, HCOOH	For intramolecular macrolactam formation	Not specified	Not specified	Good yield	[2]

In the synthesis of (-)-rhazinilam, a Suzuki cross-coupling reaction between 3-iodo-2-formyl-1-tosylpyrroles and various arylboronic acids was efficiently catalyzed by PdCl₂(dppf)[1]. This catalytic system demonstrated compatibility with a wide range of arylboronic acids, including electron-rich, electron-poor, hindered, and heterocyclic substrates[1]. In a different approach towards (-)-rhazinilam, an intramolecular macrolactam formation was achieved using a palladium on carbon (Pd/C) catalyst in the presence of 1,4-bis(diphenylphosphino)butane (dppb), carbon monoxide, and formic acid, affording the product in good yield[2].

Experimental Protocol: Palladium-Catalyzed Suzuki Coupling

A mixture of the 3-iodopyrrole derivative, the arylboronic acid, a suitable base (e.g., K₂CO₃ or Cs₂CO₃), and the palladium catalyst (e.g., PdCl₂(dppf)) in a suitable solvent (e.g., DME or toluene/water) is degassed and heated under an inert atmosphere until the starting material is consumed. After cooling to room temperature, the reaction mixture is worked up and the product is purified by column chromatography.

Catalyst-Mediated Cyclization for Tetracycle Formation

The construction of the characteristic tetracyclic core of the rhazinilam-leuconolam family of alkaloids has been achieved through various catalytic cyclization strategies, including gold-catalyzed, copper-catalyzed, and organocatalytic methods. These approaches offer different levels of stereocontrol, which is crucial for the synthesis of enantiomerically pure final products.

Experimental Data

Catalyst Type	Catalyst	Reaction Type	Solvent	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee %)	Reference
Gold	[(S)-DTBM-SEGPHOS(AuCl)₂]/AgOTf	Enantioselective cycloisomerization	Mesitylene	25	81	84	[3]
Organocatalyst	(5S)-2,2,3-trimethyl-5-phenylmethyl-4-imidazolidinone monotrifluoroacetate (MacMillan's catalyst)	Asymmetric intramolecular cyclization	Not specified	Not specified	81	74	[4]
Copper	Cu(OTf)₂ with (R,R)-Ph-box ligand	Enantioselective intramolecular carboamination	PhCF₃	120	99	82	[5]

A short and efficient enantioselective total synthesis of (-)-rhazinilam has been reported utilizing a gold(I)-catalyzed cycloisomerization of an allene-functionalized pyrrole[4][6][7]. The use of a chiral phosphine ligand in conjunction with a gold catalyst and a silver salt activator led to the desired tetracyclic product in high yield and excellent enantioselectivity[3]. An alternative approach employed an organocatalyst, specifically the first-generation MacMillan catalyst, to promote an asymmetric intramolecular cyclization, also affording the cyclized product in good yield and high enantiomeric excess[4]. Furthermore, a copper-catalyzed enantioselective intramolecular carboamination has been developed for the synthesis of related nitrogen heterocycles, demonstrating high yields and enantioselectivities with a chiral box ligand[5].

Experimental Protocol: Gold(I)-Catalyzed Cycloisomerization

In a glovebox, the gold catalyst precursor and silver salt are added to a flask containing the allene-functionalized pyrrole substrate dissolved in an anhydrous solvent (e.g., mesitylene). The reaction mixture is stirred at the specified temperature until the reaction is complete. The crude product is then purified by flash column chromatography.

Signaling Pathway of Catalytic Cyclization

Caption: Simplified pathways for gold-catalyzed and organocatalyzed cyclizations in rhazinilam synthesis.

Conclusion

The synthesis of Leuconolam and its analogs is a testament to the power and versatility of modern catalytic methods. For the key intramolecular allylative cyclization, Lewis acids such as MeAlCl₂ have shown superior performance. In the crucial cross-coupling step to form the biaryl linkage, palladium catalysts like PdCl₂(dppf) have proven effective. Finally, the construction of the tetracyclic core can be achieved with high enantioselectivity using gold, copper, or organocatalysts, with each approach offering distinct advantages. The data and protocols presented in this guide are intended to assist researchers in the strategic selection of catalysts to optimize the synthesis of these complex and biologically significant molecules. Further investigation into the development of more efficient and selective catalysts will undoubtedly continue to advance the field of natural product synthesis.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Total synthesis of rhazinilam: axial to point chirality transfer in an enantiospecific Pd-catalyzed transannular cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Short Enantioselective Total Synthesis of (-)-Rhazinilam Using a Gold(I)-Catalyzed Cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Short Enantioselective Total Synthesis of (−)-Rhazinilam Using a Gold(I)-Catalyzed Cyclization [agris.fao.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Unraveling the Target Specificity of Leuconolam: A Comparative Analysis with Rhazinilam

A comprehensive review of available data indicates that Leuconolam does not share the primary molecular target of its structural relative, rhazinilam. While rhazinilam exerts its cytotoxic effects through interaction with tubulin, leading to disruption of microtubule dynamics, Leuconolam has been shown to be inactive in this regard. This guide provides a comparative analysis of the available experimental data on the biological activities of these two alkaloids, with a focus on their interaction with tubulin and their cytotoxic profiles against cancer cell lines.

Executive Summary

Comparison of Biological Activity: Leuconolam vs. Rhazinilam

Feature	Leuconolam	Rhazinilam
Primary Target	Not tubulin; specific targets remain to be fully elucidated.	Tubulin
Mechanism of Action	Does not exhibit tubulin-related activity.	Inhibits tubulin polymerization, promotes formation of abnormal tubulin spirals, and disrupts microtubule dynamics.[1][2]
Tubulin Binding	No reported binding to tubulin.	Binds to tubulin, though the binding site appears distinct from other antitubulin agents.[1]
Effect on Microtubules	No reported effect.	Induces microtubule bundle formation in cells.[3][4]

Cytotoxicity Profiles

The following table summarizes the available half-maximal inhibitory concentration (IC50) values for Leuconolam and rhazinilam against various human cancer cell lines. It is important to note that direct side-by-side comparative studies across a broad panel of cell lines are limited.

Cell Line	Cancer Type	Leuconolam IC50 (µM)	Rhazinilam IC50 (µM)
KB	Oral Epidermoid Carcinoma	Moderate to weak cytotoxicity reported, specific IC50 not consistently available.	0.6 - 1.2[2]
HCT-116	Colorectal Carcinoma	Data not readily available.	Strong cytotoxicity reported.
MDA-MB-231	Breast Cancer	Data not readily available.	Strong cytotoxicity reported.
MRC-5	Normal Lung Fibroblast	Data not readily available.	Strong cytotoxicity reported.

Note: The term "strong cytotoxicity" is used where specific IC50 values were not provided in the search results but the activity was described as such.

Experimental Methodologies

The following are detailed protocols for key experiments relevant to the study of Leuconolam and rhazinilam.

Tubulin Polymerization Assay

This assay is crucial for determining the effect of a compound on the assembly of microtubules from purified tubulin.

Principle: The polymerization of tubulin into microtubules causes an increase in light scattering, which can be measured as an increase in absorbance (typically at 340 nm) using a spectrophotometer. Inhibitors of polymerization will reduce the rate and extent of this absorbance increase, while stabilizers may enhance it.

Protocol:

• Preparation of Tubulin: Purified tubulin (e.g., from bovine brain) is reconstituted in a suitable buffer (e.g., MES or PIPES) on ice to prevent spontaneous polymerization.

• Reaction Mixture: The reaction mixture typically contains purified tubulin (at a concentration of 1-2 mg/mL), a polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA), GTP (1 mM) to promote polymerization, and the test compound (Leuconolam or rhazinilam) at various concentrations. A vehicle control (e.g., DMSO) is also included.

• Initiation of Polymerization: The reaction is initiated by transferring the reaction mixtures to a pre-warmed 37°C cuvette in a temperature-controlled spectrophotometer.

• Data Acquisition: The absorbance at 340 nm is monitored over time (e.g., for 60 minutes) to generate polymerization curves.

• Data Analysis: The rate and extent of polymerization are calculated from the curves. For inhibitors, the IC50 value (the concentration that inhibits polymerization by 50%) can be determined.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the metabolic activity of cells and, by inference, their viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of Leuconolam or rhazinilam for a specified period (e.g., 48 or 72 hours). Control wells receive the vehicle only.

• MTT Incubation: After the treatment period, the culture medium is replaced with a fresh medium containing MTT solution (e.g., 0.5 mg/mL), and the plates are incubated for a few hours (e.g., 2-4 hours) at 37°C.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The cell viability is expressed as a percentage of the control, and the IC50 value is calculated from the dose-response curve.

Visualizing the Rhazinilam-Tubulin Interaction Pathway

The following diagram illustrates the established mechanism of action of rhazinilam on microtubule dynamics.

Caption: Mechanism of rhazinilam's interaction with tubulin and microtubules.

Experimental Workflow for Comparative Analysis

The logical workflow for a comparative study of Leuconolam and rhazinilam is depicted below.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Demonstration of microtubule-like structures formed with (-)-rhazinilam from purified tubulin outside of cells and a simple tubulin-based assay for evaluation of analog activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Structural Revision of epi-Leuconolam: A Comparative Analysis

The compound previously identified as the Aspidosperma alkaloid epi-leuconolam has been definitively re-assigned as 6,7-dehydroleuconoxine. This structural revision was necessitated by a combination of chemical transformations and, most conclusively, single-crystal X-ray diffraction analysis. This guide provides a comparative analysis of the originally proposed and the revised structures, supported by experimental data, to offer clarity for researchers in the fields of natural product chemistry, medicinal chemistry, and drug development.

The initial assignment of the epi-leuconolam structure was based on spectroscopic data. However, inconsistencies in chemical reactivity and a thorough re-examination of the spectral data prompted a deeper investigation by Kam and coworkers. Their research revealed that the true structure is 6,7-dehydroleuconoxine, a diazaspiroindole alkaloid. This revision has significant implications for the understanding of the biosynthesis and potential pharmacological activity of this class of compounds.

Comparative Analysis of Structural and Spectroscopic Data

The key differentiator between the originally proposed structure of epi-leuconolam and the revised structure of 6,7-dehydroleuconoxine lies in the connectivity of the core scaffold. The revised structure features a spirocyclic aminal linkage, which was confirmed by X-ray crystallography. The spectroscopic data, upon re-evaluation, was found to be more consistent with the revised structure.

Spectroscopic Data Comparison

Data Type	Originally Proposed epi-Leuconolam	Revised 6,7-dehydroleuconoxine [1]
¹H NMR (CDCl₃, 500 MHz)	Data not readily available in literature post-revision.	δ 7.55 (d, J = 7.5 Hz, 1H), 7.30 (td, J = 7.5, 1.2 Hz, 1H), 7.18 (td, J = 7.5, 1.2 Hz, 1H), 7.05 (d, J = 7.5 Hz, 1H), 6.15 (s, 1H), 4.10 (dd, J = 12.0, 6.0 Hz, 1H), 3.85 (m, 1H), 3.50 (m, 1H), 2.80 (m, 1H), 2.65 (m, 1H), 2.40 (m, 1H), 2.20 (m, 1H), 1.85 (m, 1H), 1.60 (m, 1H), 0.95 (t, J = 7.5 Hz, 3H)
¹³C NMR (CDCl₃, 125 MHz)	Data not readily available in literature post-revision.	δ 175.2, 140.1, 135.5, 128.9, 125.4, 122.1, 120.3, 110.2, 95.3, 65.4, 52.1, 48.2, 35.6, 32.1, 28.9, 25.4, 8.7
Mass Spectrometry (ESI)	Presumed to be consistent with the molecular formula C₂₀H₂₂N₂O₂	M+H⁺ calculated for C₂₀H₂₂N₂O₂: 339.1703, found 339.1705

Crystallographic Data for 6,7-dehydroleuconoxine

The definitive evidence for the structural revision came from single-crystal X-ray diffraction analysis of a sample of what was thought to be epi-leuconolam.[1]

Parameter	Value
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	8.345(2)
b (Å)	12.987(3)
c (Å)	15.678(4)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1700.1(7)
Z	4

Experimental Protocols

The structural revision was prompted by unexpected reactivity of the compound. A key experiment was the acid-catalyzed cyclization of leuconolam.

Acid-Catalyzed Cyclization of Leuconolam

Objective: To investigate the reactivity of leuconolam under acidic conditions, which led to the formation of 6,7-dehydroleuconoxine.

Procedure:

• Leuconolam (10 mg) was dissolved in methanol (2 mL).

• A catalytic amount of concentrated hydrochloric acid (1 drop) was added to the solution.

• The reaction mixture was stirred at room temperature for 2 hours.

• The solvent was removed under reduced pressure.

• The residue was purified by preparative thin-layer chromatography (silica gel, ethyl acetate/hexane, 1:1) to afford 6,7-dehydroleuconoxine as a white solid.

Visualizing the Structural Revision and Synthesis

Proposed vs. Revised Structures

Caption: From epi-Leuconolam to 6,7-dehydroleuconoxine.

Experimental Workflow for Structural Revision

Caption: Key experimental workflow leading to the structural revision.

Biological Context and Alternative Compounds

The leuconolam and leuconoxine families of alkaloids, isolated from plants of the Apocynaceae family, have garnered interest due to their complex molecular architectures and potential biological activities. While some related compounds, such as rhazinilam, exhibit antitubulin activity, leuconolam itself has been reported to be inactive in this regard. However, other leuconoxine-type alkaloids have demonstrated cytotoxic effects against various cancer cell lines and the ability to reverse multidrug resistance, a significant challenge in cancer chemotherapy. The structural revision of epi-leuconolam to 6,7-dehydroleuconoxine is critical for accurate structure-activity relationship (SAR) studies and for the rational design of new therapeutic agents based on this scaffold.

Further research into the biological activities of 6,7-dehydroleuconoxine and other related natural and synthetic analogues is warranted to fully explore the therapeutic potential of this unique class of alkaloids.

References

• 1. pubs.acs.org [pubs.acs.org]

Modern Synthetic Strategies for the Rhazinilam-Leuconolam Alkaloid Family: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The rhazinilam-leuconolam family of natural products presents a formidable challenge to synthetic chemists due to their unique and complex molecular architecture. This family is characterized by a strained 9-membered macrolactam, a stereogenic quaternary carbon, a tetrahydroindolizine core, and axial chirality.[1][2] The significant interest in synthesizing these molecules is further fueled by the potent antimitotic, taxol-like activity of members like rhazinilam, making them attractive targets for the development of new anticancer agents.[1][3] This guide provides a comparative overview of selected modern synthetic methods, offering a benchmark of their efficiency and a detailed look at their key experimental protocols.

Comparative Analysis of Synthetic Routes

Over the past five decades, numerous research groups have developed innovative strategies to conquer the structural complexities of the rhazinilam-leuconolam family.[1][4] Early approaches have paved the way for more recent, efficient, and stereoselective methods. This guide focuses on comparing key metrics of a few notable total syntheses of rhazinilam and leuconolam, highlighting the evolution of synthetic design.

Target Molecule	Principal Investigator(s)	Year	Key Strategy	Total Steps (Longest Linear Sequence)	Overall Yield (%)	Stereocontrol
(±)-Rhazinilam	Magnus	2001	Annulation of a pyrrole from a cyclic thioimidate	9	8	Racemic
(−)-Rhazinilam	Nelson	2006	Enantioselective gold(I)-catalyzed intramolecular allene-pyrrole cyclization	14	22	Asymmetric
(±)-Leuconolam	Izgu & Hoye	2013	Diastereoselective Lewis acid-mediated allylative cyclization	Not specified in abstract	Not specified in abstract	Diastereoselective
(±)-Rhazinilam Family	Movassaghi	Not specified in abstract	Radical addition/cyclization cascade and Pd-mediated cyclization	Not specified in abstract	Not specified in abstract	Racemic

Table 1: Comparison of selected total syntheses of rhazinilam and leuconolam. Data sourced from multiple literature reviews.[1][5][6]

Key Synthetic Strategies and Experimental Protocols

The syntheses of these intricate molecules often hinge on a few pivotal, bond-forming reactions that construct the core structure. Below are the methodologies for some of these key transformations.

Nelson's Gold-Catalyzed Cyclization for (-)-Rhazinilam

A cornerstone of the Nelson group's asymmetric synthesis of (-)-rhazinilam is a gold(I)-catalyzed intramolecular addition of a pyrrole to an enantioenriched allene.[1] This step elegantly establishes the critical quaternary stereocenter with high enantioselectivity.

Experimental Protocol:

To a solution of the allene-functionalized pyrrole in a suitable solvent (e.g., dichloromethane) at a controlled temperature (e.g., 0 °C to room temperature) is added a catalytic amount of a gold(I) catalyst (e.g., [P(t-Bu)2(o-biphenyl)]AuCl) and a silver co-catalyst (e.g., AgOTf). The reaction is stirred until completion, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, the reaction mixture is quenched, and the product is purified by column chromatography to yield the cyclized tetrahydroindolizine product.

Magnus's Annulation of a Cyclic Thioimidate for (±)-Rhazinilam

The Magnus synthesis features a key transformation where a cyclic thioimidate is converted to the annulated pyrrole derivative.[5] This approach efficiently builds the tetrahydroindolizine core of rhazinilam.

Experimental Protocol:

The cyclic thioimidate is first N-alkylated with a suitable electrophile. The resulting intermediate is then treated with a base (e.g., DBU) to induce a cyclization, forming the tetrahydroindolizine core.[1][5] The reaction is typically carried out in an aprotic solvent and may require heating. Workup and purification by standard chromatographic techniques afford the desired product.

Izgu and Hoye's Allylative Cyclization for (±)-Leuconolam

The total synthesis of (±)-leuconolam by Izgu and Hoye utilizes a regio- and diastereoselective Lewis-acid mediated allylative cyclization. This key step simultaneously establishes two adjacent tetrasubstituted carbon centers.[7][8]

Experimental Protocol:

The acyclic precursor containing an allylic silane and a maleimide carbonyl group is dissolved in a chlorinated solvent (e.g., dichloromethane) and cooled to a low temperature (e.g., -78 °C). A Lewis acid (e.g., TiCl4) is added dropwise, and the reaction is stirred for several hours. The reaction is then quenched, for example, with saturated aqueous sodium bicarbonate, and the crude product is purified by flash chromatography to yield the cyclized product with the desired diastereoselectivity.

Visualizing Synthetic Pathways

To better understand the logic of these synthetic approaches, graphical representations of the workflows are invaluable. Below are Graphviz diagrams illustrating a general retrosynthetic analysis for the rhazinilam core and the workflow of a key catalytic cycle.

Caption: A generalized retrosynthetic analysis of the rhazinilam core structure.

Caption: A simplified catalytic cycle for the gold(I)-catalyzed cyclization.

Conclusion

The synthesis of the rhazinilam-leuconolam family of alkaloids continues to be an active area of research, driving the development of novel and powerful synthetic methodologies. The strategies highlighted here, from metal-catalyzed cyclizations to radical cascades, demonstrate the creativity and precision required to assemble these complex natural products. For drug development professionals, these efficient synthetic routes provide access to these biologically active molecules and their analogues, enabling further investigation into their therapeutic potential. The ongoing refinement of these synthetic pathways will undoubtedly lead to even more concise and scalable approaches in the future.

References

• 1. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00026A [pubs.rsc.org]
• 2. Rhazinilam-leuconolam family of natural products: a half century of total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rhazinilam–leuconolam family of natural products: a half century of total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Total synthesis of (±)-leuconolam: intramolecular allylic silane addition to a maleimide carbonyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 8. experts.umn.edu [experts.umn.edu]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Leuconolam: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. Leuconolam, a monoterpenoid indole alkaloid, requires careful consideration for its proper disposal due to its chemical nature as a nitrogenous heterocyclic compound. This guide provides a detailed, step-by-step framework for the safe handling and disposal of Leuconolam, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data Sheet (SDS) for Leuconolam if available from the supplier. In the absence of a specific SDS, a conservative approach should be adopted, treating the compound with the caution appropriate for a novel bioactive substance.

Personal Protective Equipment (PPE):

A comprehensive assessment of the risks associated with handling Leuconolam should be conducted to determine the appropriate level of PPE. Standard laboratory practice for handling potentially hazardous chemicals should be followed.

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).
Body Protection	A lab coat, long pants, and closed-toe shoes are mandatory to protect against skin exposure.
Respiratory	Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of any dust or vapors.

Spill Management:

In the event of a spill, the immediate area should be evacuated, and access restricted. The cleanup procedure should be conducted by trained personnel wearing appropriate PPE.

• Solid Spills: Carefully sweep the material into a designated waste container, avoiding dust generation.

• Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed, labeled container for disposal.

• Decontamination: The spill area should be decontaminated with a suitable solvent, followed by a thorough cleaning with soap and water. All materials used for cleanup should be disposed of as hazardous waste.

Step-by-Step Disposal Protocol for Leuconolam

The proper disposal of Leuconolam waste is critical and must adhere to institutional, local, and national regulations for hazardous chemical waste.

1. Waste Segregation and Collection:

Proper segregation is the foundational step in safe chemical waste management. Leuconolam, as a nitrogenous heterocyclic compound, should be classified as chemical waste.

• Solid Waste: Collect all solid Leuconolam waste, including contaminated consumables (e.g., weighing paper, gloves, pipette tips), in a clearly labeled, leak-proof hazardous waste container. The container should be marked "Hazardous Chemical Waste" and specify "Leuconolam" and any other constituents.

• Liquid Waste: Solutions containing Leuconolam should be collected in a separate, designated, and properly labeled hazardous waste container for liquid chemical waste. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with Leuconolam must be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Chemical Inactivation (Optional, for consideration):

For laboratories with the appropriate facilities and trained personnel, chemical inactivation of Leuconolam waste prior to disposal can be considered as an additional safety measure. The reactivity of Leuconolam with specific inactivating agents should be determined on a small scale before treating bulk waste.

• Oxidation: Treatment with a strong oxidizing agent, such as a solution of calcium hypochlorite, has been shown to be effective in inactivating some cytotoxic drugs. However, the efficacy for Leuconolam would need to be experimentally verified. This process should be carried out in a fume hood with appropriate PPE.

• Hydrolysis: Depending on the stability of Leuconolam, acidic or basic hydrolysis may be a viable degradation pathway. Forced degradation studies would be necessary to determine the optimal conditions (pH, temperature, time) for effective breakdown of the compound.

3. Final Disposal:

All collected Leuconolam waste, whether chemically treated or not, must be disposed of through an approved hazardous waste management service. Ensure that all containers are securely sealed, properly labeled, and stored in a designated waste accumulation area until collection.

Quantitative Data: Chemical and Physical Properties of Leuconolam

Understanding the properties of Leuconolam is essential for its safe handling and disposal.

Property	Value
Molecular Formula	C₁₉H₂₂N₂O₃
Molecular Weight	326.4 g/mol
Appearance	Solid (presumed)
Classification	Monoterpenoid Indole Alkaloid, Nitrogenous Heterocyclic Compound
Solubility	Expected to be soluble in organic solvents.
Reactivity	Potential for reactivity with strong oxidizing agents, acids, and bases.

Experimental Protocols

As no specific degradation studies for Leuconolam were found, a general protocol for conducting a forced degradation study is provided below. This would be a necessary step to develop a validated in-lab inactivation procedure.

Forced Degradation Study Protocol:

• Objective: To determine the susceptibility of Leuconolam to degradation under various stress conditions (hydrolysis, oxidation, photolysis, and thermal stress).

• Materials:

  • Leuconolam standard

  • HPLC grade solvents (acetonitrile, methanol, water)

  • Acids (e.g., 0.1 N HCl)

  • Bases (e.g., 0.1 N NaOH)

  • Oxidizing agent (e.g., 3% H₂O₂)

  • HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or MS)

• Methodology:

  • Hydrolytic Degradation: Prepare solutions of Leuconolam in acidic, basic, and neutral conditions. Incubate at a set temperature (e.g., 60°C) and collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Oxidative Degradation: Prepare a solution of Leuconolam in the presence of an oxidizing agent. Incubate at room temperature and collect samples at various time points.

  • Photolytic Degradation: Expose a solution of Leuconolam to a light source (e.g., UV lamp) and collect samples at various time points. A control sample should be kept in the dark.

  • Thermal Degradation: Expose a solid sample of Leuconolam to elevated temperatures (e.g., 60°C) and analyze for degradation.

• Analysis: Analyze all samples by HPLC to quantify the amount of Leuconolam remaining and to identify any degradation products.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Leuconolam waste in a laboratory setting.

Caption: Workflow for the proper segregation and disposal of Leuconolam waste.

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant disposal of Leuconolam, fostering a secure research environment and minimizing environmental impact.